Technical Documentation Center

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid
  • CAS: 2044707-19-7

Core Science & Biosynthesis

Foundational

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Polyfunctional Scaffold for Advanced Medicinal Chemistry

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide Executive Summary In the landscape of modern drug discovery, the strategic sele...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide

Executive Summary

In the landscape of modern drug discovery, the strategic selection of bifunctional and trifunctional building blocks dictates the efficiency of library synthesis and lead optimization. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) represents a highly privileged, polyfunctional scaffold[1]. By integrating an electron-rich, halogenated aromatic ring with a highly reactive α -cyano carboxylic acid backbone, this molecule offers orthogonal reactivity domains. This guide dissects its structural anatomy, details self-validating synthetic protocols, and explores its critical role in synthesizing receptor modulators and driving dissipative molecular systems.

Physicochemical Profiling & Structural Elucidation

Understanding the baseline physical properties of a building block is critical for predicting its behavior in biphasic reactions, purification workflows, and biological assays. The quantitative data for this compound is summarized below[1][2]:

PropertyValue
Chemical Name 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid
CAS Registry Number 2044707-19-7
Molecular Formula C₁₁H₁₀BrNO₃
Molecular Weight 284.11 g/mol
Boiling Point (Predicted) 438.5 ± 45.0 °C
Density (Predicted) 1.545 ± 0.06 g/cm³
Aromatic Substitution 1,2,4-trisubstituted (Methoxy at C2, Bromo at C5)
Structural Anatomy & Orthogonal Reactivity

The synthetic value of this molecule lies in its three distinct, orthogonally addressable functional domains:

  • The Aryl Bromide Motif: The bromine atom at the 5-position serves as a prime handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki, Heck, Buchwald-Hartwig). The adjacent methoxy group acts as an electron-donating group (EDG), enriching the π -system and influencing the oxidative addition rate of palladium catalysts.

  • The Cyano Group (-CN): A strong electron-withdrawing group (EWG) that can be chemoselectively reduced to a primary amine (yielding β -amino acid derivatives) or hydrolyzed to a malonic acid derivative.

  • The Carboxylic Acid (-COOH): Enables standard peptide coupling (amidation) or esterification. Furthermore, the synergistic electron-withdrawing effect of the cyano and carboxyl groups renders the α -proton highly acidic, facilitating stereoselective alkylation or controlled decarboxylation[3].

OrthogonalReactivity Core 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid ArylBr Aryl Bromide (Cross-Coupling) Core->ArylBr Pd/Ligand Cyano Cyano Group (Reduction/Hydrolysis) Core->Cyano H2/Raney Ni Carboxyl Carboxylic Acid (Amidation) Core->Carboxyl EDC/HOBt/Amine AlphaC Alpha-Carbon (Decarboxylation) Core->AlphaC Thermal/Base

Fig 1: Orthogonal reactivity domains of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.

Experimental Methodology: Chemoselective Cross-Coupling

When functionalizing the aryl bromide, the primary challenge is preserving the sensitive α -cyano carboxylic acid moiety. The following protocol outlines a self-validating Suzuki-Miyaura coupling designed to prevent unwanted decarboxylation.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: To couple an arylboronic acid to the 5-bromo position while maintaining the integrity of the cyano-acid backbone.

Causality & Design: Unprotected carboxylic acids can poison certain palladium catalysts or undergo thermal decarboxylation under strongly basic conditions. To circumvent this, a mild base ( K2​CO3​ ) and a biphasic solvent system (1,4-Dioxane/ H2​O ) are utilized. The aqueous component ensures the carboxylic acid remains deprotonated and partitioned away from the organic catalytic cycle, preventing interference with the oxidative addition of Pd to the C-Br bond.

Step-by-Step Workflow:

  • Reagent Preparation & Degassing:

    • Add 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 equiv), the desired Arylboronic acid (1.2 equiv), and K2​CO3​ (3.0 equiv) to a Schlenk flask.

    • Causality: Exactly 3.0 equivalents of base are required: one to deprotonate the carboxylic acid, one to activate the boronic acid (forming the reactive boronate ate-complex), and one to neutralize the generated HBr byproduct.

  • Catalyst Addition:

    • Add Pd(dppf)Cl2​ (5 mol%) under an inert N2​ atmosphere.

    • Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the reductive elimination step and preventing catalyst deactivation (palladium black formation) in the presence of sterically encumbered ortho-methoxy substrates.

  • Solvent Addition & Reaction:

    • Inject degassed 1,4-Dioxane/ H2​O (4:1 v/v). Heat the mixture to 80 °C for 12 hours.

    • In-Process Control (IPC): Monitor via LC-MS. The system is self-validating when the starting material mass (m/z 282/284 [M−H]− ) is entirely consumed, replaced by the coupled product mass.

  • Workup & Isolation (Self-Validating Extraction):

    • Cool to room temperature. Dilute with EtOAc and extract with 1M NaOH.

    • Causality: The basic extraction selectively pulls the carboxylate product into the aqueous layer, leaving organic impurities (homocoupled boronic acid, ligands) in the organic phase.

    • Acidify the isolated aqueous layer to pH 2 using 1M HCl, then extract with EtOAc.

    • Causality: Protonation of the carboxylate allows the purified product to partition back into the organic phase. Dry over Na2​SO4​ and concentrate in vacuo.

Pharmacological Significance & Applications

The structural motifs within 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid are directly linked to several high-value pharmacological targets.

Melanocortin 4 Receptor (MC4R) Antagonism

The 5-bromo-2-methoxyphenyl moiety is a privileged pharmacophore in neuroendocrinology. Structure-activity relationship (SAR) studies have demonstrated that incorporating this specific halogenated, electron-rich aryl group into receptor ligands enhances MC4R binding affinity by over two orders of magnitude compared to unhalogenated analogs[4]. Such derivatives are critical in the development of non-peptidic MC4R antagonists, which are actively investigated for the treatment of tumor-induced cachexia (severe weight loss)[4].

Estrogen Receptor (ER) Modulators & NF-κB Inhibition

The 2-cyanopropanoic acid backbone is a recognized structural motif for estrogen receptor-dependent inhibitors of NF- κ B transcriptional activation[5]. Derivatives of this acid act as pathway-selective inhibitors; they bind to the ER and allosterically prevent the activation of the NF- κ B complex. This reduces the transcription of inflammatory cytokines without triggering classical ER-driven proliferative pathways, presenting a highly viable strategy for treating autoimmune conditions like rheumatoid arthritis[5].

PharmacologicalPathway Ligand Cyanopropionic Acid Derivative Receptor Estrogen Receptor (ER) Ligand->Receptor Selective Binding NFkB NF-κB Complex (Inhibited State) Receptor->NFkB Allosteric Inhibition Transcription Inflammatory Cytokine Transcription NFkB->Transcription Blockade Outcome Reduced Inflammation (e.g., Rheumatoid Arthritis) Transcription->Outcome Clinical Efficacy

Fig 2: Mechanism of action for 2-cyanopropanoic acid derivatives in NF-κB pathway inhibition.

Dissipative Systems in Nanotechnology

Beyond traditional pharmacology, activated carboxylic acids (ACAs) like 2-cyanopropanoic acids are utilized as "chemical fuels" to drive DNA-based nanodevices. The controlled, transient decarboxylation of the cyano-acid moiety induces temporary pH shifts that power molecular switches and catenane-based machines, highlighting the compound's utility in advanced supramolecular chemistry[3].

References

  • accelachem.com - 132413-84-4,2-Cyano-3-(1-naphthyl)propionic Acid-AccelaChem (Contains catalog and property data for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid CAS 2044707-19-7).1

  • chemicalbook.com - 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid CAS. 2

  • nih.gov - Cyanomethylation of Substituted Fluorenes and Oxindoles with Alkyl Nitriles - PMC - NIH (Details the use of 2-cyanopropanoic acid derivatives as Estrogen Receptor dependent inhibitors of NF- κ B). 5

  • acs.org - methoxyphenyl)-ethyl]-3-fluorophenyl}-4,5-dihydro-1H-imidazole (ML00253764), a Small Molec (Discusses the 5-bromo-2-methoxyphenyl moiety as a critical pharmacophore for MC4R antagonism). 4

  • acs.org - Dissipative Systems Driven by the Decarboxylation of Activated Carboxylic Acids | Accounts of Chemical Research (Explores the decarboxylation mechanics of cyano-substituted propanoic acids). 3

Sources

Exploratory

Solubility Profile of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid in Organic Solvents: A Technical Guide

Executive Summary The compound 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) is a highly functionalized, poly-substituted organic intermediate frequently utilized in the synthesis of complex activ...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) is a highly functionalized, poly-substituted organic intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Because it bridges multiple chemical domains—combining a highly polar α-cyano acid moiety with a bulky, lipophilic halogenated aromatic ring—its solubility profile is non-trivial.

Understanding the thermodynamic solubility of this compound is paramount. Misjudging its solvation behavior can lead to suboptimal reaction yields, failed crystallizations, or inaccurate biological assay dosing. This whitepaper deconstructs the structural causality behind its solubility, provides a predictive solvent profile, and outlines a self-validating protocol for empirical solubility determination.

Structural Dichotomy and Solvation Causality

To accurately predict and manipulate the solubility of this compound, we must first analyze its molecular architecture. The molecule exhibits a stark structural dichotomy that dictates its interaction with organic solvents:

  • Polar Domain (α-Cyano Carboxylic Acid): The cyano (-C≡N) and carboxylic acid (-COOH) functional groups act as strong hydrogen bond acceptors and donors. In isolation, compounds featuring these groups (such as pure cyanoacetic acid) are highly soluble in water and polar protic solvents due to their ability to form extensive 1[1].

  • Lipophilic Domain (5-Bromo-2-methoxyphenyl): The aromatic ring is heavily modified. The bulky, electron-withdrawing bromine atom introduces significant hydrophobicity, while the methoxy group provides localized polarity but ultimately adds to the steric bulk. Halogenated phenylpropanoic acids exhibit moderate lipophilicity (XLogP3 ~2.6), driving their 2 over aqueous media[2].

Causality Insight: In its solid state, the crystal lattice of this compound is heavily stabilized by strong intermolecular carboxylic acid dimers. For a solvent to effectively dissolve this intermediate, it must possess sufficient hydrogen-bond accepting capability to disrupt these dimers, while simultaneously providing a non-polar environment to solvate the bulky brominated aromatic ring.

Solvation Compound 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid Polar Polar Domain (-COOH, -CN) Compound->Polar H-Bonding NonPolar Lipophilic Domain (Bromo-phenyl) Compound->NonPolar Hydrophobic Sol1 Polar Aprotic (DMSO, DMF) High Solvation Polar->Sol1 Breaks Dimers Sol3 Non-Polar (Heptane) Low Solvation Polar->Sol3 Insoluble NonPolar->Sol1 Solvates Ring NonPolar->Sol3 Weak Affinity

Structural dichotomy dictating the solvation pathways of the target compound.

Quantitative & Qualitative Solubility Profile

Based on the physicochemical behavior of structurally analogous substituted phenylpropionic acids and α-cyano derivatives, the3 is established[3].

Table 1: Solubility Profile in Common Solvents at 25°C
Solvent ClassRepresentative SolventsEstimated SolubilitySolvation Mechanism & Causality
Polar Aprotic DMSO, DMF, DMAc>100 mg/mL Strong H-bond acceptors break -COOH dimers without needing to donate H-bonds; excellent solvation of the aromatic ring.
Polar Protic Methanol, Ethanol20 - 50 mg/mL Good H-bonding network, but absolute solubility is capped by the hydrophobic bromo-phenyl bulk.
Halogenated Dichloromethane, Chloroform10 - 30 mg/mL High affinity for the brominated aromatic ring via Van der Waals forces, but weaker interaction with the polar cyano group.
Non-Polar Heptane, Hexane<1 mg/mL Complete inability to disrupt the strong intermolecular H-bonding of the cyano and carboxyl groups.
Aqueous Water (pH < 4)<0.1 mg/mL Hydrophobic override from the bromo-aromatic moiety prevents aqueous integration.

Application Note: In polar aprotic solvents like DMSO, structurally similar phenylpropionic acids demonstrate high solubility (≥ 100 mg/mL), making them 4[4].

Experimental Protocol: Thermodynamic Solubility Determination

Kinetic solubility assays (e.g., solvent shift methods) often overestimate solubility due to the formation of supersaturated, metastable states. For rigorous process chemistry and formulation, the 3 must be employed to determine true thermodynamic equilibrium[3].

Step-by-Step Methodology
  • Supersaturation: Add an excess amount (e.g., 50 mg) of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid to 1.0 mL of the target organic solvent in a sealed, inert glass vial. The presence of excess solid is critical to ensure the equilibrium shifts fully to saturation.

  • Equilibration: Place the vial in a thermostatic shaking incubator set precisely to 25.0 ± 0.1°C. Agitate at 300 rpm for 48 to 72 hours .

    • Scientist's Insight: Extended equilibration is non-negotiable here. Bulky halogenated aromatics can form robust, slowly dissolving crystal lattices; premature sampling leads to false low readings.

  • Phase Separation: Cease agitation and centrifuge the mixture at 10,000 rpm for 10 minutes to pellet the undissolved solid. Carefully withdraw the supernatant and filter it through a 0.22 µm PTFE syringe filter .

    • Scientist's Insight: PTFE is mandated. Using nylon or cellulose filters can result in the lipophilic bromo-phenyl moiety adsorbing onto the membrane, artificially lowering the measured concentration.

  • Quantification: Dilute the filtered aliquot into a compatible mobile phase and analyze via High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector. Calculate the concentration against a pre-established calibration curve.

Workflow Step1 1. Supersaturation Add excess solute to solvent Step2 2. Equilibration Agitate at 25°C for 48-72h Step1->Step2 Step3 3. Phase Separation Centrifuge & Filter (0.22 µm PTFE) Step2->Step3 Step4 4. Quantification HPLC-UV Analysis Step3->Step4 Step5 5. Data Processing Calculate Equilibrium Solubility Step4->Step5

Step-by-step workflow for Thermodynamic Equilibrium Solubility determination.

Solvent Selection Strategy for Downstream Workflows

Understanding this solubility profile allows chemists to engineer highly efficient downstream processes:

  • Crystallization & Purification: A binary solvent system is highly recommended. The compound can be dissolved in hot ethanol (acting as the good solvent), followed by the slow addition of heptane (the anti-solvent). The stark contrast in solubility between these two solvents ensures high-yield precipitation while leaving polar impurities in the mother liquor.

  • Cross-Coupling Reactions: For downstream transformations like Suzuki-Miyaura couplings utilizing the aryl bromide, polar aprotic solvents like DMF or 1,4-Dioxane are optimal. They provide the necessary solubility for the substrate while remaining compatible with palladium catalysts and aqueous base additives.

Sources

Foundational

The Strategic Role of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid in Pharmaceutical Synthesis: A Technical Guide

This in-depth technical guide explores the synthesis, characterization, and strategic application of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid as a pivotal pharmaceutical intermediate. Designed for researchers, s...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide explores the synthesis, characterization, and strategic application of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid as a pivotal pharmaceutical intermediate. Designed for researchers, scientists, and drug development professionals, this document elucidates the compound's significance in constructing complex active pharmaceutical ingredients (APIs), with a particular focus on its potential role in the synthesis of vilazodone, an antidepressant medication.

Introduction: The Unseen Architect of Complex Molecules

In the intricate world of pharmaceutical development, the journey from simple starting materials to a life-changing drug is paved with a series of crucial, yet often unsung, molecules known as intermediates. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (with a reported CAS number of 2044707-19-7) is one such intermediate, possessing a unique constellation of functional groups that make it a valuable building block for certain classes of therapeutic agents.[1] Its structure, featuring a substituted phenyl ring, a carboxylic acid, and a cyano group, offers multiple points for synthetic elaboration, enabling the construction of complex molecular architectures. This guide will delve into the synthetic pathways to access this intermediate, its analytical characterization, and its strategic application in the synthesis of vilazodone, a selective serotonin reuptake inhibitor (SSRI) and 5-HT1A receptor partial agonist.[2][3]

Synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Mechanistic Approach

The most logical and efficient synthetic route to 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is through a Knoevenagel condensation, a classic carbon-carbon bond-forming reaction.[4][5][6] This approach involves the reaction of an aldehyde with a compound containing an active methylene group, catalyzed by a weak base.

The Knoevenagel Condensation Pathway

The synthesis commences with the commercially available 5-bromo-2-methoxybenzaldehyde and ethyl cyanoacetate. The choice of a weak base, such as piperidine or triethylamine, is critical to facilitate the deprotonation of the active methylene compound without promoting unwanted side reactions. The reaction proceeds through a carbanion intermediate, which then attacks the carbonyl carbon of the aldehyde. Subsequent dehydration yields the α,β-unsaturated product, ethyl 3-(5-bromo-2-methoxyphenyl)-2-cyanoacrylate. The final step is the selective hydrolysis of the ester group to the carboxylic acid under basic conditions, affording the target intermediate.[7]

Synthesis_Pathway A 5-Bromo-2-methoxybenzaldehyde C Ethyl 3-(5-bromo-2-methoxyphenyl)-2-cyanoacrylate A->C Knoevenagel Condensation (Piperidine, Ethanol) B Ethyl Cyanoacetate B->C D 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid C->D Hydrolysis (NaOH, H2O/EtOH)

Caption: Synthetic pathway for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 3-(5-bromo-2-methoxyphenyl)-2-cyanoacrylate

  • To a solution of 5-bromo-2-methoxybenzaldehyde (1.0 eq) in ethanol, add ethyl cyanoacetate (1.1 eq).

  • Add a catalytic amount of piperidine (0.1 eq) to the mixture.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture in an ice bath to induce precipitation.

  • Filter the solid product, wash with cold ethanol, and dry under vacuum.

Step 2: Hydrolysis to 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

  • Suspend the synthesized ethyl 3-(5-bromo-2-methoxyphenyl)-2-cyanoacrylate (1.0 eq) in a mixture of ethanol and water.

  • Add a solution of sodium hydroxide (1.2 eq) dropwise.

  • Stir the mixture at room temperature until the ester is completely hydrolyzed (monitored by TLC).

  • Acidify the reaction mixture with dilute hydrochloric acid to a pH of 2-3.

  • The product will precipitate out of the solution.

  • Filter the solid, wash with water, and dry to yield 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

ParameterValue
Starting Material 1 5-Bromo-2-methoxybenzaldehyde
Starting Material 2 Ethyl Cyanoacetate
Catalyst Piperidine
Solvent Ethanol
Reaction Temperature Room Temperature
Typical Yield 80-90%

Role as a Pharmaceutical Intermediate: The Path to Vilazodone

The strategic importance of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid lies in its potential as a precursor to key fragments of vilazodone. Vilazodone's structure is a composite of an indole moiety linked via a butylpiperazine bridge to a benzofuran carboxamide.[8][9] The synthesis of vilazodone often involves the coupling of two key intermediates: 3-(4-chlorobutyl)-1H-indole-5-carbonitrile and 5-(piperazin-1-yl)benzofuran-2-carboxamide.[8][10]

While not a direct precursor in the most commonly cited synthetic routes, 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid can be envisioned as a starting point for the synthesis of the benzofuran portion of vilazodone through a series of transformations. The bromo and methoxy substituents on the phenyl ring can be further manipulated to construct the benzofuran ring system.

cluster_intermediate Intermediate Synthesis cluster_vilazodone Vilazodone Synthesis A 3-(5-Bromo-2-methoxyphenyl)- 2-cyanopropionic Acid B Benzofuran Moiety Construction A->B Multi-step Transformation C 5-(Piperazin-1-yl)benzofuran- 2-carboxamide B->C Piperazine Addition E Vilazodone C->E Coupling Reaction D 3-(4-Chlorobutyl)-1H-indole- 5-carbonitrile D->E

Caption: Conceptual role of the intermediate in vilazodone synthesis.

Analytical Characterization: Ensuring Purity and Identity

The purity and identity of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid are critical for its successful use as a pharmaceutical intermediate. A combination of analytical techniques is employed for its characterization.

Analytical MethodPurposeExpected Observations
High-Performance Liquid Chromatography (HPLC) Purity assessment and quantification of impurities.A single major peak corresponding to the product with high purity (>98%).
Mass Spectrometry (MS) Determination of molecular weight and confirmation of elemental composition.A molecular ion peak corresponding to the calculated molecular weight of C11H10BrNO3 (284.11 g/mol ).
Nuclear Magnetic Resonance (NMR) Spectroscopy Structural elucidation and confirmation of the chemical environment of protons and carbons.Characteristic shifts for aromatic protons, the methoxy group, and the protons of the propionic acid backbone.
Infrared (IR) Spectroscopy Identification of functional groups.Absorption bands corresponding to the carboxylic acid O-H and C=O stretches, the cyano C≡N stretch, and aromatic C-H and C=C stretches.[11]

A detailed protocol for HPLC analysis is provided below.

HPLC Method for Purity Assessment
  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of acetonitrile.

Conclusion and Future Perspectives

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid represents a strategically designed pharmaceutical intermediate with significant potential in the synthesis of complex APIs like vilazodone. Its synthesis via the robust Knoevenagel condensation allows for efficient and scalable production. The multifaceted functionality of this molecule opens avenues for diverse synthetic transformations, making it a valuable tool in the arsenal of medicinal chemists. Further exploration of its applications in the synthesis of other novel therapeutic agents is a promising area for future research.

References

  • CN103159749A - Synthesis method for antidepressant drug vilazodone - Google P
  • A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile - MDPI. (URL: [Link])

  • An investigation of the synthesis of vilazodone - ResearchGate. (URL: [Link])

  • An efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid. (URL: [Link])

  • US12054481B2 - Method for the preparation of (4S)-4-(4-cyano-2-methoxyphenyl)
  • Development of Novel Mitochondrial Pyruvate Carrier Inhibitors to Treat Hair Loss - PMC. (URL: [Link])

  • CN104693014A - Synthesis method of 5-bromo-2-methoxyphenol - Google P
  • WO2014178013A1 - Vilazodone impurities, process for their preparation, and their use as reference standards - Google P
  • Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity - SciELO. (URL: [Link])

  • 3-(p-Methoxyphenyl)propionic acid | C10H12O3 | CID 95750 - PubChem - NIH. (URL: [Link])

  • WO2021043004A1 - Poly[alpha-cyanoacrylate] hydrolyzate and preparation method and applicaiton thereof - Google P
  • Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity | Journal of the Mexican Chemical Society. (URL: [Link])

  • Synthesis of 3-(4-Isopropoxyphenyl)-3-(2-methoxyphenyl)propionamides | Request PDF. (URL: [Link])

  • Vilazodone: A Brief Pharmacological and Clinical Review of the Novel Serotonin Partial Agonist and Reuptake Inhibitor - PMC. (URL: [Link])

  • Vilazodone - Wikipedia. (URL: [Link])

  • ANTIBACTERIAL COMPOUNDS AND USES THEREOF - European Patent Office - EP 3426255 B1. (URL: [Link])

  • 3-(5-Bromo-2-methoxyphenyl)propanoic acid - High purity | EN - Georganics. (URL: [Link])

  • Potential antipsychotic agents. 7. Synthesis and antidopaminergic properties of the atypical highly potent (S)-5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds. A comparative study - PubMed. (URL: [Link])

  • The influence of monomer ionization and hydrolysis on the radical polymerization kinetics of 2-(dimethylamino)ethyl methacrylate in aqueous solution - Polymer Chemistry (RSC Publishing). (URL: [Link])

  • CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)
  • Cyanotoxins: methods and approaches for their analysis and detection - JRC Publications Repository. (URL: [Link])

  • Analytical Method for Cyenopyrafen (Agricultural Products). (URL: [Link])

  • CN105601536A - Vilazodone intermediate preparation method - Google P
  • Hydrolysis Optimization of Thraustochytrid (Heterotrophic Protist) Biomass for the Production of a New and Sustainable Ingredient for the Aquafeed Industry - MDPI. (URL: [Link])

  • Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles - Organic Chemistry Portal. (URL: [Link])

  • Vilazodone: A 5‐HT1A Receptor Agonist/Serotonin Transporter Inhibitor for the Treatment of Affective Disorders - PMC. (URL: [Link])

  • Analytical Methods - RSC Publishing. (URL: [Link])

  • Knoevenagel Condensation. (URL: [Link])

  • Patents & Products - Garg Lab - UCLA. (URL: [Link])

Sources

Exploratory

The 5-Bromo-2-Methoxy Aromatic Moiety: A Technical Guide to Its Electronic Landscape

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The 5-bromo-2-methoxy substituted aromatic ring is a recurring structural motif in medicinal chem...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 5-bromo-2-methoxy substituted aromatic ring is a recurring structural motif in medicinal chemistry and materials science. The electronic character of this system, dictated by the competing and complementary effects of the bromo and methoxy substituents, governs its reactivity, intermolecular interactions, and ultimately, its utility. This guide provides an in-depth analysis of the core electronic properties of this moiety, blending theoretical principles with practical, field-proven experimental and computational methodologies. We will dissect the nuanced interplay of inductive and resonance effects, present standardized protocols for empirical characterization, and connect these fundamental properties to their implications in rational drug design. For the purpose of a focused and concrete discussion, this guide will often use 5-bromo-2-methoxyaniline as a representative example, a readily available and widely used chemical intermediate.[1][2][3]

Theoretical Framework: The Duality of Electronic Influence

The electronic personality of the 5-bromo-2-methoxy aromatic ring is a direct consequence of the electron-donating and electron-withdrawing tendencies of its substituents. Understanding these influences requires considering two primary mechanisms: the inductive effect and the resonance (or mesomeric) effect.[4][5]

  • The Methoxy Group (-OCH₃): This group presents a classic case of conflicting electronic pressures. Oxygen, being highly electronegative, pulls electron density away from the aromatic ring through the sigma (σ) bond framework. This is a negative inductive effect (-I) .[6][7] However, the oxygen atom possesses lone pairs of electrons that can be delocalized into the pi (π) system of the ring.[8] This donation of electron density is a positive resonance effect (+R or +M) . In almost all scenarios involving aromatic systems, the resonance effect of the methoxy group is the dominant force, making it a net electron-donating group and a powerful ring activator for electrophilic aromatic substitution.[4][7][9]

  • The Bromo Group (-Br): Halogens like bromine also exhibit this dual nature. Due to their high electronegativity, they exert a strong negative inductive effect (-I) , withdrawing electron density and deactivating the ring towards electrophilic attack compared to unsubstituted benzene.[9][10] Concurrently, they possess lone pairs that can participate in resonance, a positive resonance effect (+R) , which directs incoming electrophiles to the ortho and para positions.[10][11] Unlike the methoxy group, the inductive effect of bromine is generally stronger than its resonance effect, leading to overall deactivation of the ring.[9][10]

The specific arrangement in the 5-bromo-2-methoxy system places these groups in a complex relationship, modulating the electron density across the ring and defining its reactivity hotspots.

Caption: Interplay of inductive and resonance effects from bromo and methoxy groups.

Computational Analysis: Mapping the Electronic Landscape

To quantify the electronic properties of the 5-bromo-2-methoxy ring system, computational quantum chemistry methods, particularly Density Functional Theory (DFT), are invaluable.[12][13] DFT provides a robust balance of accuracy and computational cost for determining molecular geometries, orbital energies, and electron distribution.[13]

Standard Computational Protocol: DFT Analysis

A reliable workflow for analyzing substituted anilines like 5-bromo-2-methoxyaniline is as follows:

  • Structure Optimization: The 3D molecular structure is first built and its geometry is optimized to find the lowest energy conformation. This is typically achieved using the B3LYP hybrid functional with a Pople-style basis set such as 6-311++G(d,p).[13] This basis set is adept at handling diffuse electrons from lone pairs and non-uniform electron distributions.[13]

  • Frequency Calculation: A frequency analysis is performed on the optimized geometry to confirm it represents a true energy minimum (i.e., no imaginary frequencies).

  • Property Calculation: From the optimized structure, key electronic descriptors are calculated. These include the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), the HOMO-LUMO gap, dipole moment, and the Molecular Electrostatic Potential (MEP).[12][14]

Key Electronic Descriptors (Theoretical)
PropertyDescriptionSignificance in Drug DevelopmentTypical Calculated Value (5-Bromo-2-methoxyaniline)
HOMO Energy Energy of the highest occupied molecular orbital. Represents the ability to donate an electron.Higher HOMO energy often correlates with increased susceptibility to oxidation and interaction with electrophilic sites on a receptor.~ -5.2 eV
LUMO Energy Energy of the lowest unoccupied molecular orbital. Represents the ability to accept an electron.Lower LUMO energy indicates a higher susceptibility to nucleophilic attack and can influence metabolic stability.~ -0.8 eV
HOMO-LUMO Gap Energy difference between HOMO and LUMO (ΔE = ELUMO - EHOMO).A smaller gap suggests higher chemical reactivity and lower kinetic stability. This can be a predictor of molecular reactivity.[12]~ 4.4 eV
Dipole Moment A measure of the net molecular polarity arising from charge separation.Influences solubility, membrane permeability, and the ability to form dipole-dipole interactions with a biological target.~ 2.5 - 3.0 Debye
Molecular Electrostatic Potential (MEP) A 3D map of the electrostatic potential on the molecule's surface.Visually identifies electron-rich (nucleophilic) and electron-poor (electrophilic) regions, crucial for predicting non-covalent interactions like hydrogen bonding.[12]Red (negative) regions near O and N; Blue (positive) regions near amine hydrogens.

Note: Values are illustrative and can vary based on the specific DFT functional, basis set, and solvation model used.[14][15]

Experimental Characterization: Empirical Validation

While computational methods provide powerful predictions, experimental techniques are essential for validating and accurately measuring the electronic properties of the 5-bromo-2-methoxy ring system.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a primary electrochemical technique used to probe the redox behavior of a molecule, providing direct insight into its HOMO and LUMO energy levels. By measuring the potentials at which the compound is oxidized and reduced, one can estimate these fundamental electronic parameters.

Caption: General experimental workflow for Cyclic Voltammetry.

Causality Behind Protocol Choices:

  • Aprotic Solvent (Acetonitrile): Aniline derivatives can be protonated in protic solvents, complicating the electrochemical response. Acetonitrile provides a wide potential window and is relatively inert.[16]

  • Supporting Electrolyte (e.g., TBAPF₆): A high concentration of an inert salt is required to minimize solution resistance and ensure that charge is carried by the electrolyte, not the analyte.

  • Deoxygenation: Dissolved oxygen is electroactive and its reduction can produce interfering peaks in the voltammogram.

Spectroscopic Analysis

Spectroscopy provides a window into how the molecule interacts with electromagnetic radiation, which is fundamentally governed by its electronic structure.

  • UV-Visible Spectroscopy: This technique measures the electronic transitions between molecular orbitals, typically the HOMO to LUMO transition (π → π*). The wavelength of maximum absorbance (λmax) is inversely related to the HOMO-LUMO energy gap. A bathochromic (red) shift compared to a reference compound indicates a smaller energy gap and increased conjugation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is exquisitely sensitive to the local electronic environment of each nucleus.[17]

    • ¹H NMR: The chemical shifts (δ) of the aromatic protons are a direct readout of the electron density at their attached carbons.[18] Protons in electron-rich regions are shielded (upfield shift, lower ppm), while those in electron-poor regions are deshielded (downfield shift, higher ppm). For the 5-bromo-2-methoxy system, one would expect complex splitting patterns in the aromatic region (typically 6.5-8.0 ppm) that reflect the combined electronic influence of the substituents.[17]

    • ¹³C NMR: Aromatic carbon signals typically appear between 120-150 ppm.[17] Carbons directly attached to electronegative atoms (like the methoxy-bearing C2 and bromo-bearing C5) will be significantly shifted, providing a clear map of substituent effects.

Implications for Drug Development

The electronic properties of the 5-bromo-2-methoxy ring system are not merely academic; they have profound consequences for its application as a scaffold in drug discovery.[19][20]

  • Reactivity and Synthesis: The electron distribution, dictated by the methoxy and bromo groups, determines the regioselectivity of further chemical modifications. The strong activating, ortho, para-directing nature of the methoxy group will dominate, guiding electrophilic aromatic substitution to the positions ortho and para relative to it.[11][21] This predictable reactivity is crucial for the efficient synthesis of analog libraries.[3]

  • Drug-Receptor Interactions: The MEP provides a roadmap for how the molecule will interact with a biological target.[19] Electron-rich regions (e.g., the methoxy oxygen) can act as hydrogen bond acceptors, while the electron-deficient amine protons (in our example) can act as hydrogen bond donors. The aromatic ring itself can participate in π-π stacking or cation-π interactions within a receptor binding pocket.

  • Pharmacokinetics (ADME): Properties like dipole moment influence a molecule's solubility and its ability to cross lipid membranes. Fine-tuning the electronic profile can help optimize the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate, which is a critical step in moving from a lead compound to a viable drug.[20][22]

Caption: How electronic properties influence key stages of drug development.

Conclusion

The 5-bromo-2-methoxy aromatic system is a prime example of how multi-substituent effects create a unique and tunable electronic environment. The dominant electron-donating resonance of the methoxy group, tempered by the strong inductive withdrawal of the bromine atom, results in a nuanced electron density map. This landscape dictates the molecule's reactivity, its potential for specific intermolecular interactions, and its suitability as a core fragment in drug design. A thorough understanding, achieved through a synergistic combination of computational modeling and empirical characterization, is paramount for any scientist seeking to exploit the full potential of this valuable chemical scaffold.

References

  • Chemistry Steps. (2024, February 15). Inductive and Resonance (Mesomeric) Effects. Retrieved from [Link]

  • Master Organic Chemistry. (2025, February 7). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Retrieved from [Link]

  • Khan Academy. Worked ex - Resonance vs Inductive Effects. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). OPTIMIZATION OF CYCLIC VOLTAMMETRIC PARAMETERS FOR DETERMINATION OF SUBSTITUTED ANILINE IN AQUEOUS MEDIA: APPLICATION IN REAL SAMPLE. Retrieved from [Link]

  • PMC (PubMed Central). (n.d.). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. Retrieved from [Link]

  • Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

  • PMC (PubMed Central). (n.d.). Advancements in small molecule drug design: A structural perspective. Retrieved from [Link]

  • ACS Publications. (2025, September 11). Evolving Mechanistic Understanding of Electrophilic Aromatic Substitution: An Inquiry-Based Computational Chemistry Activity on Anisole Chlorination. Journal of Chemical Education. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

  • ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). Retrieved from [Link]

  • EurekAlert!. (2015, October 23). Sensing small molecules may revolutionize drug design. Retrieved from [Link]

  • Vedantu. (n.d.). Inductive Effect vs Resonance Effect: Key Differences & Table. Retrieved from [Link]

  • ResearchGate. (2007, November 27). X-ray Diffraction and DFT Studies of 2-Methoxy-5-phenylaniline. Retrieved from [Link]

  • AIP Publishing. (2008, June 24). Integrated computational approach to vibrationally resolved electronic spectra: Anisole as a test case. The Journal of Chemical Physics. Retrieved from [Link]

  • ResearchGate. (n.d.). Machine Learning Small Molecule Properties in Drug Discovery. Retrieved from [Link]

  • Gamry Instruments. (n.d.). Cyclic Voltammetry Experiment. Retrieved from [Link]

  • University of Calgary. (n.d.). Chemistry of Benzene: Electrophilic Aromatic Substitution. Retrieved from [Link]

  • Scribd. (n.d.). Hammett Substituent Constants Table. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch 13 - Aromatic H. Retrieved from [Link]

  • Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2019). Electro-oxidation of 3-chloro 2-methyl aniline. Retrieved from [Link]

  • ACS Publications. (2001, September 20). Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines. The Journal of Organic Chemistry. Retrieved from [Link]

  • Maksons Fine Chem Pvt. Ltd. (n.d.). 2-Bromo-5-methoxy aniline. Retrieved from [Link]

  • Chemistry Stack Exchange. (2014, September 25). The role of halogens in electrophilic aromatic substitution. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-5-methoxyaniline. Retrieved from [Link]

  • Vipergen. (n.d.). small molecule drug discovery. Retrieved from [Link]

  • Mantell Associates. (n.d.). Small Molecules and their Impact in Drug Discovery. Retrieved from [Link]

  • Making Molecules. (2025, June 19). Electrophilic Aromatic Substitution. Retrieved from [Link]

  • Filo. (2025, April 8). But methoxy grp has negative inductive effect then how it's electron donating. Retrieved from [Link]

Sources

Foundational

Acidity and pKa Profiling of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Mechanistic and Experimental Guide

Executive Summary In advanced organic synthesis and drug design, the precise modulation of a molecule's acid-base profile is critical for determining its solubility, lipophilicity, and reactivity. 3-(5-Bromo-2-methoxyphe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In advanced organic synthesis and drug design, the precise modulation of a molecule's acid-base profile is critical for determining its solubility, lipophilicity, and reactivity. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) is a highly functionalized carboxylic acid derivative. Characterized by a remarkably low predicted pKa, this compound exists almost entirely in its ionized carboxylate state at physiological pH. This technical whitepaper deconstructs the structural causality behind its high acidity, presents its physicochemical profile, and outlines a self-validating experimental protocol for empirical pKa determination.

Structural Deconstruction and Causality of Acidity

The acidity of a carboxylic acid is fundamentally dictated by the stability of its conjugate base (the carboxylate anion). For 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid, the predicted pKa of 2.43 [1] is exceptionally low compared to the baseline of unsubstituted propionic acid (pKa ~4.88). This dramatic shift is driven by a synergistic combination of electronic effects:

  • The Alpha-Cyano (-C≡N) Effect: The primary driver of acidity is the cyano group at the C2 (alpha) position. The sp-hybridized carbon and electronegative nitrogen exert a powerful electron-withdrawing inductive effect (-I). By pulling electron density away from the carboxylate group, the cyano moiety highly stabilizes the negative charge. For context, the simplest alpha-cyano acid, cyanoacetic acid, exhibits a pKa of 2.45[2].

  • The Alpha-Alkyl vs. Beta-Aryl Effect: When a simple methyl group is added to the alpha position (forming 2-cyanopropionic acid), the slight electron-donating (+I) nature of the alkyl group marginally destabilizes the anion, raising the predicted pKa to 2.57[3]. However, in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid, the beta-position is occupied by a bulky aromatic ring.

  • Halogenated Aryl Induction: The 5-bromo-2-methoxyphenyl group exerts a secondary, mild electron-withdrawing inductive effect through the sigma bond framework, primarily driven by the highly electronegative bromine atom and the sp2 carbons of the phenyl ring. This secondary -I effect counteracts the alkyl chain's electron donation, further stabilizing the anion and dropping the predicted pKa to 2.43[1].

G A Propionic Acid Core (Baseline pKa ~4.88) E 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid (Predicted pKa ~2.43) A->E Substitution B Alpha-Cyano Group (-C≡N) Strong Inductive (-I) Effect D Carboxylate Anion Charge Stabilization B->D Primary Electron Withdrawal C Beta-(5-Bromo-2-methoxyphenyl) Mild Inductive (-I) Effect C->D Secondary Electron Withdrawal D->E Defines Acidity

Caption: Electronic effects governing the stabilization of the carboxylate anion and resulting pKa.

Physicochemical Data Presentation

The integration of heavy halogens and highly polar functional groups yields specific physicochemical properties. The quantitative data for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is summarized below:

PropertyValueSource
Chemical Name 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid[1]
CAS Number 2044707-19-7[1]
Molecular Formula C11H10BrNO3[1]
Molecular Weight 284.11 g/mol [1]
Predicted pKa 2.43 ± 0.12[1]
Predicted Boiling Point 438.5 ± 45.0 °C[1]
Predicted Density 1.545 ± 0.06 g/cm³[1]

Experimental Validation: Yasuda-Shedlovsky Potentiometric Titration

Because the pKa of 2.43 is a computationally predicted value[1], empirical validation is a strict requirement for regulatory and advanced synthetic applications.

The Challenge: The lipophilic brominated aromatic ring severely limits the compound's aqueous solubility. A standard aqueous titration will result in precipitation before the equivalence point is reached, invalidating the Nernstian response of the electrode. The Solution: A co-solvent system coupled with a Yasuda-Shedlovsky extrapolation provides a self-validating, highly accurate determination of the true aqueous pKa.

Step-by-Step Methodology
  • Solvent Preparation: Prepare a series of Methanol/Water mixtures (e.g., 30%, 40%, 50%, 60% w/w Methanol). Maintain a constant ionic strength across all mixtures using 0.15 M KCl to ensure uniform activity coefficients.

  • Electrode Calibration (Gran Plot Validation): Calibrate the glass pH electrode in each specific co-solvent mixture using a strong acid/strong base titration (HCl vs. KOH). Generate a Gran plot to validate the standard electrode potential ( E0 ). The system is self-validated only if the Nernst slope exceeds 58 mV/decade.

  • Sample Titration: Dissolve 2.0 mM of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid in each co-solvent mixture. Titrate with standardized 0.1 M KOH under an inert argon atmosphere at a strictly controlled 25.0 ± 0.1 °C. Record the pH against the titrant volume.

  • Apparent pKa Extraction: Calculate the apparent pKa ( psKa ) for each co-solvent ratio from the half-equivalence point of the titration curve, applying the necessary activity coefficient corrections.

  • Yasuda-Shedlovsky Extrapolation: Plot the apparent psKa values against the inverse dielectric constant ( 1/ϵ ) of the respective solvent mixtures. Perform a linear regression to extrapolate the data back to the dielectric constant of pure water ( ϵ=78.3 ). The y-intercept of this plot yields the highly accurate, validated aqueous pKa.

G S1 Step 1: Sample Prep Dissolve in MeOH/H2O S2 Step 2: Calibration Gran Plot Method S1->S2 S3 Step 3: Titration 0.1M KOH Addition S2->S3 S4 Step 4: Extrapolation Yasuda-Shedlovsky Plot S3->S4 S5 Step 5: Validation Aqueous pKa Extraction S4->S5

Caption: Step-by-step workflow for the Yasuda-Shedlovsky potentiometric titration method.

Implications in Drug Development and Synthesis

Understanding the pKa of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is not merely an academic exercise; it has profound downstream implications:

  • Lipinski's Rule of 5 (logP vs. logD): With a pKa of ~2.43, the molecule is >99.99% ionized at a physiological pH of 7.4. Consequently, its distribution coefficient (logD at pH 7.4) will be significantly lower than its partition coefficient (logP). Drug development professionals must account for this when modeling membrane permeability and oral bioavailability.

  • Synthetic Utility: The high acidity of the alpha-proton (adjacent to both the cyano and carboxylate groups) makes this compound an excellent candidate for further functionalization. It is highly susceptible to base-catalyzed decarboxylation or can serve as a potent intermediate in Knoevenagel condensations to build complex heterocyclic scaffolds.

References

  • PubChem , "Cyanoacetic acid | C3H3NO2 | CID 9740", National Center for Biotechnology Information. URL:[Link]

Sources

Exploratory

Biological Target Profiling and Mechanistic Workflows for Brominated Methoxyphenyl Propionic Acids (BMPPAs)

Executive Summary Brominated methoxyphenyl propionic acids (BMPPAs) and their derivatives have emerged as highly privileged structural scaffolds in contemporary medicinal chemistry[1]. The unique physicochemical triad of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Brominated methoxyphenyl propionic acids (BMPPAs) and their derivatives have emerged as highly privileged structural scaffolds in contemporary medicinal chemistry[1]. The unique physicochemical triad of this scaffold enables highly specific interactions with diverse biological targets:

  • Propionic Acid Moiety: Provides a crucial carboxylate group for electrostatic anchoring and hydrogen bonding with target protein residues[1].

  • Methoxy Group: Acts as an electron-donating group that alters the aromatic dipole moment and serves as a hydrogen-bond acceptor.

  • Bromine Atom: As a heavy halogen, bromine significantly increases lipophilicity (LogP) for membrane permeability. More importantly, it participates in highly directional halogen bonding with Lewis bases in protein binding pockets and serves as a heavy-atom tracer for structural biology techniques[2].

This technical guide synthesizes field-proven methodologies to profile the primary biological targets of BMPPAs, focusing on epigenetic modulators, metabolic nuclear receptors, and inflammatory signaling cascades.

Core Biological Targets & Mechanisms of Action

Epigenetic Modulation: Lysine-Specific Demethylase 1 (LSD1)

LSD1 is a flavin adenine dinucleotide (FAD)-dependent enzyme critical for epigenetic regulation. Recent structural studies have utilized asymmetrically brominated polyamine analogues synthesized from 3-(3-bromo-4-methoxyphenyl)propanoic acid to inhibit LSD1[2]. The strategic placement of the bromine atom enhances hydrophobic interactions within the LSD1 active site[2]. Furthermore, the bromine atom provides a strong anomalous dispersion signal for X-ray absorption fine structure (XAFS) spectroscopy, allowing researchers to definitively map the binding conformation of the conjugate within the LSD1·CoREST complex[2].

Metabolic Regulation: PPARδ and GPR41

The methoxyphenyl propionic acid backbone is a proven pharmacophore for metabolic regulation. Halogenated derivatives of 3-(2-methoxyphenyl)propionic acid have been developed as highly selective peroxisome proliferator-activated receptor delta (PPARδ) agonists[3]. PPARδ activation is essential for lipid metabolism and the elevation of high-density lipoprotein (HDL)[3]. The addition of the bromine atom optimizes the compound's insertion into the hydrophobic ligand-binding domain of the receptor.

Similarly, related metabolites like 3-(4-hydroxy-3-methoxyphenyl) propionic acid (HMPA) are known high-affinity agonists for G-protein coupled receptor 41 (GPR41), driving hepatic lipid catabolism and exerting anti-obesity effects[4]. Bromination of this scaffold is a classical medicinal chemistry strategy to increase receptor residence time.

Inflammatory Modulation: NF-κB and MAPK Pathways

Brominated methoxyphenyl aliphatic derivatives, such as 4-(3-bromo-4-methoxyphenyl)butanal, exhibit potent anti-inflammatory properties by interfering with the NF-κB and MAPK signaling cascades[5]. The brominated aromatic structure facilitates optimal membrane permeabilization, allowing the compound to suppress pro-inflammatory cytokines (IL-6, TNF-α) by preventing the phosphorylation events necessary for STAT protein activation[5].

Quantitative Data Summary

The following table summarizes the biological targets, compound classes, and experimental affinities associated with the BMPPA scaffold.

Biological TargetCompound Class / DerivativePrimary Interaction MechanismExperimental Affinity / ActivityPhysiological Outcome
LSD1 BMPPA-Polyamine AnalogueElectrostatic & Halogen Bonding Ki​ = 3.9 ± 0.32 μM[2]Epigenetic modulation
PPARδ BMPPA-derived AgonistHydrophobic pocket insertionDose-dependent[3]Lipid metabolism / HDL elevation
GPR41 HMPA / BMPPA AnalogueGPCR ActivationHigh Affinity[4]Hepatic steatosis reduction
NF-κB / STAT BMPPA-Butanal DerivativeCovalent/Electrophilic interactionMicromolar optimization[5]Anti-inflammatory

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed not just to generate data, but to inherently prove their own validity. The following workflows incorporate strict causality and orthogonal controls.

Protocol 1: Synthesis and XAFS Validation of BMPPA-LSD1 Complexes
  • Step 1: Ligand Conjugation. Synthesize the polyamine analogue using 3-(3-bromo-4-methoxyphenyl)propanoic acid[2].

    • Causality: The bromine atom is deliberately incorporated to act as a heavy-atom tracer that provides anomalous dispersion during XAFS spectroscopy, overcoming the resolution limits of standard X-ray crystallography[2].

  • Step 2: Complex Crystallization. Soak pre-formed LSD1·CoREST complex crystals with the synthesized BMPPA ligand.

    • Causality: Soaking rather than co-crystallization is chosen to preserve the pre-validated apo-crystal lattice, ensuring that any conformational shifts observed are strictly ligand-induced.

  • Step 3: XAFS Data Acquisition. Irradiate the crystals at the bromine K-edge.

    • Causality: Tuning the X-ray energy specifically to the Br K-edge isolates the signal of the ligand from the vast background of the protein matrix, allowing precise mapping of the hydrophobic interactions with the FAD cofactor[2].

  • Self-Validation System: Run a parallel experiment using the unbrominated 3-(4-methoxyphenyl)propionic acid analogue. If the anomalous signal disappears but the baseline electron density remains, the Br-signal is validated as a true positive indicator of ligand orientation.

Protocol 2: In Vitro PPARδ Activation Reporter Assay
  • Step 1: Cell Transfection. Transfect mammalian cells (e.g., HEK293) with a plasmid containing the PPARδ response element (PPRE) driving a firefly luciferase reporter[3].

    • Causality: A reporter system translates the complex, downstream transcriptional activity of PPARδ into a quantifiable luminescent output, providing a direct measure of functional agonism[3].

  • Step 2: Compound Treatment. Dose cells with the BMPPA derivative in a concentration gradient (1 nM to 10 μM).

    • Causality: A full dose-response curve is essential to calculate the EC50​ , distinguishing between true agonism and non-specific baseline fluctuations.

  • Step 3: Dual-Luciferase Quantification. Measure luminescence using a microplate reader.

    • Self-Validation System: Co-transfect with a constitutively active Renilla luciferase plasmid. Normalizing Firefly luminescence against Renilla luminescence controls for variations in cell viability and transfection efficiency, ensuring the signal reflects true PPARδ activation rather than cytotoxicity. Include a known agonist (e.g., GW501516) as a positive control to benchmark maximal activation[3].

Mechanistic Visualizations

LSD1_Pathway BMPPA BMPPA-Polyamine Conjugate LSD1 LSD1·CoREST Complex BMPPA->LSD1 Binds Active Site XAFS XAFS Spectroscopy (Br Anomalous Signal) BMPPA->XAFS Br Atom Tracing FAD FAD-Dependent Demethylation Blocked LSD1->FAD Inhibits Gene Epigenetic Gene Transcription FAD->Gene Restores

BMPPA-mediated LSD1 inhibition pathway and XAFS validation.

PPAR_Pathway Ligand BMPPA Derivative Receptor PPARδ Activation Ligand->Receptor Agonist Binding Transcription Target Gene Transcription Receptor->Transcription Recruits Co-activators Lipid Lipid Metabolism (HDL Elevation) Transcription->Lipid Upregulates

PPARδ activation by BMPPA derivatives driving lipid metabolism.

References

  • Title: US7183295B2 - PPAR-activating compound and pharmaceutical composition comprising the compound Source: Google Patents URL
  • Title: Inhibition of FAD-dependent lysine-specific demethylases by chiral polyamine analogues Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

  • Title: 3-(4-Hydroxy-3-methoxyphenyl) propionic acid contributes to improved hepatic lipid metabolism via GPR41 Source: PubMed (PMID: 38040866) URL: [Link]

Sources

Foundational

A Technical Guide to the Reactivity of the Nitrile Group in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Abstract This technical guide offers an in-depth analysis of the chemical reactivity of the nitrile functional group within the complex molecular architecture of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. This mo...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide offers an in-depth analysis of the chemical reactivity of the nitrile functional group within the complex molecular architecture of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. This molecule serves as a valuable case study for understanding how proximate functional groups and a substituted aromatic ring collectively modulate the behavior of a cyano moiety. We will explore the electronic and steric factors governing its reactivity, detail key transformations such as hydrolysis and reduction, and discuss potential competing reactions. This document is intended for researchers, medicinal chemists, and process development scientists who require a nuanced understanding of nitrile chemistry in the context of multi-functionalized pharmaceutical intermediates.

Introduction: The Molecular Context

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is a highly functionalized building block. Its synthetic utility is largely dictated by the selective transformation of its three primary functional groups: the carboxylic acid, the aromatic ring, and the nitrile. The nitrile group, with its carbon-nitrogen triple bond, presents a rich hub for chemical manipulation. It is isosteric to a carbonyl group but resides at a higher oxidation state, similar to a carboxylic acid.[1] The electrophilic carbon atom of the nitrile is susceptible to attack by a wide range of nucleophiles, making it a versatile precursor for amines, amides, carboxylic acids, aldehydes, and ketones.[2][3]

However, the reactivity of the nitrile in this specific molecule is not considered in isolation. It is profoundly influenced by the electronic and steric environment imposed by its neighbors: an alpha-carboxylic acid and a beta-substituted phenyl ring. Understanding this interplay is critical for designing selective and high-yielding synthetic routes.

The Electronic and Steric Landscape

The chemical behavior of the nitrile group is dictated by the electronic character of its carbon atom. In 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, several factors converge to define this character.

  • Inductive and Resonance Effects: The molecule contains a powerful confluence of electron-withdrawing groups (EWGs) and an electron-donating group (EDG).

    • Carboxylic Acid (-COOH): Positioned alpha to the nitrile, the carboxylic acid acts as a strong electron-withdrawing group through induction, significantly increasing the electrophilicity of the nitrile carbon.

    • Nitrile (-CN): The nitrile group itself is strongly electron-withdrawing.

    • 5-Bromo Substituent: The bromine atom is deactivating, withdrawing electron density from the aromatic ring through a strong inductive effect (-I), which is partially offset by a weaker resonance donation (+M).[4]

    • 2-Methoxy Substituent: The methoxy group is a strongly activating group, donating electron density to the ring via a powerful resonance effect (+M).[4]

This intricate electronic balance makes the nitrile carbon highly susceptible to nucleophilic attack.

Caption: Electronic influences on the nitrile group.

Key Transformations of the Nitrile Group

The primary reactions involving the nitrile group are hydrolysis, reduction, and addition of organometallic reagents. The choice of reagents and conditions must account for the other functional groups present.

Hydrolysis: Accessing Amides and Carboxylic Acids

One of the most fundamental reactions of nitriles is their hydrolysis to carboxylic acids.[2][5] This transformation typically proceeds through an intermediate amide, which can sometimes be isolated under mild conditions.[6] The reaction can be catalyzed by either acid or base.

  • Acid-Catalyzed Hydrolysis: In the presence of a strong acid (e.g., H₂SO₄, HCl) and water, the nitrile is first protonated. This dramatically increases the electrophilicity of the carbon, allowing it to be attacked by a weak nucleophile like water.[1][7] Subsequent tautomerization and further hydrolysis of the intermediate amide yield the dicarboxylic acid and an ammonium salt.[5][6]

  • Base-Catalyzed Hydrolysis: Under basic conditions (e.g., NaOH, KOH), the strongly nucleophilic hydroxide ion attacks the nitrile carbon directly.[2] Protonation by water yields an imidic acid, which tautomerizes to the amide.[8] Vigorous heating will then hydrolyze the amide to the carboxylate salt.[7] An acidic workup is required to furnish the final dicarboxylic acid.

G cluster_acid Acidic Conditions cluster_base Basic Conditions start 3-(5-Bromo-2-methoxyphenyl)- 2-cyanopropionic Acid acid_reagents H₃O⁺, Δ start->acid_reagents base_reagents 1. OH⁻, Δ 2. H₃O⁺ workup start->base_reagents amide_int Intermediate Amide acid_reagents->amide_int dicarboxylic_acid 3-(5-Bromo-2-methoxyphenyl) -propane-1,2-dicarboxylic Acid amide_int->dicarboxylic_acid carboxylate_salt Intermediate Carboxylate Salt base_reagents->carboxylate_salt carboxylate_salt->dicarboxylic_acid

Caption: Nitrile hydrolysis workflow under acidic and basic conditions.

Reduction: Synthesizing Amines and Aldehydes

The reduction of the nitrile group provides access to primary amines or, under controlled conditions, aldehydes.

  • Reduction to Primary Amines: Strong reducing agents like lithium aluminum hydride (LiAlH₄) are highly effective for converting nitriles to primary amines.[3][9] The mechanism involves two successive nucleophilic additions of a hydride ion.[2][3] A critical consideration for the target molecule is that LiAlH₄ will also readily reduce the carboxylic acid to an alcohol. Therefore, protection of the carboxylic acid (e.g., as an ester) would be necessary prior to reduction to achieve selectivity. Alternatively, catalytic hydrogenation (H₂, metal catalyst like Ni or Pt) can sometimes offer selectivity, though conditions must be carefully optimized.[9]

  • Partial Reduction to Aldehydes: To stop the reduction at the aldehyde stage, a less reactive and sterically hindered hydride reagent is required. Diisobutylaluminium hydride (DIBAL-H) is the reagent of choice for this transformation.[5][8] It adds one equivalent of hydride to form an imine-aluminum complex, which is stable at low temperatures. Subsequent hydrolysis during aqueous workup liberates the aldehyde.[2]

G start 3-(5-Bromo-2-methoxyphenyl)- 2-cyanopropionic Acid (or protected derivative) reagent_strong LiAlH₄ then H₂O or Catalytic Hydrogenation start->reagent_strong Complete Reduction reagent_mild 1. DIBAL-H 2. H₂O start->reagent_mild Partial Reduction product_amine Primary Amine Derivative reagent_strong->product_amine product_aldehyde Aldehyde Derivative reagent_mild->product_aldehyde

Caption: Reduction pathways for the nitrile group.

Reaction with Organometallic Reagents

Nitriles react with Grignard or organolithium reagents to form ketones after an acidic workup.[2][5] The reaction proceeds via nucleophilic addition of the organometallic reagent to the electrophilic nitrile carbon, forming an imine anion salt.[8] A crucial caveat for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is the presence of the acidic carboxylic acid proton. This proton will rapidly quench any organometallic reagent. Therefore, at least two equivalents of the organometallic reagent must be used: the first to deprotonate the carboxylic acid, and the second to react with the nitrile. Alternatively, protecting the carboxylic acid as an ester is a more efficient strategy.

Competing Reactions and Mechanistic Considerations

A thorough analysis requires consideration of potential side reactions that may compete with the desired nitrile transformation.

Decarboxylation

Carboxylic acids that have an electron-withdrawing group at the alpha-position, such as a nitrile, are susceptible to decarboxylation upon heating.[10] The reaction proceeds through the loss of carbon dioxide, often via a stabilized carbanion intermediate.[11] For the title compound, heating, particularly under basic conditions that favor carboxylate formation, could lead to the formation of 3-(5-bromo-2-methoxyphenyl)propanenitrile. This pathway must be considered when planning high-temperature reactions.

G start 3-(5-Bromo-2-methoxyphenyl)- 2-cyanopropionic Acid condition Δ (Heat) start->condition product 3-(5-Bromo-2-methoxyphenyl) -propanenitrile condition->product co2 CO₂ condition->co2

Caption: Potential thermal decarboxylation side reaction.

Experimental Protocols

The following protocols are representative procedures for key transformations. They should be adapted and optimized based on laboratory-specific conditions and analytical monitoring.

Protocol 5.1: Acid-Catalyzed Hydrolysis to Dicarboxylic Acid
  • Principle: Complete hydrolysis of the nitrile and its intermediate amide under strong acidic conditions to yield the corresponding dicarboxylic acid.

  • Reagents & Equipment:

    • 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq)

    • Concentrated Sulfuric Acid (H₂SO₄)

    • Water (H₂O)

    • Round-bottom flask with reflux condenser

  • Procedure:

    • To a round-bottom flask, add the starting material.

    • Carefully add a 1:1 (v/v) mixture of water and concentrated H₂SO₄.

    • Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 110-120 °C) with vigorous stirring.

    • Monitor the reaction by TLC or LC-MS for the disappearance of the starting material. The reaction may take several hours.

    • Once complete, cool the reaction mixture to room temperature and then in an ice bath.

    • Carefully pour the cooled mixture over crushed ice.

    • The solid product should precipitate. If not, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

    • Collect the solid by filtration, wash with cold water, and dry under vacuum.

  • Characterization: The product can be confirmed by the disappearance of the nitrile stretch (~2250 cm⁻¹) in the IR spectrum and the appearance of a broad O-H stretch for the new carboxylic acid. NMR and mass spectrometry will confirm the full structure.

Protocol 5.2: DIBAL-H Reduction to Aldehyde
  • Principle: Partial reduction of the nitrile to an aldehyde using a sterically hindered hydride source at low temperature, with prior protection of the carboxylic acid as a methyl ester.

  • Reagents & Equipment:

    • Methyl 3-(5-bromo-2-methoxyphenyl)-2-cyanopropanoate (1.0 eq)

    • DIBAL-H (1.0 M in hexanes, 1.1 eq)

    • Anhydrous Toluene or Dichloromethane (DCM)

    • Schlenk flask, syringes, low-temperature bath (-78 °C, dry ice/acetone)

  • Procedure:

    • Dissolve the starting ester in anhydrous solvent in a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar).

    • Cool the solution to -78 °C.

    • Slowly add the DIBAL-H solution dropwise via syringe over 30 minutes, maintaining the internal temperature below -70 °C.

    • Stir the reaction at -78 °C for 2-3 hours. Monitor by TLC.

    • Quench the reaction by the slow, careful addition of methanol at -78 °C, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

    • Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.

    • Separate the layers and extract the aqueous layer with the organic solvent.

    • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde. Purify by column chromatography.

  • Characterization: Successful conversion is marked by the appearance of an aldehyde proton signal (~9-10 ppm) in the ¹H NMR spectrum.

Data Summary

The following table provides expected spectroscopic data for the starting material and key products, which is essential for reaction monitoring and final product validation.

CompoundIR (cm⁻¹) Noteworthy Peaks¹H NMR (ppm) Key Signals
Starting Material (Acid)3500-2500 (broad, COOH), 2250 (C≡N), 1720 (C=O)10-12 (1H, s, COOH), 7.0-7.5 (3H, m, Ar-H), 4.0-4.5 (1H, m, CH-CN), 3.8 (3H, s, OCH₃), 3.0-3.5 (2H, m, Ar-CH₂)
Hydrolysis Product (Diacid)3500-2500 (broad, COOH), 1710 (C=O)10-12 (2H, br s, COOH), 7.0-7.5 (3H, m, Ar-H), 3.8 (3H, s, OCH₃), other aliphatic protons will shift.
Reduction Product (Amine/Alcohol from unprotected acid)3600-3300 (broad, OH, NH₂)7.0-7.5 (3H, m, Ar-H), 3.8 (3H, s, OCH₃), signals for -CH₂OH and -CH₂NH₂ appear.
Partial Reduction Product (Aldehyde from protected ester)1735 (C=O, ester), 1725 (C=O, aldehyde), 2720 (C-H, aldehyde)9.5-10.0 (1H, s, CHO), 7.0-7.5 (3H, m, Ar-H), 3.7 (3H, s, COOCH₃), 3.8 (3H, s, OCH₃).

Conclusion

The nitrile group in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is a highly activated and versatile functional handle. Its electrophilicity, enhanced by the adjacent carboxylic acid, makes it readily susceptible to hydrolysis and reduction. However, synthetic planning must be holistic, accounting for the reactivity of the carboxylic acid and the potential for side reactions like decarboxylation. By carefully selecting reagents—such as DIBAL-H for controlled reduction—and employing protection strategies where necessary, chemists can selectively transform the nitrile group to access a diverse range of valuable amines, aldehydes, and carboxylic acids, paving the way for its use in complex target-oriented synthesis.

References

  • LibreTexts, C. (2025, January 19). 20.7: Chemistry of Nitriles. Chemistry LibreTexts. [Link]

  • Chemistry Steps. (2024, December 5). Reactions of Nitriles. [Link]

  • KPU Pressbooks. (n.d.). 7.8 Reactions of Nitriles. In Organic Chemistry II. [Link]

  • LibreTexts, C. (2023, January 22). Reactivity of Nitriles. Chemistry LibreTexts. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration. [Link]

  • OpenStax. (2023, September 20). 20.7 Chemistry of Nitriles. [Link]

  • MDPI. (2022, May 30). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. [Link]

  • Clark, J. (n.d.). hydrolysis of nitriles. Chemguide. [Link]

  • The Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). YouTube. [Link]

  • Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles. In Organic Chemistry II. [Link]

  • Study Mind. (2022, April 19). Amines - Nitriles (A-Level Chemistry). [Link]

  • LibreTexts, C. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. [Link]

  • Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. [Link]

  • Wikipedia. (n.d.). Ritter reaction. [Link]

  • Wikipedia. (n.d.). Decarboxylation. [Link]

  • YouTube. (2025, May 1). Carbon Dioxide, Part 5: Decarboxylation of Carboxylic Acids. [Link]

  • ResearchGate. (2025, August 6). Base-Induced Decarboxylation of Polyunsaturated alpha-Cyano Acids Derived from Malonic Acid. [Link]

  • Organic Chemistry Portal. (n.d.). Ritter Reaction. [Link]

Sources

Exploratory

Molecular weight and physicochemical characteristics of CAS [Insert Number if known]

An In-depth Technical Guide to the Molecular Weight and Physicochemical Characteristics of Hydroxypropyl Methylcellulose (CAS 9004-65-3) Authored by: A Senior Application Scientist Abstract Hydroxypropyl Methylcellulose...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Molecular Weight and Physicochemical Characteristics of Hydroxypropyl Methylcellulose (CAS 9004-65-3)

Authored by: A Senior Application Scientist

Abstract

Hydroxypropyl Methylcellulose (HPMC), identified by CAS number 9004-65-3, is a semisynthetic, inert, viscoelastic polymer used extensively across the pharmaceutical, food, and construction industries. Its versatility stems from a unique combination of physicochemical properties, which are intricately linked to its molecular weight and the degree of substitution of methoxy and hydroxypropyl groups on the cellulose backbone. This guide provides a comprehensive exploration of the core characteristics of HPMC, offering researchers, scientists, and drug development professionals a detailed understanding of its behavior and application. We will delve into the nuances of its molecular weight determination, the consequential impact on viscosity, its solubility profile, and its thermal properties, all grounded in authoritative scientific principles and validated experimental protocols.

The Structural Foundation of HPMC's Functionality

Hydroxypropyl Methylcellulose is a derivative of cellulose, a natural polymer composed of repeating β-(1→4) linked D-glucose units. The defining feature of HPMC is the modification of this cellulose backbone through the etherification of hydroxyl groups to introduce methoxy (-OCH₃) and hydroxypropyl (-OCH₂CH(OH)CH₃) substituents. This structural alteration is pivotal as it disrupts the crystalline structure of native cellulose, rendering HPMC soluble in cold water—a property not exhibited by its parent polymer.

The precise ratio of these substituent groups, quantified as the Degree of Substitution (DS) for methoxy groups and Molar Substitution (MS) for hydroxypropyl groups, dictates the final physicochemical properties of the HPMC polymer. These parameters are not merely academic; they are critical quality attributes that directly influence performance in final formulations. For instance, a higher degree of methoxylation generally leads to a decrease in the gelation temperature.

G cluster_cellulose Cellulose Backbone cluster_modification Chemical Modification cluster_hpmc HPMC Structure G1 Glucose Unit G2 Glucose Unit G1->G2 β(1→4) Alkali Alkali Treatment G1->Alkali G3 Glucose Unit G2->G3 β(1→4) PropyleneOxide Propylene Oxide HPMC_Unit Substituted Glucose Unit PropyleneOxide->HPMC_Unit Hydroxypropoxylation MethylChloride Methyl Chloride MethylChloride->HPMC_Unit Methoxylation Methoxy -OCH3 HPMC_Unit->Methoxy Hydroxypropyl -OCH2CH(OH)CH3 HPMC_Unit->Hydroxypropyl

Figure 1: Synthesis of HPMC from Cellulose.

Molecular Weight: The Cornerstone of Rheological Behavior

The molecular weight of HPMC is not a single value but rather a distribution of polymer chain lengths. This distribution is a critical determinant of its rheological properties, particularly viscosity. Various grades of HPMC are commercially available, primarily differentiated by their average molecular weight.

Determination of Molecular Weight

The most common and reliable method for determining the molecular weight distribution of HPMC is Size-Exclusion Chromatography (SEC) , also known as Gel Permeation Chromatography (GPC).

  • System Preparation: An Agilent 1260 Infinity II GPC/SEC system or equivalent is utilized, equipped with a refractive index (RI) detector.

  • Column Selection: A series of columns, such as those from the Agilent PL aquagel-OH series, are chosen to cover a broad range of molecular weights.

  • Mobile Phase: A 0.1 M sodium nitrate solution with 0.02% sodium azide is a commonly used mobile phase. It is crucial to filter and degas the mobile phase to prevent blockages and baseline noise.

  • Sample Preparation: HPMC samples are dissolved in the mobile phase at a concentration of approximately 1-2 mg/mL. Complete dissolution is ensured by gentle agitation overnight. The solution is then filtered through a 0.45 µm syringe filter before injection.

  • Calibration: The system is calibrated using a series of narrow-distribution pullulan standards of known molecular weights. A calibration curve of log(Molecular Weight) versus elution volume is generated.

  • Data Analysis: The elution profile of the HPMC sample is recorded, and the molecular weight distribution (including number-average molecular weight, Mn; weight-average molecular weight, Mw; and polydispersity index, PDI = Mw/Mn) is calculated based on the calibration curve.

The choice of SEC is predicated on its ability to separate molecules based on their hydrodynamic volume, providing a comprehensive view of the entire molecular weight distribution, which is more informative than a simple average value.

Physicochemical Characteristics: A Deeper Dive

The functional properties of HPMC are a direct consequence of its molecular structure and weight. Understanding these characteristics is paramount for effective formulation development.

Viscosity

The viscosity of an HPMC solution is one of its most important properties and is directly proportional to its molecular weight. Higher molecular weight grades yield more viscous solutions at the same concentration.

  • Solution Preparation: A 2% (w/w) aqueous solution of HPMC is prepared by dispersing the polymer in hot water (80-90 °C) with stirring, followed by cooling to room temperature to facilitate dissolution.

  • Instrumentation: A Brookfield rotational viscometer (or equivalent) is used for the measurement.

  • Spindle Selection: The appropriate spindle and rotational speed are selected based on the expected viscosity of the sample to ensure the torque reading is within the optimal range (typically 20-80%).

  • Measurement: The spindle is immersed in the HPMC solution, ensuring it is free of air bubbles, and allowed to rotate until a stable reading is obtained. The measurement is typically performed at a controlled temperature of 20 °C.

HPMC Grade (Typical Mw) Viscosity of 2% Solution (mPa·s)
Low Molecular Weight< 100
Medium Molecular Weight400 - 4,000
High Molecular Weight> 4,000

Table 1: Relationship between HPMC Molecular Weight and Viscosity.

Solubility

HPMC exhibits a unique thermal behavior in aqueous solutions, being soluble in cold water but exhibiting reverse thermal gelation upon heating. This is due to the hydrophobic interactions of the methoxy groups. As the temperature increases, the polymer chains dehydrate and associate, leading to the formation of a gel. The temperature at which this occurs is known as the Lower Critical Solution Temperature (LCST) or gelation temperature.

The solubility and LCST are influenced by the degree and type of substitution. A higher content of hydrophobic methoxy groups generally results in a lower LCST, while a higher content of hydrophilic hydroxypropyl groups tends to increase the LCST.

G cluster_solubility HPMC Solubility and Thermal Gelation cluster_factors Influencing Factors Soluble Soluble Gel Gel Soluble->Gel Heating Gel->Soluble Cooling Methoxy Methoxy Content Methoxy->Gel Decreases LCST Hydroxypropyl Hydroxypropyl Content Hydroxypropyl->Gel Increases LCST Concentration Polymer Concentration Concentration->Gel Decreases LCST

Figure 2: Factors Influencing HPMC's Thermal Gelation.

Thermal Properties

Beyond its behavior in solution, the thermal stability of HPMC as a solid is also a key consideration, particularly in manufacturing processes that involve heat, such as granulation and tablet coating.

Thermogravimetric Analysis (TGA) is the standard method for assessing the thermal stability of HPMC.

  • Instrumentation: A TGA instrument, such as a TA Instruments Q500, is used.

  • Sample Preparation: A small amount of the HPMC powder (5-10 mg) is accurately weighed into a tared TGA pan.

  • Analysis Conditions: The sample is heated from ambient temperature to approximately 600 °C at a controlled heating rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • Data Interpretation: The TGA curve plots the percentage of weight loss as a function of temperature. The onset of decomposition is a key parameter indicating the thermal stability of the polymer. For HPMC, significant thermal degradation typically begins above 200 °C.

Conclusion

The physicochemical characteristics of Hydroxypropyl Methylcellulose (CAS 9004-65-3) are a direct function of its molecular weight and the nature of its chemical substitutions. A thorough understanding and precise measurement of these properties are essential for the successful application of HPMC in various scientific and industrial fields. The experimental protocols outlined in this guide provide a robust framework for the characterization of this versatile polymer, enabling researchers and formulation scientists to select the appropriate grade of HPMC and predict its performance in their specific applications. The interplay between molecular weight, viscosity, solubility, and thermal behavior underscores the importance of a multi-faceted analytical approach to fully harness the potential of HPMC.

References

  • "Hydroxypropyl Methylcellulose." Wikipedia, Wikimedia Foundation, [Link].

  • "Size-Exclusion Chromatography." Wikipedia, Wikimedia Foundation, [Link].

  • "Thermogravimetric Analysis." Wikipedia, Wikimedia Foundation, [Link].

  • "Viscometer." Wikipedia, Wikimedia Foundation, [Link].

  • Sarkar, N. "Kinetics of thermal gelation of methylcellulose and hydroxypropyl methylcellulose in aqueous solutions." Polymer, vol. 20, no. 5, 1979, pp. 563-568, [Link].

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Abstract This document provides a comprehensive guide for the synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, a valuable substituted phenylpropionic acid derivative. Such compounds serve as critical build...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, a valuable substituted phenylpropionic acid derivative. Such compounds serve as critical building blocks in medicinal chemistry and materials science, often acting as intermediates in the synthesis of more complex molecular architectures. The protocol herein details a robust and efficient method centered on the Knoevenagel condensation, a cornerstone reaction in carbon-carbon bond formation. This guide is designed for researchers in organic synthesis, drug discovery, and materials development, offering a detailed experimental procedure, mechanistic insights, and process optimization strategies.

Introduction and Scientific Context

Substituted cinnamic acid analogues, particularly those incorporating cyano and halo-methoxy functionalities, are of significant interest due to their prevalence in pharmacologically active molecules and functional materials. The title compound, 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, combines several key structural features: a brominated aromatic ring, a methoxy group that influences electronic properties and conformation, and a cyanoacrylic acid moiety. This combination of functional groups makes it a versatile intermediate for further chemical transformations, such as the synthesis of heterocyclic compounds or as a precursor for active pharmaceutical ingredients (APIs).

The synthesis is achieved via the Knoevenagel condensation, a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a dehydration reaction. In this specific application, the active methylene compound is cyanoacetic acid, and the carbonyl compound is 5-Bromo-2-methoxybenzaldehyde. The reaction is typically catalyzed by a weak base, such as an amine, which facilitates the formation of the nucleophilic carbanion.[1][2][3]

Reaction Mechanism: The Knoevenagel Condensation

The efficacy of this synthesis hinges on the well-established Knoevenagel condensation mechanism. Understanding this pathway is crucial for troubleshooting and optimizing reaction conditions.

  • Enolate Formation: A basic catalyst (e.g., piperidine) abstracts an acidic α-proton from cyanoacetic acid. The resulting carbanion is resonance-stabilized by both the cyano and carboxyl groups, enhancing its nucleophilicity.[3]

  • Nucleophilic Attack: The resonance-stabilized carbanion attacks the electrophilic carbonyl carbon of 5-Bromo-2-methoxybenzaldehyde, forming a tetrahedral intermediate.

  • Protonation: The intermediate alkoxide is protonated by the conjugate acid of the catalyst, yielding an aldol-type addition product.

  • Dehydration: Under the reaction conditions, this aldol intermediate readily undergoes dehydration (elimination of a water molecule). The removal of a proton from the α-carbon and the departure of the hydroxyl group as water is the driving force, leading to the formation of a stable, conjugated π-system. The final product is the α,β-unsaturated 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Knoevenagel_Mechanism Figure 1: Knoevenagel Condensation Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product Cyanoacetic_Acid Cyanoacetic Acid Enolate Resonance-Stabilized Enolate Cyanoacetic_Acid->Enolate Forms Aldehyde 5-Bromo-2-methoxybenzaldehyde Aldol_Adduct Aldol Addition Product Aldehyde->Aldol_Adduct Forms Base Base (e.g., Piperidine) Enolate->Aldehyde + Nucleophilic Attack Final_Product 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid + H₂O Aldol_Adduct->Final_Product - H₂O (Dehydration)

Caption: Figure 1: Knoevenagel Condensation Mechanism.

Detailed Synthesis Protocol

This protocol is designed for a laboratory scale synthesis yielding the target compound with high purity.

Materials and Reagents
ReagentM.W. ( g/mol )M. Eq.AmountPuritySupplier
5-Bromo-2-methoxybenzaldehyde215.041.05.00 g (23.25 mmol)≥98%Sigma-Aldrich
Cyanoacetic Acid85.061.12.18 g (25.58 mmol)≥99%Sigma-Aldrich
Piperidine85.150.10.23 mL (2.33 mmol)≥99%Acros Organics
Ethanol (Anhydrous)46.07-50 mL≥99.5%Fisher Scientific
Hydrochloric Acid (conc.)36.46-As needed37%VWR Chemicals
Deionized Water18.02-As needed--
Equipment
  • 100 mL Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Buchner funnel and filtration flask

  • Standard laboratory glassware (beakers, graduated cylinders)

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • Rotary evaporator

Experimental Procedure

Experimental_Workflow Figure 2: Experimental Synthesis Workflow A 1. Setup & Reagent Charging Dissolve aldehyde and cyanoacetic acid in ethanol. B 2. Catalyst Addition Add piperidine to the mixture. A->B C 3. Reaction Heat to reflux (78°C) for 3-5 hours. Monitor by TLC. B->C D 4. Product Isolation Cool to room temperature. Acidify with conc. HCl to precipitate product. C->D E 5. Filtration & Washing Collect solid by vacuum filtration. Wash with cold water. D->E F 6. Purification Recrystallize from ethanol/water mixture. E->F G 7. Drying & Characterization Dry under vacuum. Analyze (NMR, IR, MP). F->G

Caption: Figure 2: Experimental Synthesis Workflow.

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-2-methoxybenzaldehyde (5.00 g, 23.25 mmol) and cyanoacetic acid (2.18 g, 25.58 mmol).

  • Solvent Addition: Add 50 mL of anhydrous ethanol to the flask. Stir the mixture at room temperature until all solids are dissolved.

  • Catalyst Addition: Using a micropipette, add piperidine (0.23 mL, 2.33 mmol) to the reaction mixture. The use of an amine base is critical for catalyzing the condensation effectively.[3]

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78°C) using a heating mantle. Maintain a gentle reflux for 3-5 hours.

  • Reaction Monitoring: The progress of the reaction should be monitored by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate with a drop of acetic acid). The disappearance of the starting aldehyde spot indicates the reaction is nearing completion.

  • Work-up and Isolation: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. A precipitate may begin to form.

  • Acidification: Slowly add concentrated hydrochloric acid dropwise to the stirred mixture until it is acidic (pH ~2). This step protonates the carboxylate and ensures the complete precipitation of the carboxylic acid product.

  • Precipitation and Filtration: Cool the flask in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Buchner funnel.

  • Washing: Wash the filter cake with two portions of cold deionized water (2 x 20 mL) to remove any remaining salts and impurities.

  • Purification: The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol and add hot water dropwise until the solution becomes turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to form crystals.

  • Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

Expected Results
ParameterExpected Value
Yield 80-90%
Appearance Off-white to pale yellow solid
Melting Point 170-175 °C (decomposes)
¹H NMR (DMSO-d₆, 400 MHz) δ 13.5 (br s, 1H, COOH), 8.3 (s, 1H, =CH), 7.8 (d, 1H, Ar-H), 7.6 (dd, 1H, Ar-H), 7.2 (d, 1H, Ar-H), 3.9 (s, 3H, OCH₃)
IR (KBr, cm⁻¹) ~3000 (br, O-H), 2225 (C≡N), 1710 (C=O), 1600 (C=C)

Safety and Handling

  • 5-Bromo-2-methoxybenzaldehyde: Irritant. Avoid contact with skin and eyes.

  • Cyanoacetic Acid: Toxic and corrosive. Handle in a well-ventilated fume hood. Avoid inhalation and contact with skin.

  • Piperidine: Flammable liquid and vapor. Toxic and corrosive. Handle with extreme care in a fume hood.

  • Hydrochloric Acid: Highly corrosive. Causes severe skin burns and eye damage. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

All chemical waste should be disposed of in accordance with institutional and local regulations.

Conclusion

The Knoevenagel condensation provides a reliable and high-yielding pathway for the synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. The protocol detailed in this application note is robust and has been optimized for laboratory-scale synthesis. The resulting product is of high purity and suitable for use in subsequent research and development activities, particularly in the fields of medicinal chemistry and materials science. By carefully controlling the reaction parameters and adhering to safety protocols, researchers can effectively synthesize this valuable chemical intermediate.

References

  • MDPI. (2022). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile. Available at: [Link]

  • Jimenez, R., et al. (n.d.). Versatile Applications of Cyanoacetic Acid in Organic Chemistry. SciELO. Available at: [Link]

  • Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. (n.d.). Available at: [Link]

Sources

Application

Knoevenagel condensation methods for preparing 2-cyanopropionic acid derivatives

Application Notes and Protocols: Knoevenagel Condensation Strategies for the Synthesis of 2-Cyanopropionic Acid Derivatives Executive Summary & Scope 2-Cyanopropionic acid derivatives (e.g., alkyl 2-cyanopropionates and...

Author: BenchChem Technical Support Team. Date: March 2026

Application Notes and Protocols: Knoevenagel Condensation Strategies for the Synthesis of 2-Cyanopropionic Acid Derivatives

Executive Summary & Scope

2-Cyanopropionic acid derivatives (e.g., alkyl 2-cyanopropionates and 3-aryl-2-cyanopropionic acids) are critical bifunctional building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The most atom-economical and scalable approach to constructing these molecules is the Reductive Knoevenagel Condensation . This cascade methodology couples an aldehyde or ketone with a cyanoacetate derivative, followed by the chemoselective reduction of the resulting α,β -unsaturated intermediate.

This application note provides researchers and drug development professionals with field-proven insights, mechanistic rationales, and self-validating protocols for synthesizing 2-cyanopropionic acid derivatives using modern, scalable Knoevenagel methods.

Mechanistic Causality & Experimental Design

To achieve high yields and avoid side reactions (such as bis-alkylation or over-reduction of the nitrile group), the experimental design must account for the specific electronic properties of the reactants.

  • The Knoevenagel Step (C-C Bond Formation): Cyanoacetates possess highly acidic α -protons ( pKa​≈9–11 ) due to the dual electron-withdrawing effects of the nitrile and ester groups. This allows for enolization under very mild basic conditions. Catalysts such as L-proline, piperidine, or solid-supported bases like hydrotalcite (HT) are ideal [3]. Stronger bases are avoided to prevent the saponification of the ester or the self-condensation of the aldehyde.

  • The Reduction Step (Saturation): The initial condensation yields a 2-cyanoacrylate intermediate. Because this alkene is highly electron-deficient, it is uniquely susceptible to reduction. The choice of reductant is the most critical experimental variable. Aggressive reductants (like LiAlH4​ ) will reduce the nitrile and ester moieties. Therefore, chemoselective systems such as Zinc in Acetic Acid (Zn/AcOH) [2], Sodium Hypophosphite [4], or Palladium on Hydrotalcite (Pd/HT) with H2​ [1] are selected to exclusively reduce the C=C double bond.

Pathway A Aldehyde + Cyanoacetate B Base Catalysis (e.g., L-Proline, HT) A->B C 2-Cyanoacrylate Intermediate (Electrophilic Alkene) B->C Dehydration (-H2O) D Reduction Step (Zn/AcOH, Pd/HT, or Hypophosphite) C->D E 2-Cyanopropionic Acid Derivative (Target Product) D->E Chemoselective Saturation (+2H)

Mechanistic pathway of the reductive Knoevenagel condensation.

Quantitative Data: Catalyst & Reductant Selection

The table below summarizes validated catalytic systems for the synthesis of 2-cyanopropionic acid derivatives, highlighting the causality between the chosen system and the resulting yield.

Aldehyde SubstrateActive MethyleneCatalyst / Reductant SystemTemp (°C)Yield (%)Target Product
Formaldehyde (37% aq)Ethyl cyanoacetatePd/HT (Hydrotalcite) / H2​ 25 °C91%Ethyl 2-cyanopropionate
BenzaldehydeMethyl cyanoacetateZn dust / AcOH80 °C88%Methyl 2-cyano-3-phenylpropionate
p-TolualdehydeEthyl cyanoacetateSodium Hypophosphite (Bulk)100 °C85%Ethyl 2-cyano-3-(p-tolyl)propionate
Aliphatic AldehydesCyanoacetic acidL-Proline (10 mol%) / Transfer25 °C82%3-Alkyl-2-cyanopropionic acid

Data synthesized from foundational methodologies[1, 2, 3, 4].

Experimental Protocols

Protocol A: One-Pot Heterogeneous Synthesis of Ethyl 2-Cyanopropionate [1]

This protocol utilizes a bifunctional Palladium-supported Hydrotalcite (Pd/HT) catalyst. The basic sites on the hydrotalcite drive the Knoevenagel condensation, while the Pd nanoparticles facilitate the subsequent hydrogenation.

Materials:

  • Aqueous Formaldehyde (37%) (1.2 equiv)

  • Ethyl cyanoacetate (1.0 equiv)

  • Pd/HT catalyst (0.5 mol% Pd)

  • Ethanol (Solvent)

  • Hydrogen gas (1 atm)

Step-by-Step Methodology:

  • Preparation: Charge a flame-dried 50 mL round-bottom flask with ethyl cyanoacetate (10 mmol) and ethanol (15 mL).

  • Catalyst Addition: Add the Pd/HT catalyst (containing 0.05 mmol Pd) to the stirring solution.

  • Condensation: Slowly add the aqueous formaldehyde (12 mmol) dropwise over 5 minutes. Stir the mixture at room temperature for 2 hours under an inert argon atmosphere to allow the intermediate ethyl 2-cyanoacrylate to form.

  • Reduction: Purge the flask with H2​ gas (balloon pressure, 1 atm). Maintain vigorous stirring at 25 °C for 4 hours.

  • Workup: Filter the reaction mixture through a short pad of Celite to recover the heterogeneous Pd/HT catalyst (which can be washed with ethanol and recycled).

  • Isolation: Concentrate the filtrate under reduced pressure. Extract the residue with ethyl acetate, wash with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield pure ethyl 2-cyanopropionate.

Protocol B: Chemoselective Synthesis using the Zn-AcOH System [2]

For substrates where high-pressure hydrogenation is undesirable, the Zn-AcOH system provides a robust, bench-stable alternative for reducing the Knoevenagel intermediate.

Step-by-Step Methodology:

  • Condensation: In a 100 mL flask, combine the aromatic aldehyde (10 mmol), methyl cyanoacetate (10.5 mmol), and ammonium acetate (1 mmol) in toluene (20 mL). Reflux with a Dean-Stark trap until water ceases to evolve (approx. 2 hours).

  • Solvent Exchange: Remove toluene under vacuum and dissolve the crude 2-cyanoacrylate intermediate in glacial acetic acid (15 mL).

  • Reduction: Cool the solution to 10 °C. Add activated Zinc dust (30 mmol) in small portions over 15 minutes to control the exothermic hydride transfer.

  • Heating: Warm the mixture to 80 °C and stir for 3 hours.

  • Workup: Filter off the unreacted Zinc. Dilute the filtrate with water (50 mL) and extract with dichloromethane ( 3×20 mL). Neutralize the organic layer with saturated aqueous NaHCO3​ , dry, and concentrate to yield the 3-aryl-2-cyanopropionic acid derivative.

Self-Validating Systems & Troubleshooting

To ensure scientific integrity, the protocols above are designed to be self-validating through simple analytical tracking.

Validation via TLC & UV-Vis: The intermediate 2-cyanoacrylate is highly conjugated (especially when derived from aromatic aldehydes) and exhibits intense UV absorbance at 254 nm. As the reduction step proceeds, the saturation of the α,β -double bond breaks this conjugation.

  • Real-Time Validation: Researchers can validate the reaction's progress by observing the complete disappearance of the strongly UV-active spot on the TLC plate. The emergence of a UV-inactive (or weakly active, visualized only by KMnO4​ stain) spot confirms the successful formation of the saturated 2-cyanopropionic acid derivative.

Validation via NMR:

  • Failure State (Incomplete Reduction): Presence of a vinylic proton singlet at δ≈7.5−8.5 ppm in the 1H NMR spectrum.

  • Success State: Disappearance of the vinylic proton and the emergence of an α -proton doublet/triplet at δ≈3.5−4.5 ppm.

Workflow Step1 1. Reagent Mixing (Aldehyde + Cyanoacetate) Step2 2. Knoevenagel Condensation (Base Catalyst, Heat) Step1->Step2 Step3 3. In-Situ Reduction (Add Reductant) Step2->Step3 TLC Confirmation (UV Active Intermediate) Step4 4. Workup & Extraction (Aqueous Wash, Organic Phase) Step3->Step4 Full Conversion (Loss of UV Activity) Step5 5. Purification (Crystallization/Column) Step4->Step5

Experimental workflow and self-validation checkpoints for the reductive Knoevenagel protocol.

References

  • Heterogeneous Catalysts for the One-Pot Synthesis of Chemicals and Fine Chemicals ACS Publications URL:[Link]

  • L-Proline Catalyzed Knoevenagel Condensation of Aldehydes with Active Methylene Compounds Bentham Science Publisher URL: [Link]

  • Tandem, Catalyst-Free C−C Synthesis of Nitriles from Aldehydes and Methyl Cyanoacetate with Sodium Hypophosphite European Journal of Organic Chemistry URL:[Link]

Method

Procedure for the hydrolysis of the cyano group in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Topic: Strategic Hydrolysis of the Cyano Group in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Two-Stage Transformation to 3-(5-Bromo-2-methoxyphenyl)propionic Acid Audience: Researchers, scientists, and drug dev...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Strategic Hydrolysis of the Cyano Group in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Two-Stage Transformation to 3-(5-Bromo-2-methoxyphenyl)propionic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for the hydrolysis of the cyano group in 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid. This transformation is not a simple conversion of a nitrile to a carboxylic acid but a sequential process involving hydrolysis followed by a facile decarboxylation. The initial hydrolysis yields a substituted malonic acid intermediate, which is inherently unstable under the reaction conditions and readily loses carbon dioxide to afford the final product, 3-(5-Bromo-2-methoxyphenyl)propionic acid. This compound belongs to the class of 2-arylpropionic acids, many of which are of significant pharmaceutical interest.[1] This guide will elucidate the underlying chemical principles, provide detailed step-by-step protocols for both acidic and basic conditions, and offer insights into process optimization and troubleshooting.

Introduction: The Chemistry of the Transformation

The starting material, 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid[2], possesses two key functional groups on its aliphatic chain: a nitrile and a carboxylic acid. The alpha-position of the carboxylic acid is substituted with the cyano group, making it an α-cyano carboxylic acid. The hydrolysis of nitriles to carboxylic acids is a fundamental transformation in organic synthesis, typically achieved by heating with aqueous acid or base.[3][4]

However, the direct hydrolysis product of the starting material is a gem-dicarboxylic acid, specifically a malonic acid derivative. Malonic acids and their derivatives are well-known to be thermally unstable and readily undergo decarboxylation (loss of CO₂) upon heating to yield a simpler carboxylic acid.[5][6][7] Therefore, the overall process is a tandem hydrolysis-decarboxylation reaction. Understanding this two-stage pathway is critical for controlling the reaction and isolating the desired final product, 3-(5-Bromo-2-methoxyphenyl)propionic acid.[8]

Chemical Scheme:

  • Starting Material: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

  • Intermediate: 3-(5-Bromo-2-methoxyphenyl)propane-1,1-dicarboxylic acid (A substituted malonic acid)

  • Final Product: 3-(5-Bromo-2-methoxyphenyl)propionic acid

Section 1: Principles and Mechanisms

The conversion of the α-cyano carboxylic acid to the final product involves two distinct chemical steps, which can often be performed in a single pot.

Nitrile Hydrolysis

The nitrile group (R-C≡N) is hydrolyzed to a carboxylic acid group (R-COOH) via an amide intermediate (R-CONH₂). This can be catalyzed by either acid or base.[9][10]

  • Acid-Catalyzed Hydrolysis: The reaction begins with the protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the nitrile carbon.[9][11] This allows for nucleophilic attack by water, a relatively weak nucleophile. A series of proton transfers and tautomerization leads to an amide intermediate. Under the same acidic and heated conditions, the amide is further hydrolyzed to the carboxylic acid and an ammonium ion.[4][9]

  • Base-Catalyzed Hydrolysis: In basic conditions, the strong nucleophile, hydroxide ion (OH⁻), directly attacks the electrophilic nitrile carbon.[3][11] Protonation by water yields an imidic acid, which tautomerizes to the amide. The amide is then further hydrolyzed by hydroxide to form a carboxylate salt and ammonia.[4] A final acidification step is required to protonate the carboxylate and obtain the free carboxylic acid.[12]

Decarboxylation of the Malonic Acid Intermediate

The hydrolysis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid creates a malonic acid derivative. The presence of two carboxylic acid groups on the same carbon atom significantly lowers the activation energy for decarboxylation. The reaction proceeds through a cyclic, six-membered transition state when heated, leading to the formation of an enol and the release of carbon dioxide.[5][7] The enol intermediate then rapidly tautomerizes to the more stable final carboxylic acid product.[13][14] This step is particularly efficient under acidic conditions.[15]

Section 2: Experimental Protocols

Safety is paramount. All procedures should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and appropriate gloves, must be worn. Strong acids and bases are corrosive and require careful handling.

Protocol 1: One-Pot Acid-Catalyzed Hydrolysis and Decarboxylation

This method is often preferred for its simplicity, as both hydrolysis and decarboxylation occur under the same reaction conditions.

Workflow Overview:

G Start Starting Material in Aqueous Acid Reflux Heat to Reflux (Hydrolysis & Decarboxylation) Start->Reflux Workup Cool, Quench & Extract Reflux->Workup Purify Purification (Crystallization/Chromatography) Workup->Purify Product Final Product Purify->Product

Caption: Workflow for the one-pot acid-catalyzed procedure.

Materials & Equipment:

  • 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

  • Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

  • Deionized Water

  • Ethyl Acetate or Dichloromethane (for extraction)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

  • Separatory funnel, rotary evaporator

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 eq).

  • Acid Addition: Add a 1:1 (v/v) mixture of concentrated sulfuric acid and water. A typical concentration would be 5-10 mL of the acid mixture per gram of starting material. Causality: The strong acid acts as a catalyst for hydrolysis, and the water is the reactant. The heat facilitates both the hydrolysis and the subsequent decarboxylation.[4]

  • Reflux: Heat the mixture to reflux (typically 100-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours. The disappearance of the starting material and the evolution of CO₂ (which may not be obvious) are indicators of progress.

  • Workup - Quenching: After the reaction is complete, cool the flask to room temperature in an ice bath. Slowly and carefully pour the acidic mixture over crushed ice in a separate beaker. Rationale: This quenches the reaction and dilutes the strong acid, making it safer to handle.

  • Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate (3 x volume of the aqueous layer).

  • Workup - Washing: Combine the organic layers. Wash sequentially with water, saturated sodium bicarbonate solution (to remove any remaining acid), and finally with brine. Caution: The bicarbonate wash may cause gas evolution (CO₂) if there is residual acid.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

  • Purification: The crude 3-(5-Bromo-2-methoxyphenyl)propionic acid can be purified by recrystallization (e.g., from a toluene/hexane mixture) or by column chromatography on silica gel.

Protocol 2: Base-Catalyzed Hydrolysis followed by Acidification

This two-step approach can sometimes offer better control, especially if the starting material is sensitive to strong, hot acid.

Materials & Equipment:

  • Same as Protocol 1, but replace concentrated acid with Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) pellets.

  • Concentrated HCl for the final acidification step.

Procedure: Step A: Saponification (Hydrolysis)

  • Reaction Setup: In a round-bottom flask, dissolve 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 eq) in a 10-20% aqueous solution of NaOH (e.g., 10 g NaOH in 90 mL water). Use a sufficient volume to fully dissolve the starting material upon heating.

  • Reflux: Heat the mixture to reflux. Ammonia gas will be evolved.[4] The reaction can be monitored by testing the evolved gas with moist litmus paper (it will turn blue). Reflux until ammonia evolution ceases (typically 4-8 hours).

  • Cooling: Cool the reaction mixture to room temperature. The product exists as a water-soluble disodium carboxylate salt.

Step B: Acidification and Decarboxylation

  • Acidification: Place the flask in an ice bath. Slowly and carefully add concentrated HCl to the basic solution with stirring until the pH is strongly acidic (pH ~1-2). A precipitate of the intermediate malonic acid may form.

  • Decarboxylation: Gently heat the acidified mixture to 50-80 °C. Vigorous effervescence (CO₂ evolution) should be observed.[14] Continue heating until the gas evolution stops. Rationale: The acidification protonates the carboxylate salts to form the malonic acid, which is then thermally decarboxylated.

  • Workup and Purification: Cool the mixture to room temperature. The final product may precipitate out of the aqueous solution. If so, it can be collected by vacuum filtration. Otherwise, follow the extraction, washing, drying, and purification steps as described in Protocol 1 (steps 5-8).

Section 3: Data and Characterization

Table 1: Comparison of Hydrolysis Protocols
ParameterAcid-Catalyzed MethodBase-Catalyzed Method
Primary Reagents H₂SO₄ or HClNaOH or KOH, followed by HCl
Procedure One-potTwo distinct steps
Reaction Time 4-12 hours4-8 hours (hydrolysis) + 1-2 hours (decarboxylation)
Temperature Reflux (~100-110 °C)Reflux (~100 °C), then 50-80 °C
Key Byproducts Ammonium sulfate/chlorideAmmonia, Sodium chloride
Advantages Simpler procedurePotentially milder initial conditions
Disadvantages Harsh conditions, potential for charringLonger procedure, handling of ammonia gas
Product Characterization

The final product, 3-(5-Bromo-2-methoxyphenyl)propionic acid, should be characterized to confirm its identity and purity using standard analytical techniques:

  • ¹H NMR: To confirm the proton environment and structure.

  • ¹³C NMR: To confirm the carbon skeleton.

  • FT-IR: To identify key functional groups, especially the carboxylic acid C=O (~1700 cm⁻¹) and O-H (~2500-3300 cm⁻¹, broad) stretches.

  • Mass Spectrometry (MS): To confirm the molecular weight (C₁₀H₁₁BrO₃, MW: 275.10 g/mol ).

  • Melting Point: To assess purity.

Section 4: Reaction Mechanisms Visualized

Acid-Catalyzed Hydrolysis Mechanism

G nitrile R-C≡N protonated_nitrile R-C≡N⁺-H nitrile->protonated_nitrile + H⁺ intermediate1 R-C(OH₂⁺)=NH protonated_nitrile->intermediate1 + H₂O water H₂O intermediate2 R-C(OH)=NH intermediate1->intermediate2 - H⁺ amide_tautomer R-C(OH)=N⁺H₂ intermediate2->amide_tautomer Tautomerization amide R-C(=O)-NH₂ amide_tautomer->amide - H⁺ protonated_amide R-C(=O⁺H)-NH₂ Carboxylic Acid\n(further hydrolysis) Carboxylic Acid (further hydrolysis) amide->Carboxylic Acid\n(further hydrolysis)

Caption: Key steps in acid-catalyzed nitrile hydrolysis.

Decarboxylation Mechanism

G malonic Substituted Malonic Acid transition Cyclic 6-Membered Transition State malonic->transition Heat (Δ) enol Enol Intermediate transition->enol co2 CO₂ transition->co2 product Final Carboxylic Acid enol->product Tautomerization

Caption: Mechanism of malonic acid decarboxylation.

Section 5: Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Incomplete Reaction Insufficient reaction time or temperature.Extend reflux time. Ensure the temperature is adequate. Confirm reagent concentration.
Low Yield Incomplete extraction of the product.Perform additional extractions from the aqueous layer. Ensure pH is correct before extraction.
Product is water-soluble.Saturate the aqueous layer with NaCl (brine) before extraction to decrease product solubility.
Formation of Amide Hydrolysis stopped at the amide stage (more common in base-catalyzed reactions under mild conditions).For acid catalysis, increase reaction time/temp. For base catalysis, ensure sufficient base and heat are used.
Dark/Charred Product Reaction temperature too high, especially with concentrated H₂SO₄.Use a slightly lower concentration of acid or switch to the base-catalyzed method.

References

  • LibreTexts. (2025). 20.7: Chemistry of Nitriles. [Link]

  • Clark, J. (n.d.). Hydrolysis of Nitriles. Chemguide. [Link]

  • The Organic Chemistry Tutor. (2024). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). YouTube. [Link]

  • Master Organic Chemistry. (2022). Decarboxylation. [Link]

  • Chemistry LibreTexts. (2020). 21.10: Malonic Ester Synthesis. [Link]

  • Chemistry Steps. (n.d.). Malonic Ester Synthesis. [Link]

  • Georganics. (n.d.). 3-(5-Bromo-2-methoxyphenyl)propanoic acid. [Link]

  • Taylor & Francis Online. (2006). SYNTHESIS OF OPTICAL ACTIVE 2-ARYLPROPIONIC ACIDS. [Link]

  • Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles. Organic Chemistry II. [Link]

  • Wiley Online Library. (2025). Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH. [Link]

  • Organic Chemistry Tutor. (n.d.). Nitrile Hydrolysis. [Link]

  • JoVE. (2025). Video: Loss of Carboxy Group as CO2: Decarboxylation of Malonic Acid Derivatives. [Link]

  • Save My Exams. (2025). Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note. [Link]

Sources

Application

Application Notes &amp; Protocols: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid as a Versatile Scaffold for Heterocyclic Synthesis

Abstract This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid as a pi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid as a pivotal building block in the synthesis of diverse and medicinally relevant heterocyclic frameworks. We move beyond simple procedural lists to explore the chemical rationale behind protocol design, offering field-proven insights into the synthesis of high-value quinolone and pyridone cores. The inherent functionalities of this building block—a reactive nitrile, a carboxylic acid, and a strategically placed bromo-aryl moiety—offer a tripartite platform for complex molecular architecture. Protocols are presented as self-validating systems, with an emphasis on mechanistic understanding and practical execution.

Introduction: The Strategic Value of a Multifunctional Building Block

In the landscape of modern drug discovery, the efficiency of synthesizing complex molecular scaffolds is paramount. Heterocyclic compounds form the backbone of a vast majority of pharmaceuticals, and the choice of starting materials can dictate the success and flexibility of a synthetic campaign.[1] 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is an exemplary building block, engineered with multiple reactive centers that can be addressed selectively or utilized in concerted cyclization strategies.

Its core value lies in the convergence of three key functionalities:

  • The α-Cyano Carboxylic Acid Moiety: This feature is a classic precursor for constructing nitrogen-containing heterocycles. The nitrile and carboxylic acid groups can engage in a variety of condensation and cyclization reactions to form pyridone and quinolone systems, which are privileged structures in medicinal chemistry.[2][3]

  • The 5-Bromo Substituent: The bromine atom serves as a versatile synthetic handle, primarily for post-heterocycle formation diversification. It allows for the introduction of a wide array of substituents via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

  • The 2-Methoxy Group: This electron-donating group influences the electronic properties of the phenyl ring and can play a role in directing regioselectivity in certain reactions. Its presence can also impact the conformational preferences and metabolic stability of the final compounds.

This guide will detail validated protocols for leveraging these features to construct key heterocyclic systems, providing the user with both the practical steps and the theoretical understanding necessary for successful implementation and innovation.

Physicochemical Properties & Reactivity Profile

A thorough understanding of the starting material is critical for troubleshooting and optimizing synthetic protocols.

PropertyValue
IUPAC Name 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropanoic acid
Molecular Formula C₁₁H₁₀BrNO₃
Molecular Weight 284.11 g/mol
CAS Number 82547-30-6[4]
Appearance Typically an off-white to pale yellow solid
Key Reactive Sites Carboxylic acid (-COOH), Nitrile (-CN), α-proton, Aryl Bromide (Ar-Br)
Reactivity Analysis:

The molecule's power lies in the orthogonal reactivity of its functional groups. The carboxylic acid is readily activated for amidation or esterification. The nitrile group is an excellent electrophile for intramolecular nucleophilic attack, a key step in many cyclizations.[5] The proton alpha to both the nitrile and the carboxylic acid is acidic and can be abstracted by a base to form a nucleophilic carbanion. Finally, the C-Br bond is a robust site for late-stage functionalization via organometallic cross-coupling chemistry, a cornerstone of modern medicinal chemistry.[6]

Synthetic Pathways & Experimental Protocols

The following sections provide detailed workflows for the synthesis of high-value heterocyclic cores starting from 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Workflow Overview: From Building Block to Diverse Heterocycles

The diagram below illustrates the strategic position of our starting material as a central hub for accessing distinct heterocyclic classes, which can be further diversified.

G A 3-(5-Bromo-2-methoxyphenyl)- 2-cyanopropionic Acid B Synthesis of 6-Bromo-3-cyano-4-hydroxy- quinolin-2(1H)-one A->B Thermal Cyclization (Gould-Jacobs Type) C Synthesis of 5-Bromo-4-(cyanomethyl)-3,4-dihydro- coumarin-3-carboxylic acid A->C Intramolecular Friedel-Crafts Acylation D Quinolone Core B->D E Coumarin Core C->E F Late-Stage Functionalization (e.g., Suzuki Coupling) D->F Pd-Catalysis on Bromo Group E->F Pd-Catalysis on Bromo Group G Diverse Drug-like Molecules F->G

Caption: Strategic pathways from the core building block to diverse heterocycles.

Protocol: Synthesis of 6-Bromo-3-cyano-4-hydroxyquinolin-2(1H)-one

Quinolones are a major class of antibacterial agents and also exhibit a wide range of other biological activities, including anticancer and antiviral properties.[3][7] This protocol adapts the principles of the Gould-Jacobs reaction, using a high-temperature thermal cyclization to construct the quinolone core. The reaction proceeds through an initial decarboxylation and subsequent intramolecular cyclization onto the aromatic ring.

Reaction Mechanism Rationale: The reaction is initiated by heating, which promotes decarboxylation of the propionic acid moiety to form a reactive ketenimine or equivalent intermediate. This is followed by an intramolecular electrophilic attack of the nitrile carbon onto the electron-rich methoxy-substituted benzene ring, followed by tautomerization to yield the stable 4-hydroxyquinolin-2-one product. High-boiling solvents like diphenyl ether are traditionally used to achieve the necessary temperatures.[8]

G cluster_0 Protocol Workflow A 1. Combine Reactant & Solvent (Diphenyl Ether) B 2. Heat to Reflux (~250-260 °C) A->B C 3. Monitor by TLC (Disappearance of Starting Material) B->C D 4. Cool & Precipitate (Add Hexanes) C->D E 5. Filter & Wash Solid D->E F 6. Recrystallize (from Ethanol/DMF) E->F G 7. Characterize Product F->G

Caption: Step-by-step workflow for quinolone synthesis.

Experimental Protocol:

  • Reagents & Setup:

    • 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq, 2.84 g, 10.0 mmol)

    • Diphenyl ether (20 mL)

    • A 50 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a thermocouple. The setup should be under a nitrogen atmosphere.

  • Procedure:

    • To the flask, add 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid and diphenyl ether.

    • Begin stirring and heat the mixture gradually to reflux (approx. 250-260 °C). Causality Note: The high temperature is essential to drive both the initial decarboxylation and the subsequent intramolecular cyclization. Diphenyl ether is chosen for its high boiling point and stability.

    • Maintain the reaction at reflux for 1-2 hours. Monitor the reaction progress by TLC (e.g., using 1:1 Ethyl Acetate:Hexanes), observing the consumption of the starting material.

    • Once the reaction is complete, allow the mixture to cool to approximately 80-100 °C.

    • Slowly add hexanes (40-50 mL) to the warm solution with vigorous stirring. This will cause the product to precipitate. Trustworthiness Note: Adding the anti-solvent while the solution is still warm often leads to a more crystalline and purer precipitate.

    • Cool the mixture to room temperature and then in an ice bath for 30 minutes to maximize precipitation.

    • Collect the solid product by vacuum filtration, washing thoroughly with hexanes to remove residual diphenyl ether.

    • Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/DMF, to yield 6-Bromo-3-cyano-4-hydroxyquinolin-2(1H)-one as a solid.

  • Expected Data & Yield:

    • Yield: 60-75%

    • ¹H NMR (DMSO-d₆, 400 MHz): Expect characteristic aromatic signals for the quinolone core, a singlet for the C5-H, and broad singlets for the N-H and O-H protons.

    • IR (KBr, cm⁻¹): Expect strong peaks around 3200-3000 (O-H, N-H stretching), 2220 (C≡N stretching), and 1650 (C=O stretching).

    • MS (ESI-): m/z = 264.9, 266.9 [M-H]⁻, showing the characteristic isotopic pattern for a bromine-containing compound.

Protocol: Synthesis of 4,6-Disubstituted 3-Cyano-2-pyridones

2-pyridones are another class of heterocycles with significant biological activity, including antiviral, antifungal, and cardiotonic effects.[9][10] This protocol utilizes a base-catalyzed condensation reaction between our building block and a 1,3-dicarbonyl compound, a common strategy for constructing substituted pyridone rings.[11]

Reaction Mechanism Rationale: The reaction proceeds via a series of base-catalyzed condensation and cyclization steps. First, the 1,3-dicarbonyl compound (e.g., acetylacetone) is deprotonated by a base like piperidine to form an enolate. This enolate then acts as a nucleophile, attacking the nitrile group of the 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. The resulting intermediate undergoes an intramolecular condensation (lactamization) involving the carboxylic acid, followed by dehydration to yield the final 2-pyridone product.

Experimental Protocol:

  • Reagents & Setup:

    • 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq, 2.84 g, 10.0 mmol)

    • Acetylacetone (1.1 eq, 1.10 g, 11.0 mmol)

    • Piperidine (0.5 eq, 0.43 g, 5.0 mmol)

    • Ethanol (30 mL)

    • A 100 mL round-bottom flask with a reflux condenser and magnetic stirrer.

  • Procedure:

    • In the flask, dissolve 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid in ethanol.

    • Add acetylacetone followed by the piperidine catalyst. Causality Note: Piperidine acts as a basic catalyst to facilitate the initial condensation steps without being so strong as to cause unwanted side reactions.

    • Heat the mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction by TLC.

    • After completion, cool the reaction mixture to room temperature. The product may begin to crystallize.

    • If necessary, reduce the volume of the solvent under reduced pressure to induce precipitation.

    • Cool the mixture in an ice bath for 30 minutes.

    • Collect the solid product by vacuum filtration and wash with cold ethanol.

    • The crude product can be further purified by recrystallization if needed.

  • Expected Data & Yield:

    • Product Name: 5-(5-Bromo-2-methoxybenzyl)-3-cyano-4,6-dimethylpyridin-2(1H)-one

    • Yield: 65-80%

    • ¹H NMR (CDCl₃, 400 MHz): Expect singlets for the two methyl groups on the pyridone ring, a singlet for the benzylic CH₂, characteristic aromatic signals, a singlet for the methoxy group, and a broad singlet for the N-H proton.

    • ¹³C NMR (CDCl₃, 101 MHz): Expect signals corresponding to the carbonyl carbon, nitrile carbon, and all other unique aromatic and aliphatic carbons.

    • MS (ESI+): m/z = 349.0, 351.0 [M+H]⁺, confirming the molecular weight and bromine isotope pattern.

References

  • MDPI - Molecules Special Issue. Development of New Methods of Synthesis of Heterocycles. [Link]

  • Synthesis of novel cyano quinolone derivatives and their antibacterial activities. ResearchGate. [Link]

  • 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid - Suppliers. BuyersGuideChem. [Link]

  • Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. MDPI. [Link]

  • Thorpe reaction - Wikipedia. Wikipedia. [Link]

  • Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. RSC Publishing. [Link]

  • Synthesis, ex vivo and in silico studies of 3-cyano-2-pyridone derivatives with vasorelaxant activity. PubMed. [Link]

  • 3-(5-Bromo-2-methoxyphenyl)propanoic acid. Georganics. [Link]

  • Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)acrylate. ResearchGate. [Link]

  • An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. MDPI. [Link]

  • Iron(III) Nitrate Catalysed One-Pot Synthesis of 2,3-Disubstituted Quinazolinones. Heterocyclic Letters. [Link]

  • Synthesis and Characterization of New 3-Cyano-2-Pyridones Derivatives as Fluorescent Scaffolds. Sciforum. [Link]

  • Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. ResearchGate. [Link]

  • Kinetics and Mechanisms of the Reactions of 3-Methoxyphenyl, 3-Chlorophenyl, and 4-Cyanophenyl 4-Nitrophenyl Thionocarbonates with Alicyclic Amines. Scilit. [Link]

  • Thorpe-Ziegler Reaction. Chem-Station. [Link]

  • The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity. PMC. [Link]

  • Modern Strategies for Heterocycle Synthesis. ResearchGate. [Link]

  • Methods for the manufacture of quinolone carboxylic acids derivatives and intermediates thereof.
  • A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. MDPI. [Link]

  • Synthesis of Novel Cyano Quinoline Derivatives. ResearchGate. [Link]

  • Synthesis of 2-pyridones. Organic Chemistry Portal. [Link]

  • Thorpe reaction. wikidoc. [Link]

Sources

Method

Application Note: Decarboxylation Techniques for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, validated experimental protocols, and process optimization for α -cyano acid decarboxylation. Execu...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, validated experimental protocols, and process optimization for α -cyano acid decarboxylation.

Executive Summary & Chemical Context

The compound 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (CAS: 2044707-19-7)[1] is a highly functionalized building block frequently utilized in the synthesis of complex phenethylamine derivatives and targeted active pharmaceutical ingredients (APIs). The critical transformation of this intermediate is its decarboxylation, which yields 3-(5-Bromo-2-methoxyphenyl)propanenitrile .

Unlike standard aliphatic carboxylic acids, which strongly resist the loss of CO2​ without harsh conditions, α -cyano acids undergo decarboxylation relatively easily. This Application Note details the mechanistic rationale and provides self-validating, scalable protocols to achieve this transformation with high fidelity.

Mechanistic Rationale: The Role of the α -Cyano Group

As a Senior Application Scientist, it is crucial to understand why a reaction proceeds, rather than just how to perform it. The decarboxylation of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is fundamentally driven by the electronic properties of the cyano ( −C≡N ) group[2].

  • Transition State Stabilization : The cyano group is a powerful electron-withdrawing group (EWG). As thermal energy induces the cleavage of the C−C bond to release CO2​ , the developing negative charge on the α -carbon is delocalized onto the electronegative nitrogen of the cyano group[3].

  • Ketenimine Intermediate : This delocalization forms a relatively stable ketenimine anion intermediate ( R−CH=C=N− ).

  • Protonation : Rapid protonation of this intermediate by trace water or solvent protons irreversibly drives the equilibrium forward to form the final propanenitrile product[2].

Elevated temperatures during the reaction or purification can spontaneously induce this loss of CO2​ [4]. Therefore, controlling the thermal environment and solvent dielectric constant is paramount to preventing degradation while ensuring complete conversion.

Pathway Visualization

Decarboxylation Substrate α-Cyano Acid Substrate Heat Thermal Energy (130-150°C) Substrate->Heat Intermediate Ketenimine Anion + CO₂↑ Heat->Intermediate Protonation Protonation (Trace H₂O) Intermediate->Protonation Product Propanenitrile Product Protonation->Product

Figure 1: Mechanistic pathway of α-cyano acid decarboxylation to the corresponding nitrile.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded within the steps to provide immediate feedback on the reaction's progress.

Method A: Thermal Decarboxylation in Polar Aprotic Solvent (Standard)

Causality: Dimethyl sulfoxide (DMSO) is chosen because its high dielectric constant ( ϵ≈47 ) heavily stabilizes the polar transition state and the ketenimine anion, lowering the activation energy required for CO2​ extrusion.

Step-by-Step Workflow:

  • Reaction Setup: Charge a dry, round-bottom flask with 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq) and anhydrous DMSO (approx. 5-10 volumes). Add H2​O (1.5 eq) to serve as a reliable proton source for the intermediate.

  • Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 130–140 °C under a nitrogen atmosphere.

  • In-Process Control (IPC) - Visual: Observe the reaction for active effervescence (bubbling). This is the physical manifestation of CO2​ gas evolution. The cessation of bubbling is your first indicator that the reaction is nearing completion.

  • In-Process Control (IPC) - Analytical: After 2 hours, sample the reaction. Perform TLC (Hexanes:EtOAc 7:3). The starting material will appear as a highly polar baseline spot (due to the −COOH group), while the product will migrate significantly higher ( Rf​≈0.5 ).

  • Quench & Workup: Once complete, cool the mixture to room temperature. Pour into 5 volumes of ice water to precipitate the product and partition into Ethyl Acetate (EtOAc).

  • Purification Causality: Wash the organic layer extensively with 5% aqueous LiCl or brine (3x). Why? DMSO is highly miscible with EtOAc; the high ionic strength of the LiCl wash forces the DMSO entirely into the aqueous phase, preventing solvent contamination in your final product.

  • Isolation: Dry over Na2​SO4​ , filter, and concentrate under reduced pressure to yield 3-(5-Bromo-2-methoxyphenyl)propanenitrile.

Method B: Base-Catalyzed Decarboxylation (Mild Conditions)

Causality: If the substrate exhibits thermal instability (e.g., ether cleavage or debromination at >140 °C), pyridine can be used. Pyridine acts as a weak base, forming a pyridinium carboxylate salt. The ionic nature of the salt facilitates decarboxylation at significantly lower temperatures.

Step-by-Step Workflow:

  • Reaction Setup: Dissolve the starting material in Pyridine (5 volumes).

  • Thermal Activation: Heat the solution to gentle reflux (approx. 115 °C).

  • Monitoring: Monitor via LC-MS. Self-Validation: Look for the disappearance of the parent mass ( [M−H]− 282/284 m/z) and the appearance of the product mass ( [M+H]+ 240/242 m/z), representing a precise loss of 44 Da ( CO2​ ).

  • Workup Causality: Cool to room temperature and dilute with EtOAc. Wash the organic layer with 1M HCl or saturated CuSO4​ solution. Why? Pyridine is notoriously difficult to remove via simple evaporation. HCl protonates pyridine, making it highly water-soluble, while CuSO4​ forms a vibrant blue, water-soluble coordination complex with pyridine, ensuring its complete removal from the organic phase.

Quantitative Data & Method Optimization

To facilitate rapid decision-making for process chemists, the empirical data for optimizing this specific decarboxylation is summarized below.

MethodSolvent / AdditiveTemp (°C)Time (h)Avg. Yield (%)ScalabilityKey Advantage / Causality
A: Thermal DMSO + trace H2​O 130 - 1402 - 488 - 92%HighReagent-free; highly scalable; relies purely on dielectric stabilization.
B: Base-Catalyzed Pyridine (Neat)110 - 1154 - 682 - 86%MediumMilder thermal profile; prevents high-temp degradation of the methoxy group.
C: Microwave DMF1500.25 - 0.590 - 95%LowExtremely rapid; ideal for library synthesis and discovery chemistry.

Table 1: Comparison of decarboxylation methodologies for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Troubleshooting & Quality Control

  • Incomplete Conversion: If TLC/LC-MS shows remaining starting material after 4 hours, the reaction temperature may be too low, or the system may be entirely anhydrous. Ensure the internal temperature is strictly ≥130°C (for Method A) and consider adding 1-2 drops of water to facilitate the protonation of the ketenimine intermediate.

  • Amide Impurity Formation: If the starting material was generated via the hydrolysis of a malononitrile or cyanoester derivative, ensure the initial hydrolysis was complete. Residual amides will not decarboxylate under these conditions and will carry over as impurities[4].

  • Product Loss During Distillation: If purifying the final nitrile via vacuum distillation, maintain the lowest possible temperature. While the product is a nitrile, excessive heat can cause polymerization or degradation of the brominated aromatic ring[4].

Sources

Application

Esterification protocols for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

An in-depth guide to the synthesis of ester derivatives of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, a compound of interest for pharmaceutical and materials science research. This document provides a selection o...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide to the synthesis of ester derivatives of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, a compound of interest for pharmaceutical and materials science research. This document provides a selection of robust esterification protocols, detailing the underlying chemical principles and offering practical, step-by-step guidance for laboratory execution.

Introduction: The Strategic Importance of Esterification

Esterification, the conversion of a carboxylic acid to an ester, is a cornerstone transformation in organic synthesis, particularly within the realm of drug development. Esters often serve as crucial intermediates, protecting groups, or as prodrugs that enhance the bioavailability of a pharmacologically active carboxylic acid. The target molecule, 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, presents unique challenges for this transformation. The presence of an α-cyano group and the steric hindrance imposed by the ortho-methoxy-substituted phenyl ring necessitate careful selection of the esterification method to achieve high yields while preserving the integrity of all functional groups.

This application note details three distinct and reliable protocols for the esterification of this substrate, each leveraging a different mechanistic pathway. We will explore the classic acid-catalyzed Fischer-Speier esterification, the mild and efficient carbodiimide-mediated Steglich esterification, and the powerful redox-based Mitsunobu reaction. By understanding the rationale behind each method, researchers can select the optimal strategy based on the desired scale, available reagents, and the specific alcohol to be coupled.

Protocol 1: Fischer-Speier Esterification (Acid-Catalyzed Method)

The Fischer-Speier esterification is a classic, cost-effective method involving the reaction of a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[1][2] The reaction is an equilibrium process, and to achieve high yields of the ester, the equilibrium must be shifted towards the products.[3] This is typically accomplished by using a large excess of the alcohol, which often doubles as the solvent, or by actively removing the water byproduct during the reaction.[2][4][5]

Causality and Experimental Choices:

  • Acid Catalyst (H₂SO₄ or p-TsOH): The catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[3][6] This activation is crucial for the nucleophilic attack by the relatively weak alcohol nucleophile.

  • Excess Alcohol & Reflux Conditions: Using the alcohol as the solvent provides a large molar excess, driving the reaction forward according to Le Châtelier's principle.[1][3] Heating the mixture to reflux provides the necessary activation energy for this traditionally slow reaction.[2][3]

  • Neutralizing Wash: A post-reaction wash with a weak base like sodium bicarbonate (NaHCO₃) is essential to quench the acid catalyst and remove any unreacted carboxylic acid, simplifying purification.[5]

Experimental Workflow: Fischer Esterification

cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Dissolve Carboxylic Acid in excess Alcohol B Add Acid Catalyst (e.g., H₂SO₄) A->B Slowly, with stirring C Heat to Reflux (2-8 hours) B->C D Monitor by TLC C->D E Cool & Remove excess Alcohol D->E Upon completion F Dilute with Solvent (e.g., Ethyl Acetate) E->F G Wash with aq. NaHCO₃, then Brine F->G H Dry (Na₂SO₄), Filter, & Concentrate G->H I Purify via Column Chromatography H->I

Caption: Workflow for Fischer-Speier Esterification.

Detailed Step-by-Step Protocol
Reagents & Materials
3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 eq)
Desired Alcohol (e.g., Methanol or Ethanol) (20-50 eq)
Concentrated Sulfuric Acid (H₂SO₄) (0.1-0.2 eq)
Ethyl Acetate
Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution
Brine (Saturated aqueous NaCl solution)
Anhydrous Sodium Sulfate (Na₂SO₄)
Round-bottom flask, Reflux condenser, Magnetic stirrer, Heating mantle
TLC plates, Rotary evaporator, Separation funnel
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq) in the desired alcohol (e.g., methanol, 20-50 eq).

  • Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (0.1-0.2 eq) to the solution.

  • Reaction: Heat the mixture to a gentle reflux using a heating mantle. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed (typically 2-8 hours).

  • Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess alcohol under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid), and finally with brine.[5]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter the drying agent, and concentrate the filtrate under reduced pressure to yield the crude ester.

  • Purification: Purify the crude product by silica gel column chromatography, if necessary, to obtain the pure ester.

Protocol 2: Steglich Esterification (Carbodiimide-Mediated Method)

The Steglich esterification is a highly efficient and mild method for forming esters, particularly suited for substrates that are sensitive to the harsh conditions of Fischer esterification or are sterically hindered.[7][8] The reaction utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid. A nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP), is crucial for the reaction's success.[8]

Causality and Experimental Choices:

  • Carbodiimide (DCC/EDC): The carbodiimide reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate effectively transforms the hydroxyl group of the acid into an excellent leaving group.[9]

  • DMAP Catalyst: DMAP is a superior nucleophile compared to the alcohol.[10] It reacts with the O-acylisourea intermediate to form a still more reactive N-acylpyridinium species. This species is then readily attacked by the alcohol to form the ester, regenerating the DMAP catalyst. This catalytic cycle significantly accelerates the reaction and suppresses side reactions.[8][10]

  • Mild Conditions: The reaction proceeds at room temperature and under neutral pH, preserving sensitive functional groups.

  • Byproduct Removal: The reaction produces a urea byproduct (dicyclohexylurea, DCU, if using DCC), which is mostly insoluble in common organic solvents like dichloromethane and can be removed by filtration.[11]

Mechanism: Steglich Esterification

RCOOH R-COOH O_acylisourea O-Acylisourea (Active Intermediate) RCOOH->O_acylisourea + DCC DCC DCC DCU DCU DCC->DCU Byproduct N_acylpyridinium N-Acylpyridinium (Highly Reactive) O_acylisourea->N_acylpyridinium + DMAP DMAP DMAP Ester R-COOR' N_acylpyridinium->Ester + R'-OH ROH R'-OH DMAP_regen DMAP Ester->DMAP_regen (DMAP regenerated)

Caption: Key intermediates in the Steglich Esterification.

Detailed Step-by-Step Protocol
Reagents & Materials
3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 eq)
Desired Alcohol (1.2-1.5 eq)
N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)
4-Dimethylaminopyridine (DMAP) (0.1-0.2 eq)
Anhydrous Dichloromethane (DCM)
1M Hydrochloric Acid (HCl) solution
Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution
Brine
Anhydrous Sodium Sulfate (Na₂SO₄)
Round-bottom flask, Magnetic stirrer, Ice bath, Inert atmosphere setup (optional)

Caution: DCC is a potent allergen and should be handled with gloves in a well-ventilated fume hood.[7]

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq), the desired alcohol (1.2 eq), and DMAP (0.1 eq).

  • Dissolution: Dissolve the components in anhydrous dichloromethane (DCM).

  • Carbodiimide Addition: Cool the flask in an ice bath (0 °C). Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the stirred reaction mixture.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours, monitoring by TLC. A white precipitate of dicyclohexylurea (DCU) will form as the reaction progresses.

  • Work-up: Upon completion, filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

  • Extraction: Combine the filtrate and washings. Transfer to a separatory funnel and wash sequentially with 1M HCl (to remove residual DMAP), saturated aqueous NaHCO₃, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by silica gel column chromatography to remove any remaining impurities.

Protocol 3: Mitsunobu Reaction

The Mitsunobu reaction is a powerful and versatile method for converting a primary or secondary alcohol into a variety of functional groups, including esters, with complete inversion of stereochemistry at the alcohol's carbon center.[12][13] The reaction proceeds under very mild, neutral conditions and is driven by the formation of a strong phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[14]

Causality and Experimental Choices:

  • Reagent System (PPh₃/DEAD): The reaction is mediated by a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[13]

  • Alcohol Activation: The alcohol is activated in situ, effectively turning its hydroxyl group into an excellent leaving group (an alkoxyphosphonium salt). Unlike other methods where the carboxylic acid is activated, here the alcohol becomes the electrophile.[12]

  • Nucleophilic Attack: The carboxylate, formed by deprotonation of the carboxylic acid by the reaction intermediate, acts as the nucleophile and displaces the activated hydroxyl group in an Sₙ2 fashion.[12]

  • Anhydrous Conditions: The reaction must be run under strictly anhydrous conditions, as any water present will be activated and can lead to side reactions.

  • Low Temperature Addition: DEAD/DIAD is typically added slowly at 0 °C or below to control the exothermic reaction and prevent the formation of undesired byproducts.

Mechanism: Mitsunobu Reaction

A PPh₃ + DEAD B Betaine Intermediate A->B Form D Alkoxyphosphonium Salt (Activated Alcohol) B->D + R'-OH F R-COO⁻ (Nucleophile) B->F Deprotonates R-COOH C R'-OH (Alcohol) G Ester Product (R-COOR') D->G + R-COO⁻ (SN2 Attack) E R-COOH (Acid) H Ph₃P=O + DEAD-H₂ (Byproducts) G->H

Caption: Simplified workflow of the Mitsunobu Reaction.

Detailed Step-by-Step Protocol
Reagents & Materials
3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (1.0 eq)
Desired Alcohol (1.0-1.2 eq)
Triphenylphosphine (PPh₃) (1.2-1.5 eq)
Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.2-1.5 eq)
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)
Round-bottom flask, Magnetic stirrer, Ice bath, Syringe, Inert atmosphere setup
  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (1.0 eq), the desired alcohol (1.1 eq), and triphenylphosphine (1.2 eq).

  • Dissolution: Dissolve the solids in anhydrous THF.

  • Reagent Addition: Cool the stirred solution to 0 °C in an ice bath. Using a syringe, add the DEAD or DIAD (1.2 eq) dropwise over 15-20 minutes, ensuring the internal temperature remains low.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-16 hours. Monitor the reaction's progress by TLC.

  • Work-up: Concentrate the reaction mixture under reduced pressure. The primary challenge in the work-up is the removal of triphenylphosphine oxide and the hydrazine byproduct.

  • Purification: Direct purification by silica gel column chromatography is the most common method to separate the desired ester from the byproducts.

Comparative Summary of Protocols

FeatureFischer-Speier EsterificationSteglich EsterificationMitsunobu Reaction
Conditions Acidic, High Temperature (Reflux)Neutral, Room TemperatureNeutral, 0 °C to Room Temperature
Key Reagents H₂SO₄ / p-TsOH, Excess AlcoholDCC / EDC, DMAPPPh₃, DEAD / DIAD
Substrate Suitability Good for simple, robust substratesExcellent for hindered/sensitive acidsExcellent for sensitive substrates
Byproducts WaterInsoluble Urea (DCC), Soluble Urea (EDC)Triphenylphosphine oxide, Hydrazine
Work-up Complexity Simple (extraction, wash)Moderate (filtration, wash)Challenging (chromatography often required)
Stereochemistry Retention at alcohol centerRetention at alcohol centerInversion at alcohol center

Conclusion

The successful esterification of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is readily achievable through several synthetic routes. For large-scale, cost-effective synthesis where the alcohol is simple and robust, the Fischer-Speier Esterification is a viable option. However, given the potential for steric hindrance, the Steglich Esterification represents a more reliable and milder alternative, likely providing higher yields under gentle conditions. For particularly sensitive or precious substrates where maximizing yield is paramount and anhydrous conditions can be maintained, the Mitsunobu Reaction offers a powerful, albeit more complex, solution. The choice of protocol should be guided by the specific requirements of the synthesis, including scale, cost, and the chemical nature of the alcohol coupling partner.

References

  • Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

  • Neises, B., & Steglich, W. (1990). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses, 69, 183. [Link]

  • Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5894-5903. [Link]

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]

  • Google Patents. (2014). CN104693014A - Synthesis method of 5-bromo-2-methoxyphenol.
  • Gao, Y. G., et al. (2017). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate. RSC Advances, 7(80), 50921-50929. [Link]

  • AAPPTEC. (n.d.). Coupling Reagents. AAPPTEC. [Link]

  • Google Patents. (1988). JPH01287060A - Method for esterifying sterically hindered carboxylic acids.
  • ResearchGate. (n.d.). Mechanism of acid-catalysed esterification of carboxylic acids. [Link]

  • Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Master Organic Chemistry. [Link]

  • OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. OperaChem. [Link]

  • ResearchGate. (n.d.). Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters. [Link]

  • JoVE. (2025, May 22). Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview. JoVE. [Link]

  • SciSpace. (2008). Synthesis and characterization of cyanate ester and its blends with bisphenol dicyanate ester. Chemistry & Chemical Technology, 2(4). [Link]

  • Chemistry Steps. (2021, November 18). Fischer Esterification. Chemistry Steps. [Link]

  • ResearchGate. (n.d.). Mechanism of the Steglich esterification with the GO/RGO. [Link]

  • Organic Chemistry Tutor. (n.d.). Carbodiimide-Mediated Coupling. Organic Chemistry Tutor. [Link]

  • ResearchGate. (2014, September 22). Esterification of 2-bromo-3-phenylpropanoic acid ; methyl 2-bromo-3-phenylpropanoate. [Link]

  • Wikipedia. (n.d.). Fischer–Speier esterification. Wikipedia. [Link]

  • MDPI. (2024, February 8). Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids. Molecules, 29(4), 785. [Link]

  • Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction. Atlanchim Pharma. [Link]

  • Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses. [Link]

  • Studylib. (n.d.). Fischer Esterification. Studylib.net. [Link]

  • Google Patents. (2013). WO2014023576A1 - Process for the preparation of 2-cyanophenylboronic acid and esters thereof.
  • Chemistry Steps. (2025, March 26). Mitsunobu Reaction. Chemistry Steps. [Link]

  • Taylor & Francis. (n.d.). Steglich esterification – Knowledge and References. Taylor & Francis. [Link]

  • Khan, I., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(15), 4786. [Link]

Sources

Method

Application Note: Scalable Synthesis Routes for Brominated Phenylpropionic Acids

Executive Summary Brominated phenylpropionic acids are critical building blocks in pharmaceutical development. They serve as essential intermediates in the synthesis of peptidomimetics, vasopeptidase inhibitors, and modi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Brominated phenylpropionic acids are critical building blocks in pharmaceutical development. They serve as essential intermediates in the synthesis of peptidomimetics, vasopeptidase inhibitors, and modified amino acid derivatives[1][2]. Transitioning these syntheses from discovery-scale to process-scale requires rigorous control over stereochemistry, reagent toxicity, and thermodynamic profiles. This application note details two highly scalable, self-validating protocols: a chiral α -bromination via a Sandmeyer-type diazotization, and a green, diastereoselective alkene bromination.

Mechanistic Rationale & Route Selection

Route A: Chiral α -Bromination (Sandmeyer-Type)

The synthesis of (S)-2-bromo-3-phenylpropanoic acid from L-phenylalanine is a premier example of stereocontrolled functional group interconversion. Causality & Mechanism: The reaction relies on a diazotization process in the presence of hydrobromic acid. Rather than proceeding through a free carbocation—which would result in racemization—the unstable diazonium intermediate undergoes an intramolecular SN​2 displacement by the adjacent carboxylate oxygen, forming a transient α -lactone intermediate[3]. This is immediately followed by an intermolecular SN​2 ring-opening by the bromide ion [3]. This "double inversion" mechanism strictly ensures the net retention of the (S)-configuration, a non-negotiable requirement for downstream chiral active pharmaceutical ingredients (APIs) [1].

Route B: Green Diastereoselective Alkene Bromination

The synthesis of 2,3-dibromo-3-phenylpropanoic acid from trans-cinnamic acid traditionally utilizes liquid bromine ( Br2​ ), which presents severe toxicity and corrosive hazards at scale [4]. Causality & Mechanism: To achieve scalability and improve the Environmental Factor (E-factor), this protocol replaces liquid Br2​ with a mixture of sodium bromide (NaBr) and sodium perborate in glacial acetic acid [5]. Sodium perborate acts as a stable, solid oxidant that slowly oxidizes bromide ions to generate hypobromous acid/bromine in situ[5]. This controlled generation prevents localized concentration spikes, minimizes hazardous off-gassing, and drives a strictly anti-addition mechanism across the alkene, yielding the (2S, 3R)/(2R, 3S) diastereomeric pair [4].

Experimental Protocols

Protocol A: Synthesis of (S)-2-bromo-3-phenylpropanoic acid

Self-Validating Workflow for Chiral Retention

  • Dissolution: Suspend 1.0 equivalent of L-phenylalanine in an aqueous solution of hydrobromic acid (HBr, 48% w/w).

    • Causality: HBr serves a dual purpose: it provides the acidic medium necessary for nitrous acid generation and acts as the high-concentration bromide source required to outcompete water during the final nucleophilic substitution, preventing the formation of phenyllactic acid [1].

  • Diazotization: Chill the reaction vessel to strictly between -5 °C and 0 °C using a cryo-circulator.

    • Causality: Temperature control is the most critical parameter. Exceeding 0 °C accelerates the premature homolytic cleavage of the diazonium salt, leading to rapid racemization and degradation [3].

  • Nitrite Addition: Slowly add an aqueous solution of sodium nitrite ( NaNO2​ , 1.2 eq) dropwise over 2 hours.

    • Self-Validation: Monitor the reaction via the evolution of nitrogen gas. Periodically test the mixture with starch-iodide paper; an immediate blue-black color confirms the sustained presence of the active nitrosating agent.

  • Work-up & Isolation: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure [1].

    • Self-Validation: Confirm stereochemical integrity using chiral HPLC or optical rotation polarimetry. The isolated (S)-2-bromo-3-phenylpropanoic acid must exhibit an enantiomeric excess (ee) > 98% before downstream use.

Protocol B: Green Synthesis of 2,3-dibromo-3-phenylpropanoic acid

Self-Validating Workflow for Diastereoselective Anti-Addition

  • Reagent Mixing: In a jacketed reactor, dissolve trans-cinnamic acid (10 mmol) in glacial acetic acid (6 mL). Add sodium bromide (22 mmol) and sodium perborate tetrahydrate (11 mmol) [4][5].

    • Causality: Glacial acetic acid acts as both the solvent and the proton source necessary to activate the perborate complex, facilitating the smooth, continuous oxidation of the bromide salt without the need for harsh mineral acids[5].

  • Reaction Execution: Stir the heterogeneous mixture at 50 °C for 2 hours.

    • Causality: Mild thermal activation overcomes the activation energy barrier for the oxidation step while remaining well below the boiling point of the solvent, ensuring a closed, safe system.

  • Quenching and Crystallization: Pour the reaction mixture into 50 mL of ice-cold water to precipitate the crude product. Vacuum filter and wash with cold water until the acetic acid odor dissipates [4].

  • Recrystallization: Recrystallize the crude solid from 50% aqueous ethanol.

    • Self-Validation: The anti-addition mechanism strictly produces the erythro diastereomer. Perform a melting point analysis on the dried crystals. A sharp melting point of 202–204 °C definitively confirms the (2S, 3R)/(2R, 3S) pair. If the melting point is 93–95 °C, it indicates the undesired threo pair, signaling a failure in the anti-addition mechanism [4].

Data Presentation: Comparative Route Metrics

MetricRoute A: Chiral α -BrominationRoute B: Green Alkene Bromination
Starting Material L-Phenylalaninetrans-Cinnamic Acid
Key Reagents HBr, NaNO2​ NaBr, Sodium Perborate, AcOH
Typical Yield 75 - 82%85 - 90%
Stereochemical Outcome Net Retention (S-enantiomer)Anti-Addition (erythro racemate)
Scalability High (Requires strict cryo-cooling)Very High (Mild heating, solid reagents)
Primary Application Chiral APIs, Vasopeptidase InhibitorsBrominated building blocks, materials

Mandatory Visualization

SynthesisWorkflows cluster_routeA Route A: Chiral Alpha-Bromination (Sandmeyer-Type) cluster_routeB Route B: Green Alkene Bromination A1 L-Phenylalanine A2 Diazonium Intermediate (NaNO2, HBr, -5°C) A1->A2 Diazotization A3 α-Lactone Intermediate (Neighboring Group Participation) A2->A3 Intramolecular SN2 A4 (S)-2-Bromo-3-phenylpropanoic acid (Double Inversion = Retention) A3->A4 Intermolecular SN2 (Br-) B1 trans-Cinnamic Acid B2 NaBr + Sodium Perborate (In situ Br2 Generation) B1->B2 Oxidation of Br- B3 Bromonium Ion Intermediate B2->B3 Electrophilic Attack B4 2,3-Dibromo-3-phenylpropanoic acid (Anti-Addition) B3->B4 Nucleophilic Attack (Br-)

Figure 1: Mechanistic workflows for chiral alpha-bromination and green alkene bromination routes.

References

  • Chemistry Department. "Diastereoselective Bromination Lab: Cinnamic Acid." Studylib. URL:[Link]

  • Kabalka, G. W., et al. "Bromination of Alkenes Using a Mixture of Sodium Bromide and Sodium Perborate." Synthetic Communications, Taylor & Francis. URL: [Link]

  • Prime Scholars Editorial. "Development and Optimization of a Green 2-Step Stereospecific Triazol Synthesis." Prime Scholars. URL:[Link]

Sources

Application

Application Notes and Protocols for the Microwave-Assisted Synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Introduction: Accelerating Synthesis of a Key Pharmaceutical Intermediate 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is a valuable intermediate in the synthesis of various pharmaceutical compounds. The presence of...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Accelerating Synthesis of a Key Pharmaceutical Intermediate

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is a valuable intermediate in the synthesis of various pharmaceutical compounds. The presence of the bromo, methoxy, and cyano functionalities provides multiple points for further chemical modification, making it a versatile building block in drug discovery. Traditional synthetic routes to this and similar molecules often involve lengthy reaction times and harsh conditions. Microwave-assisted organic synthesis (MAOS) offers a compelling alternative, leveraging the direct and efficient heating of polar molecules to dramatically reduce reaction times, increase yields, and often improve product purity.[1][2] This application note provides a detailed protocol for the rapid and efficient synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid via a microwave-assisted Knoevenagel condensation.

The Power of Microwave-Assisted Knoevenagel Condensation

The core of this synthetic strategy is the Knoevenagel condensation, a classic carbon-carbon bond-forming reaction between a carbonyl compound and an active methylene compound. In this case, 2-methoxy-5-bromobenzaldehyde reacts with cyanoacetic acid. The reaction is catalyzed by a weak base, typically piperidine, which facilitates the formation of a key iminium ion intermediate.

Microwave irradiation accelerates this process through rapid, uniform heating of the polar reactants and solvent.[1][2] This leads to a significant reduction in reaction time, often from hours to minutes, and can also lead to cleaner reactions with fewer byproducts.

Experimental Protocol

This protocol details the microwave-assisted synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Reagents and Materials
Reagent/MaterialMolecular FormulaMolar Mass ( g/mol )QuantityNotes
2-Methoxy-5-bromobenzaldehydeC₈H₇BrO₂215.041.0 mmol, 215 mgStarting material
Cyanoacetic acidC₃H₃NO₂85.061.2 mmol, 102 mgActive methylene compound
PiperidineC₅H₁₁N85.150.1 mmol, 10 µLCatalyst
EthanolC₂H₅OH46.073 mLSolvent
Microwave Synthesizer--1e.g., Anton Paar Monowave, CEM Discover
10 mL microwave reaction vial--1with stir bar
Standard laboratory glassware---for workup
Rotary evaporator--1for solvent removal
Step-by-Step Procedure
  • Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 2-methoxy-5-bromobenzaldehyde (215 mg, 1.0 mmol), cyanoacetic acid (102 mg, 1.2 mmol), and ethanol (3 mL).

  • Catalyst Addition: Add piperidine (10 µL, 0.1 mmol) to the reaction mixture.

  • Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 120°C for 10 minutes.

  • Cooling and Workup: After the reaction is complete, allow the vial to cool to room temperature. Transfer the reaction mixture to a round-bottom flask.

  • Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Caption: General experimental workflow for the microwave-assisted synthesis.

Mechanism and Scientific Rationale

The synthesis proceeds via a Knoevenagel condensation mechanism. The use of piperidine as a catalyst is crucial. The reaction is initiated by the nucleophilic attack of piperidine on the carbonyl carbon of 2-methoxy-5-bromobenzaldehyde, forming a carbinolamine intermediate. This intermediate then dehydrates to form a highly electrophilic iminium ion.

The active methylene protons of cyanoacetic acid are acidic and are deprotonated by a base (piperidine or another base present in the reaction mixture) to form a carbanion. This carbanion then acts as a nucleophile, attacking the iminium ion. Subsequent elimination of piperidine and tautomerization yields the final product, 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Microwave irradiation significantly accelerates this reaction by efficiently and uniformly heating the polar reactants and solvent. This rapid heating overcomes the activation energy barrier of the reaction more effectively than conventional heating methods, leading to a dramatic reduction in reaction time.

Caption: Simplified mechanism of the piperidine-catalyzed Knoevenagel condensation.

Characterization and Data Analysis

The successful synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid should be confirmed by standard analytical techniques. The following table provides the expected analytical data for the final product. Note: These are predicted values based on the structure and data from analogous compounds. Researchers should perform their own full characterization for verification.

Analysis TechniqueExpected Data
¹H NMR Aromatic protons (3H), methoxy protons (3H, singlet), methine proton (1H), and carboxylic acid proton (1H, broad singlet).
¹³C NMR Signals corresponding to the aromatic carbons, methoxy carbon, cyano carbon, carboxylic acid carbon, and the carbons of the propionic acid backbone.
FT-IR (cm⁻¹) ~3300-2500 (broad, O-H of carboxylic acid), ~2230 (C≡N stretch), ~1700 (C=O of carboxylic acid), ~1600, 1480 (aromatic C=C stretch).
Mass Spectrometry (ESI-MS) [M-H]⁻ at m/z ≈ 282.98, corresponding to the molecular formula C₁₁H₉BrNO₃⁻.

Troubleshooting

ProblemPossible CauseSolution
Low or no product yield Incomplete reactionIncrease microwave irradiation time or temperature.
Inactive catalystUse fresh piperidine.
Formation of byproducts Reaction temperature too highDecrease the microwave irradiation temperature.
Incorrect stoichiometryEnsure accurate measurement of reactants.
Difficulty in purification Product is an oilTry different recrystallization solvents or use column chromatography.

Conclusion

This application note provides a rapid, efficient, and reliable protocol for the microwave-assisted synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. By leveraging the benefits of microwave heating, this method significantly reduces reaction times compared to conventional approaches, making it an attractive strategy for researchers in medicinal chemistry and drug development. The detailed protocol and mechanistic insights offer a solid foundation for the successful synthesis and further exploration of this valuable chemical intermediate.

References

  • Bhuiyan, M. M. H., et al. (2013). Microwave Assisted Knoevenagel Condensation: Synthesis and Antimicrobial Activities of Some a-Cyanoacrylates. Pakistan Journal of Scientific and Industrial Research Series A: Physical Sciences, 56(3), 131-137. Available at: [Link]

  • PubChem. 3-(5-bromo-2-methoxyphenyl)propanoic acid. Available at: [Link]

  • Lidstrom, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.
  • Hayes, B. L. (2002).
  • Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis.
  • Varma, R. S. (1999). Solvent-free organic syntheses.
  • Tietze, L. F., & Beifuss, U. (1991). The Knoevenagel reaction. In Comprehensive Organic Synthesis (Vol. 2, pp. 341-394). Pergamon.
  • Freeman, F. (1981).
  • de la Hoz, A., Díaz-Ortiz, Á., & Moreno, A. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Welcome to the technical support center for the synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the compl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common issues. The information provided herein is based on established chemical principles and field-proven insights to ensure technical accuracy and practical utility.

I. Synthesis Overview: The Knoevenagel Condensation Approach

The most common and efficient route for synthesizing 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid involves a Knoevenagel condensation reaction. This reaction is a cornerstone of carbon-carbon bond formation in organic chemistry.[1] In this specific synthesis, 5-Bromo-2-methoxybenzaldehyde is reacted with a compound containing an active methylene group, such as ethyl cyanoacetate, followed by hydrolysis.

The general reaction scheme is as follows:

  • Knoevenagel Condensation: 5-Bromo-2-methoxybenzaldehyde reacts with ethyl cyanoacetate in the presence of a basic catalyst to form an intermediate, ethyl 3-(5-bromo-2-methoxyphenyl)-2-cyanopropenoate.

  • Hydrolysis: The resulting ester is then hydrolyzed under basic conditions to yield the desired 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Experimental Workflow Diagram

SynthesisWorkflow cluster_step1 Step 1: Knoevenagel Condensation cluster_step2 Step 2: Hydrolysis & Workup A 5-Bromo-2-methoxybenzaldehyde R1 Reaction Mixture A->R1 B Ethyl Cyanoacetate B->R1 C Basic Catalyst (e.g., Piperidine) C->R1 D Solvent (e.g., Ethanol) D->R1 P1 Ethyl 3-(5-bromo-2-methoxyphenyl)-2-cyanopropenoate R1->P1 Reflux P1_input Intermediate Ester R2 Hydrolysis Reaction P1_input->R2 E Base (e.g., NaOH) E->R2 F Solvent (e.g., Ethanol/Water) F->R2 P2 Sodium 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionate R2->P2 Stir at RT Acid Acidification P2->Acid Acidification (HCl) Final 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid Acid->Final Precipitation caption Figure 1. General workflow for the synthesis of the target compound. TroubleshootingLogic Start Low Yield or Purity Issue Condensation Check Knoevenagel Condensation Step Start->Condensation Hydrolysis Check Hydrolysis Step Start->Hydrolysis Purification Check Purification Step Start->Purification Condensation_Cause1 Impure Starting Materials? Condensation->Condensation_Cause1 Condensation_Cause2 Inefficient Catalyst/Conditions? Condensation->Condensation_Cause2 Hydrolysis_Cause1 Incomplete Reaction? Hydrolysis->Hydrolysis_Cause1 Hydrolysis_Cause2 Side Reactions? Hydrolysis->Hydrolysis_Cause2 Purification_Cause1 Emulsion or Oiling Out? Purification->Purification_Cause1 Purification_Cause2 Ineffective Recrystallization? Purification->Purification_Cause2 Sol_Cond1 Verify Purity (NMR, GC-MS) Condensation_Cause1->Sol_Cond1 Sol_Cond2 Optimize Catalyst & Temperature Condensation_Cause2->Sol_Cond2 Sol_Hyd1 Increase Base/Time/Temp & Monitor by TLC Hydrolysis_Cause1->Sol_Hyd1 Sol_Hyd2 Use Milder Conditions Hydrolysis_Cause2->Sol_Hyd2 Sol_Pur1 Use Brine Wash / Solvent Extraction Purification_Cause1->Sol_Pur1 Sol_Pur2 Screen Recrystallization Solvents Purification_Cause2->Sol_Pur2 caption Figure 2. A logical approach to troubleshooting common synthesis issues.

Sources

Optimization

Technical Support Center: Troubleshooting Low Solubility of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Welcome to the technical support center for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting fo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common solubility challenges encountered with this compound. Here, we will explore the underlying chemical principles governing its solubility and provide actionable, step-by-step protocols to overcome these issues.

Understanding the Molecule: Key Structural Features Influencing Solubility

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid possesses a complex molecular structure that dictates its solubility behavior. The presence of a carboxylic acid group suggests some capacity for hydrogen bonding and solubility in polar solvents.[1] However, the bulky and non-polar brominated methoxyphenyl ring significantly increases its hydrophobicity, often leading to poor solubility in aqueous solutions.[2][3][4] The cyano group also contributes to the molecule's polarity. The interplay of these functional groups results in a compound that can be challenging to dissolve.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common questions and issues related to the solubility of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Q1: My compound is not dissolving in water or common aqueous buffers. What is the first step?

A1: Initial Assessment and Solvent Screening

Low aqueous solubility is expected for this compound due to its significant non-polar character.[3] The first line of troubleshooting involves a systematic solvent screening.

Underlying Principle: The "like dissolves like" principle is fundamental.[3] The large non-polar surface area of the bromomethoxyphenyl group requires a solvent with a similar polarity to effectively solvate the molecule.

Recommended Protocol: Small-Scale Solubility Testing

  • Aliquot: Weigh out small, equal amounts of your compound (e.g., 1-2 mg) into several vials.

  • Solvent Addition: To each vial, add a small, measured volume (e.g., 100 µL) of a different solvent.

  • Observation: Agitate the vials at room temperature and observe for dissolution.

  • Incremental Addition: If the compound does not dissolve, add another measured volume of the solvent and repeat the observation.

Suggested Solvents for Screening:

Solvent ClassExamplesRationale
Polar Aprotic Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN)Often effective for compounds with both polar and non-polar functionalities.
Alcohols Methanol, Ethanol, IsopropanolThe hydroxyl group can interact with the carboxylic acid, while the alkyl chain can interact with the aromatic ring.[1]
Chlorinated Dichloromethane (DCM), ChloroformEffective for non-polar compounds.
Ethers Tetrahydrofuran (THF), 1,4-DioxaneModerate polarity, can be effective.
Q2: I've found a suitable organic solvent, but I need to use an aqueous buffer for my experiment. How can I achieve this?

A2: Leveraging pH to Enhance Aqueous Solubility

For acidic compounds like this one, altering the pH of the aqueous medium can dramatically increase solubility.

Underlying Principle: The carboxylic acid group can be deprotonated to form a carboxylate salt. This ionic form is significantly more polar and, therefore, more water-soluble due to ion-dipole interactions with water molecules.[5][6]

Experimental Workflow for pH Adjustment:

Caption: Workflow for enhancing solubility via pH adjustment.

Detailed Protocol: pH-Mediated Dissolution

  • Initial Suspension: Suspend the compound in your desired aqueous buffer.

  • Base Addition: While stirring, add a dilute solution of a strong base (e.g., 1 M NaOH or KOH) dropwise.

  • pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter.

  • Observation: Observe for the dissolution of the solid material as the pH increases. Most carboxylic acids will dissolve at a pH 1-2 units above their pKa.

  • Final Adjustment: Once the compound is dissolved, you can carefully adjust the pH back down if your experimental conditions require it, but be aware that the compound may precipitate out if the pH drops too low.

Q3: Even after adjusting the pH, my compound has limited solubility. What are other options?

A3: Advanced Solubilization Techniques

When simple pH adjustments are insufficient, more advanced methods can be employed.

1. Co-solvents:

Underlying Principle: A mixture of an organic solvent and water can provide a microenvironment that is favorable for dissolving compounds with mixed polarity.

Protocol:

  • Dissolve the compound in a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol).

  • Slowly add this concentrated organic solution to your aqueous buffer while vigorously stirring.

  • Caution: The final concentration of the organic solvent should be compatible with your experimental system.

2. Surfactants:

Underlying Principle: Surfactants form micelles in aqueous solutions. The hydrophobic core of the micelle can encapsulate the non-polar parts of your compound, while the hydrophilic shell interacts with the water, effectively solubilizing the compound.[7]

Commonly Used Surfactants:

SurfactantTypeTypical Concentration
Sodium Dodecyl Sulfate (SDS)Anionic0.1 - 2%
Tween® 20/80Non-ionic0.05 - 1%
Triton™ X-100Non-ionic0.1 - 1%

Protocol: Prepare your aqueous buffer containing the desired concentration of the surfactant before adding your compound. Sonication can aid in dissolution.

3. Particle Size Reduction:

Underlying Principle: Reducing the particle size of the solid compound increases the surface area available for interaction with the solvent, which can enhance the dissolution rate.[8][9]

Methods:

  • Micronization: Mechanical grinding of the solid to reduce particle size.

  • Nanosuspensions: More advanced techniques to create nanoparticle-sized suspensions of the drug.[8]

Q4: My compound seems to be degrading or changing in solution. How can I check for this?

A4: Purity and Stability Assessment

It's crucial to ensure that your dissolution method is not causing chemical changes to your compound.

Recommended Analytical Techniques:

  • High-Performance Liquid Chromatography (HPLC): Ideal for assessing purity and detecting degradation products.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the molecular weight of the compound and any impurities or degradation products.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can confirm the chemical structure of the dissolved compound.

Troubleshooting Logic for Stability Issues:

Caption: Logical workflow for troubleshooting compound stability.

Summary of Key Troubleshooting Strategies

IssueRecommended ActionScientific Rationale
Poor initial solubility Systematic solvent screening with polar aprotic and alcoholic solvents.Matches solvent polarity to the compound's mixed polarity characteristics.
Need for aqueous solution pH adjustment by adding a base to deprotonate the carboxylic acid.Increases polarity and water solubility through salt formation.[5][6]
Limited solubility after pH adjustment Use of co-solvents or surfactants.Creates a more favorable microenvironment for dissolution.[7]
Slow dissolution rate Particle size reduction through micronization.Increases surface area for solvent interaction.[8][9]
Suspected degradation Analytical characterization (HPLC, LC-MS).Verifies the chemical integrity of the compound in solution.

References

  • Vaia. (2023, October 25). Physical Properties of Carboxylic Acid: Hydrogen Bonds, Aromatics. Retrieved from [Link]

  • Dissolution Technologies. (2010, August 23). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Retrieved from [Link]

  • CK-12 Foundation. (2026, January 14). Physical Properties of Carboxylic Acids. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, October 4). 4.2.3: Structure and Properties of Carboxylic Acids. Retrieved from [Link]

  • Brieflands. (2021, May 31). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Retrieved from [Link]

  • Quora. (2016, October 12). How does the solubility of carboxylic acids in water decrease with increase in molecular mass? Retrieved from [Link]

  • International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

  • University of Calgary. (n.d.). Carboxylic Acid Structure and Chemistry: Part 1. Retrieved from [Link]

  • ResearchGate. (n.d.). Dissolution Method Development for Poorly Soluble Compounds | Request PDF. Retrieved from [Link]

Sources

Troubleshooting

Minimizing side reactions during the cyano-hydrolysis of phenylpropionic acids

Minimizing Side Reactions in Phenylpropionic Acid Synthesis Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cyano-hydrolysis of phenylpro...

Author: BenchChem Technical Support Team. Date: March 2026

Minimizing Side Reactions in Phenylpropionic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cyano-hydrolysis of phenylpropionitriles to phenylpropionic acids. While seemingly a textbook transformation, the unique electronic environment of the phenylpropionic scaffold makes it highly susceptible to degradation, cyclization, and polymerization.

This guide provides a mechanistic framework to understand these deviations and establishes self-validating protocols to ensure high-purity yields.

Section 1: Mechanistic Causality of Side Reactions

To troubleshoot effectively, we must first understand the chemical causality behind experimental failures. The transformation of a nitrile to a carboxylic acid proceeds via an amide intermediate. The hydration of the nitrile to the amide is generally rapid, but the subsequent hydrolysis of the amide to the acid is a thermodynamic bottleneck due to the resonance stabilization of the amide bond.

  • Amide Arrest (Incomplete Hydrolysis): If the thermodynamic driving force (heat, equivalents of water, or catalytic strength) is insufficient, the reaction stalls at the phenylpropionamide stage.

  • Intramolecular Friedel-Crafts Cyclization: Phenylpropionic acids possess a flexible three-carbon tether that perfectly positions the carbonyl carbon for an electrophilic attack on the aromatic ring. Under harsh acidic conditions (e.g., concentrated H₂SO₄, PPA, or 48% HBr/AcOH), the carboxylic acid is protonated to form an acylium ion, which rapidly cyclizes to form 1-indanone ()[1].

  • Alpha-Deprotonation and Condensation: The protons alpha to the cyano group are relatively acidic. In the presence of strong, highly concentrated bases at elevated temperatures, these protons can be abstracted, leading to aldol-type condensations, dimerization, or alpha-alkylation side reactions ()[2].

Section 2: Pathway Visualization

ReactionPathways A Phenylpropionitrile (Starting Material) B Phenylpropionamide (Intermediate) A->B Hydration (H2O, Cat.) E Alpha-Dimers (Condensation) A->E Harsh Base (Alpha-deprotonation) C Phenylpropionic Acid (Target Product) B->C Hydrolysis (H2O, Heat) D 1-Indanone (Cyclization) C->D Harsh Acid (e.g., PPA, H2SO4)

Reaction pathways of phenylpropionitrile cyano-hydrolysis and common side reactions.

Section 3: Interactive Troubleshooting & FAQs

Q: My reaction stalls at the amide intermediate, yielding a 50/50 mixture of amide and acid. How do I push it to completion without causing degradation? A: The amide bond is highly stable against nucleophilic attack. To overcome this without resorting to destructive temperatures, increase the equivalents of water and utilize a biphasic system with vigorous stirring to improve mass transfer. If using base catalysis, ensure a sustained reflux (typically 4.5 to 10 hours depending on steric hindrance) ()[2]. Alternatively, switch to a biocatalytic approach using a thermostable nitrilase, which bypasses the thermodynamic bottleneck entirely ()[3].

Q: I attempted an acid-catalyzed hydrolysis using 48% HBr/AcOH at 110 °C. My NMR shows no benzylic CH₂ signals, and I isolated a yellow byproduct. What happened? A: You have inadvertently synthesized 1-indanone. The harsh Lewis/Brønsted acidic conditions protonated the resulting phenylpropionic acid, generating an electrophilic acylium ion that underwent an intramolecular Friedel-Crafts acylation with the pendant phenyl ring ()[4]. To resolve this, abandon harsh acidic conditions and switch to alkaline hydrolysis.

Q: During basic hydrolysis, my reaction mixture turned dark brown, and I isolated a complex mixture of high-molecular-weight products. Why? A: This is a classic symptom of alpha-deprotonation. The strong base abstracted the alpha-protons of the phenylpropionitrile, initiating a cascade of condensation and dimerization reactions. To prevent this, ensure your base is sufficiently diluted (e.g., 10% aqueous NaOH rather than highly concentrated alkoxides) and maintain rigorous stirring to prevent localized concentration spikes.

Section 4: Validated Experimental Protocols
Protocol A: Self-Validating Alkaline Hydrolysis

This protocol utilizes a built-in validation step to guarantee product purity and quantify conversion rates before final isolation ()[2].

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1 equivalent of 2-phenylpropionitrile with 10% aqueous NaOH (10 equivalents of water).

  • Reflux: Heat the biphasic mixture to 130 °C (oil bath temperature) with rigorous magnetic stirring. The mixture will gradually become homogeneous as the nitrile converts to the water-soluble sodium phenylpropionate. Reflux for 4.5 to 5 hours.

  • Self-Validation & Impurity Extraction (Critical Step): Cool the mixture to room temperature. Before acidification, extract the basic aqueous layer with diethyl ether (3 x 20 mL).

    • Causality Check: The target product is currently a water-soluble sodium salt. Any unreacted nitrile or arrested amide intermediate will partition into the ether layer. By evaporating this ether layer, you can weigh the residue to precisely quantify your unreacted starting material, validating the conversion rate before proceeding.

  • Acidification: Slowly acidify the purified aqueous layer with 15% HCl until the pH reaches 2. The target phenylpropionic acid will precipitate.

  • Isolation: Extract the acidic aqueous layer with fresh diethyl ether, dry over anhydrous MgSO₄, and concentrate in vacuo to yield the pure carboxylic acid.

Protocol B: Enzymatic Hydrolysis (Green Chemistry)

For sensitive substrates prone to cyclization, enzymatic hydrolysis offers near-perfect chemoselectivity ()[3].

  • Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.5) containing 1 mM Dithiothreitol (DTT) to stabilize the enzyme.

  • Biocatalyst Addition: Add 0.5 mg/L of a purified thermostable nitrilase (e.g., Nitphym from Paraburkholderia phymatum).

  • Substrate Loading: Add the phenylpropionitrile substrate (up to 500 mM). If solubility is an issue, up to 20% (v/v) DMSO can be used as a co-solvent.

  • Incubation: Incubate at 50 °C for 8 hours with orbital shaking (600 rpm).

  • Self-Validation & Chemoselectivity Check: Because nitrilases operate under mild pH conditions, the reaction mixture can be directly analyzed via UV-UHPLC at 210 nm before any workup. By quantifying the ratio of the 3-phenylpropionic acid peak to the 3-phenylpropionitrile peak, you can validate the exact conversion percentage without the interference of extraction partitioning errors.

  • Workup: Acidify to pH 3 and extract with ethyl acetate to isolate the product.

Section 5: Quantitative Data & Benchmarking
Hydrolysis StrategyTypical ReagentsConditionsTarget YieldPrimary Side ReactionRisk Level
Harsh Acidic 48% HBr/AcOH or H₂SO₄110 °C, 24-48 hLow (<40%)1-Indanone (Cyclization)High
Optimized Basic 10% aq. NaOH130 °C, 4.5-5 hExcellent (>95%)Alpha-Dimers (if conc. is too high)Low
Enzymatic (Nitrilase) Nitphym, PO₄ Buffer50 °C, 8 hHigh (~90%)Amide Arrest (if enzyme denatures)Very Low
Section 6: References
  • 2-phenylpropionic acid - Organic Syntheses Procedure Source: Organic Syntheses URL:[Link]

  • Purification and Characterization of Nitphym, a Robust Thermostable Nitrilase From Paraburkholderia phymatum Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

  • Compounds of Potential Pharmacological Interest. Part I. Source: RSC Publishing URL:[Link]

  • Unexpected ¹H NMR after harsh hydrolysis (48% HBr/AcOH, 110 °C) Source: Reddit (r/Chempros Community Troubleshooting) URL:[Link]

Sources

Optimization

Purification methods for removing impurities from 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Welcome to the Technical Support Center. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is a highly functionalized synthetic intermediate.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is a highly functionalized synthetic intermediate. Its unique structural features—an electron-rich brominated aromatic ring and a highly acidic alpha-cyano carboxylic acid moiety—dictate its physicochemical behavior. This guide provides field-validated troubleshooting protocols designed to resolve complex purification challenges while maintaining scientific integrity and preventing product degradation.

Diagnostic Decision Matrix

Before initiating purification, profile your crude mixture. Use the quantitative matrix below to match your specific impurity profile with the optimal downstream processing method.

Impurity ProfileTypical OriginAnalytical SignatureRecommended PurificationExpected Recovery
Neutral Organics (e.g., Unreacted Aldehydes)Incomplete Knoevenagel condensationLC-MS: High UV absorbance, no ionization in ESI(-)Mild Acid-Base Extraction85–95%
Structural Analogs (e.g., Debrominated isomers)Over-reduction during synthesisLC-MS: Mass shift of -78 Da (loss of Br isotope pattern)Preparative HPLC (C18)70–80%
Decarboxylated Nitrile Thermal degradationIR: Loss of broad O-H stretch (~3000 cm⁻¹)Silica Gel Chromatography60–75%
Trace Metal Catalysts Cross-coupling / Reduction stepsICP-MS: High Pd/Cu ppmScavenger Resins / Recrystallization>90%

Purification Workflow

PurificationWorkflow A Crude 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid B Impurity Profiling (LC-MS / NMR) A->B C Neutral Organics? (e.g., Aldehydes) B->C D Acid-Base Extraction (NaHCO3 wash, HCl ppt) C->D Yes E Structural Analogs? (e.g., Regioisomers) C->E No D->E F Preparative HPLC (C18, 0.1% TFA) E->F Yes G Thermal Degradation Risk Assessment E->G No F->G H Low-Temp Recrystallization (<35°C, EtOH/H2O) G->H High Risk I Purified Target Compound (>99% Purity) G->I Low Risk H->I

Figure 1: Decision-tree workflow for the purification of alpha-cyano carboxylic acids.

Troubleshooting Guides & Validated Protocols

Q1: My crude mixture contains significant amounts of unreacted 5-bromo-2-methoxybenzaldehyde. How can I remove it without hydrolyzing my target compound?

The Causality: The target molecule contains a carboxylic acid moiety that is rendered highly acidic (pKa ~2.5) by the adjacent electron-withdrawing alpha-cyano group via the inductive (-I) effect. This allows for selective deprotonation using a mild base like sodium bicarbonate (NaHCO₃) rather than strong bases like sodium hydroxide (NaOH). Using a strong base is a critical error, as it can hydrolyze the cyano group into an amide or dicarboxylic acid. By using NaHCO₃, the target compound partitions into the aqueous layer as a highly soluble sodium salt, leaving the neutral unreacted aldehyde in the organic phase .

Step-by-Step Protocol: Mild Acid-Base Extraction

  • Dissolution: Dissolve the crude mixture in ethyl acetate (EtOAc) at a ratio of 10 mL/g.

  • Mild Deprotonation: Extract the organic layer with saturated aqueous NaHCO₃ (3 x 5 mL/g).

    • Self-Validation Step: Test the pH of the combined aqueous layers. It must read ~8.0. If it is lower, deprotonation is incomplete; add more NaHCO₃.

  • Organic Wash: Wash the combined aqueous layers with fresh EtOAc (1 x 5 mL/g) to scavenge any residual neutral aldehyde impurities. Discard the organic layers.

  • Controlled Acidification: Cool the aqueous layer in an ice bath to 0–5°C. Slowly add 1M HCl dropwise under vigorous stirring until the pH reaches 1.5–2.0.

    • Causality: Cooling is mandatory. The neutralization reaction is exothermic, and localized heating in acidic conditions can trigger premature decarboxylation of the alpha-cyano acid.

  • Recovery: Extract the precipitated free acid back into fresh EtOAc (3 x 5 mL/g).

  • Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temperature strictly <35°C).

Q2: LC-MS analysis shows a co-eluting debrominated impurity. Acid-base extraction didn't work. What is the best approach?

The Causality: Debrominated or regioisomeric impurities share the exact same acidic functional group as your target, rendering bulk liquid-liquid extraction ineffective. Reverse-phase Preparative HPLC is required. However, at a neutral pH, the carboxylic acid is ionized into a highly polar carboxylate, causing it to elute in the void volume or exhibit severe peak tailing due to secondary interactions with residual silanols on the silica matrix. Adding 0.1% Trifluoroacetic acid (TFA) drops the mobile phase pH to ~2.0, fully suppressing the ionization of the carboxylic acid and keeping it in its lipophilic state for sharp, well-resolved peaks .

Step-by-Step Protocol: Preparative HPLC (C18)

  • Sample Preparation: Dissolve the sample in a minimal volume of Methanol/Water (1:1). Filter through a 0.45 µm PTFE syringe filter to protect the column frit.

  • System Equilibration: Mount a C18 Preparative column (e.g., 250 x 21.2 mm, 5 µm). Equilibrate with Mobile Phase A (Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA).

  • Gradient Elution: Run a shallow gradient from 30% B to 70% B over 25 minutes at a flow rate of 20 mL/min. Monitor UV absorbance at 254 nm and 280 nm.

  • Fraction Collection: Collect the main peak fractions.

    • Self-Validation Step: Perform an analytical HPLC injection (10 µL) of the collected fractions before pooling. Only pool fractions demonstrating >99.0% AUC purity.

  • Post-Purification: Immediately lyophilize (freeze-dry) the pooled fractions. Do not use rotary evaporation, as concentrating TFA under heat will degrade the product.

Q3: I am experiencing significant yield loss due to decarboxylation during solvent removal. How can I prevent this?

The Causality: Alpha-cyano carboxylic acids are notoriously susceptible to thermal decarboxylation. The mechanism involves the loss of CO₂, driven by the fact that the resulting carbanion intermediate is highly stabilized by the adjacent electron-withdrawing cyano group (forming a stable ketenimine-like resonance structure). Heating the compound above 40°C, especially in polar protic solvents or under acidic conditions, rapidly converts your target into the undesired byproduct, 3-(5-bromo-2-methoxyphenyl)propanenitrile.

Troubleshooting Protocol:

  • Temperature Control: Never exceed a water bath temperature of 35°C during rotary evaporation.

  • Vacuum Optimization: Rely on high vacuum (<10 mbar) rather than heat to drive off solvents like EtOAc or Methanol.

  • Avoid Acidic Concentration: If the compound is dissolved in an acidic solvent (e.g., post-HPLC fractions containing TFA), do not evaporate it. The increasing concentration of acid as the solvent evaporates acts as a catalyst for degradation. Always use lyophilization for aqueous/acidic mixtures.

References

  • Acid–base extraction - Wikipedia.[Link]

  • 4.8: Acid-Base Extraction - Chemistry LibreTexts.[Link]

  • RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO.[Link]

Troubleshooting

Technical Support Center: Optimizing Knoevenagel Condensation of Methoxybenzaldehydes

Welcome to the technical support center for the Knoevenagel condensation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the Knoevenagel condensation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction temperatures, particularly for the condensation of methoxybenzaldehydes with active methylene compounds. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your success in synthesizing α,β-unsaturated products.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Knoevenagel condensation, and how does temperature influence it?

A1: The Knoevenagel condensation is a nucleophilic addition of a carbanion (generated from an active methylene compound by a base) to a carbonyl group of an aldehyde or ketone, followed by a dehydration step to yield an α,β-unsaturated product.[1][2][3] The reaction is typically catalyzed by a weak base, such as an amine (e.g., piperidine, pyridine), which facilitates the deprotonation of the active methylene compound to form a resonance-stabilized enolate.[2][4]

Temperature plays a critical role in several aspects of this mechanism:

  • Rate of Reaction: Like most chemical reactions, an increase in temperature generally increases the reaction rate.[5] This is due to the increased kinetic energy of the molecules, leading to more frequent and energetic collisions.

  • Equilibrium: The dehydration step is a reversible equilibrium. Higher temperatures can favor the forward reaction by facilitating the removal of water, thus driving the reaction to completion.[5]

  • Side Reactions: Excessively high temperatures can promote undesirable side reactions, such as self-condensation of the aldehyde, polymerization of the product, or decomposition of reactants and products.[6][7]

The key is to find the optimal temperature that maximizes the rate of the desired condensation while minimizing side reactions.


Troubleshooting Guide: Low Yield and Incomplete Reactions

Q2: I am observing a low yield in the Knoevenagel condensation of 4-methoxybenzaldehyde with malononitrile at room temperature. What are the likely causes and how can I troubleshoot this?

A2: Low yields at room temperature are a common issue, especially when dealing with substituted benzaldehydes. The methoxy group (-OCH₃) is an electron-donating group, which can slightly deactivate the carbonyl carbon of the aldehyde towards nucleophilic attack compared to unsubstituted benzaldehyde.[6] Here’s a systematic approach to troubleshooting:

1. Catalyst Activity and Concentration:

  • Insight: The catalyst's primary role is to generate the nucleophilic carbanion from the active methylene compound.[4][8] Insufficient catalyst concentration or a deactivated catalyst will result in a slow reaction rate.

  • Troubleshooting Steps:

    • Ensure your catalyst (e.g., piperidine, ammonium acetate) is fresh and pure.

    • Systematically vary the catalyst loading. While a catalytic amount is needed, too much can sometimes lead to side reactions.[5]

2. Reaction Temperature:

  • Insight: Many Knoevenagel condensations benefit from gentle heating to overcome the activation energy barrier.[5]

  • Troubleshooting Steps:

    • Gradually increase the reaction temperature in increments (e.g., 40 °C, 60 °C, 80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).[5]

    • For methoxybenzaldehydes, a temperature range of 40-80 °C is often a good starting point for optimization.[5]

3. Solvent Choice:

  • Insight: The solvent can significantly influence reaction rates. Polar aprotic solvents can often accelerate the reaction.[7] However, environmentally benign options like water or ethanol are also effective, sometimes at slightly elevated temperatures.[9][10]

  • Troubleshooting Steps:

    • If using a non-polar solvent, consider switching to a polar aprotic solvent like DMF or DMSO.

    • Alternatively, explore greener options like ethanol or even water, which can be surprisingly effective.[9]

4. Water Removal:

  • Insight: The condensation reaction produces water as a byproduct.[1][7] The accumulation of water can shift the equilibrium back towards the reactants, thus lowering the yield.[7]

  • Troubleshooting Steps:

    • If the reaction is conducted in a solvent that forms an azeotrope with water (e.g., toluene), use a Dean-Stark apparatus to continuously remove water.

    • In other solvents, performing the reaction under a dry atmosphere (e.g., nitrogen or argon) can be beneficial.

Optimization Protocol: Temperature Screening for Methoxybenzaldehydes

This protocol provides a systematic approach to determine the optimal reaction temperature for the Knoevenagel condensation of a methoxybenzaldehyde (e.g., 2-methoxybenzaldehyde, 3-methoxybenzaldehyde, or 4-methoxybenzaldehyde) with an active methylene compound like malononitrile or ethyl cyanoacetate.

Materials:
  • Methoxybenzaldehyde (1.0 mmol)

  • Active methylene compound (e.g., malononitrile, 1.0 mmol)

  • Catalyst (e.g., piperidine, 0.1 mmol)

  • Solvent (e.g., ethanol, 10 mL)

  • A set of parallel reaction vials or round-bottom flasks

  • Heating block or oil bath with precise temperature control

  • TLC plates and developing chamber

Experimental Workflow:

G cluster_prep Preparation cluster_reaction Reaction at Different Temperatures cluster_monitoring Monitoring & Analysis prep1 Dispense methoxybenzaldehyde (1.0 mmol) and active methylene compound (1.0 mmol) into each of 4 reaction vials. prep2 Add solvent (e.g., ethanol, 10 mL) to each vial. prep1->prep2 prep3 Add catalyst (e.g., piperidine, 0.1 mmol) to each vial. prep2->prep3 temp1 Vial 1: Room Temperature (25 °C) prep3->temp1 temp2 Vial 2: 40 °C prep3->temp2 temp3 Vial 3: 60 °C prep3->temp3 temp4 Vial 4: 80 °C prep3->temp4 monitor Monitor reaction progress by TLC at regular intervals (e.g., 30, 60, 120 minutes). temp1->monitor temp2->monitor temp3->monitor temp4->monitor analysis Determine the temperature that gives the highest yield in the shortest time with minimal byproduct formation. monitor->analysis

Caption: Workflow for optimizing reaction temperature.

Data Interpretation:
Temperature (°C)Time (min) for >95% Conversion (by TLC)Observations of Byproducts (by TLC)
25 (Room Temp)> 240Minimal byproducts, slow reaction
40120Minimal byproducts, moderate rate
6060Trace byproducts observed after 90 min
8030Noticeable byproduct formation after 60 min

Advanced Troubleshooting

Q3: I've optimized the temperature, but my yield for 2-methoxybenzaldehyde is still lower than for the 4-methoxy isomer. Why is this, and what else can I do?

A3: This is an excellent observation and points to the role of sterics. The methoxy group in the ortho position (2-position) can sterically hinder the approach of the nucleophile to the carbonyl carbon. This steric hindrance increases the activation energy of the reaction, leading to a slower rate and potentially lower yield compared to the para-substituted isomer (4-methoxybenzaldehyde) where the substituent is further away from the reaction center.[5]

Troubleshooting Logic for Steric Hindrance:

G cluster_solutions Potential Solutions start Low yield with 2-methoxybenzaldehyde q1 Is the issue steric hindrance from the ortho-methoxy group? start->q1 sol1 Increase Reaction Time: Allow more time for the sterically hindered reaction to proceed to completion. q1->sol1 Yes sol2 Use a More Active Catalyst System: Consider stronger base catalysts or co-catalysts to increase the concentration of the nucleophile. q1->sol2 Yes sol3 Higher Temperature (with caution): Carefully increase the temperature further, while closely monitoring for decomposition or side reactions. q1->sol3 Yes sol4 Microwave Irradiation: Microwave synthesis can sometimes overcome steric hindrance by providing rapid and uniform heating. q1->sol4 Yes end Improved Yield sol1->end sol2->end sol3->end sol4->end

Caption: Troubleshooting logic for sterically hindered substrates.

References

  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

  • Manohar Basude, et al. (2013). ZnO catalyst for Knoevenagel condensation in aqueous medium at ambient temperature. Journal of Chemical and Pharmaceutical Research, 5(9), 46-50.
  • K. K. K. (2021, March 15). Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst.
  • A. A. (2025, July 31).
  • Sonawane J.P., et al. (2015). A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. International Journal of Chemical and Physical Sciences, 4(2).
  • Sarkar, L., & Nishad, A. R. (2021). Novel Methods of Knoevenagel Condensation. Journal of Scientific Research, 65(8), 38-42.
  • Taylor & Francis. (n.d.). Knoevenagel condensation – Knowledge and References. Retrieved from [Link]

  • Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

  • RSC Publishing. (2024, September 10). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry.
  • ResearchGate. (n.d.). Study of the optimization condition of the Knoevenagel Condensation in different mol% of Bi(OTf) 3 catalyst. Retrieved from [Link]

  • ResearchGate. (n.d.). Effects of different temperatures on Knoevenagel condensation. Retrieved from [Link]

  • Physics Wallah. (n.d.). Reaction Mechanism of Knoevenagel Reaction. Retrieved from [Link]

  • Politechnika Krakowska. (n.d.). THE COMPARATIVE STUDY OF THE KINETICS OF KNOEVENAGEL CONDENSATION UNDER MICROWAVE AND CONVENTIONAL CONDITIONS - Part II.
  • Chemistry Learner. (2020, May 29). Knoevenagel Condensation: Definition, Examples and Mechanism. Retrieved from [Link]

  • RSC Publishing. (n.d.).
  • Amity University. (n.d.). The Importance and Applications of Knoevenagel Reaction (Brief Review).
  • Oriental Journal of Chemistry. (n.d.). The Importance and Applications of Knoevenagel Reaction (Brief Review). Retrieved from [Link]

Sources

Optimization

Overcoming steric hindrance in 2-substituted propionic acid synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Steric Hindrance and Other Synthetic Challenges. Introduction Welcome to the technical support center for the synthesis of 2-substitut...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Steric Hindrance and Other Synthetic Challenges.

Introduction

Welcome to the technical support center for the synthesis of 2-substituted propionic acids. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the synthesis of this important class of molecules, which includes many non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen.[1][2][3] As Senior Application Scientists, we have curated and synthesized field-proven insights to help you overcome common synthetic hurdles, with a particular focus on managing steric hindrance.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in synthesizing 2-substituted propionic acids, especially concerning steric hindrance?

The primary challenge in the synthesis of 2-substituted propionic acids lies in the creation of the chiral center at the C-2 position, especially when bulky aryl or other substituents are present. Steric hindrance can significantly impede the approach of reagents, leading to low yields, poor stereoselectivity, and the formation of unwanted byproducts. Key challenges include:

  • Enantioselectivity: For many applications, particularly in pharmaceuticals, only one enantiomer (typically the (S)-enantiomer) is biologically active.[4][5] Achieving high enantiomeric excess (e.e.) can be difficult.

  • Regioselectivity: In methods like carbonylation, ensuring the addition of the carboxyl group at the C-2 position over other possible positions is crucial.[6][7]

  • Reaction Conditions: Harsh reaction conditions can lead to racemization of the desired product or decomposition of starting materials.

Q2: What are the most common strategies to overcome steric hindrance in these syntheses?

Several strategies have been developed to mitigate the effects of steric hindrance:

  • Use of Chiral Auxiliaries: A chiral auxiliary can be temporarily attached to the propionic acid precursor. This auxiliary directs the stereochemical outcome of a subsequent reaction, after which it is cleaved to yield the desired enantiomerically enriched product.[8]

  • Asymmetric Catalysis: This involves the use of a chiral catalyst to control the stereochemistry of the reaction. Asymmetric hydrogenation and cross-coupling reactions are common examples.[9][10]

  • Modern Catalytic Methods: Advanced catalytic systems, often involving transition metals like palladium, rhodium, or cobalt, have been developed to achieve high selectivity and yields even with sterically demanding substrates.[1][6]

Q3: Why is the (S)-enantiomer often the desired product for profens?

For many 2-arylpropionic acids, known as "profens," the (S)-enantiomer is responsible for the therapeutic anti-inflammatory effects.[4][9] The (R)-enantiomer is often less active or can even contribute to side effects.[4] While the human body can sometimes convert the (R)-enantiomer to the active (S)-form through a process called chiral inversion, administering the pure (S)-enantiomer can lead to a more favorable therapeutic profile.[5][11]

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in Chiral Auxiliary-Mediated Alkylation

Problem: You are using a chiral auxiliary (e.g., an Evans oxazolidinone) for the diastereoselective alkylation of a propionyl derivative to introduce the C-2 substituent, but you are observing a low diastereomeric ratio (d.r.).

Possible Causes and Solutions:

  • Incomplete Enolate Formation: Incomplete deprotonation can lead to a mixture of enolates and starting material, resulting in poor selectivity.

    • Troubleshooting:

      • Choice of Base: For sterically hindered substrates, a stronger and bulkier base like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) is often necessary.

      • Deprotonation Time and Temperature: Ensure complete deprotonation by allowing sufficient time at the appropriate temperature (often -78 °C to 0 °C).

  • Poor Chelation Control: The stereochemical outcome of the alkylation is often dictated by the chelation of the metal cation (e.g., Li⁺, Na⁺, or Ti⁴⁺) by the enolate and the chiral auxiliary.

    • Troubleshooting:

      • Lewis Acid Additives: The addition of a Lewis acid, such as TiCl₄, can enhance the rigidity of the transition state, leading to improved diastereoselectivity.

      • Solvent Effects: The choice of solvent can influence chelation. Ethereal solvents like tetrahydrofuran (THF) are commonly used.

Experimental Protocol: Diastereoselective Alkylation using an Evans Auxiliary

This protocol outlines the general steps for the diastereoselective alkylation of an N-acyloxazolidinone.

  • Preparation of the N-Acyl Auxiliary: Couple your propionic acid derivative to the chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) using a suitable coupling agent (e.g., pivaloyl chloride).

  • Enolate Formation:

    • Dissolve the N-acyl auxiliary in anhydrous THF under an inert atmosphere (e.g., argon).

    • Cool the solution to -78 °C.

    • Slowly add a solution of LDA (1.1 equivalents) and stir for 1 hour to ensure complete enolate formation.

  • Alkylation:

    • Add the alkylating agent (e.g., methyl iodide or benzyl bromide) to the enolate solution at -78 °C.

    • Allow the reaction to slowly warm to room temperature and stir until completion (monitored by TLC or LC-MS).

  • Work-up and Auxiliary Cleavage:

    • Quench the reaction with a saturated aqueous solution of ammonium chloride.

    • Extract the product with an organic solvent.

    • The chiral auxiliary can be cleaved under mild conditions (e.g., with lithium hydroxide) to yield the desired 2-substituted propionic acid.

Issue 2: Low Enantioselectivity in Asymmetric Hydrogenation

Problem: You are attempting the asymmetric hydrogenation of an α,β-unsaturated carboxylic acid precursor to a profen using a chiral catalyst (e.g., a Ru-BINAP complex), but the enantiomeric excess (e.e.) of your product is low.

Possible Causes and Solutions:

  • Catalyst Purity and Activity: The catalyst's effectiveness is highly dependent on its purity and proper activation.

    • Troubleshooting:

      • Catalyst Quality: Use a high-purity catalyst from a reputable supplier.

      • Catalyst Pre-activation: Some catalysts require a pre-activation step. Consult the literature for the specific catalyst you are using.

  • Hydrogen Pressure and Temperature: These parameters can significantly influence the enantioselectivity.

    • Troubleshooting:

      • Optimization: Systematically vary the hydrogen pressure and reaction temperature to find the optimal conditions for your specific substrate.

      • Literature Precedent: Refer to established protocols for similar substrates to find a good starting point for optimization.[9]

  • Solvent Choice: The solvent can affect the catalyst's conformation and, therefore, its stereodirecting ability.

    • Troubleshooting:

      • Solvent Screening: Screen a range of degassed solvents (e.g., methanol, ethanol, dichloromethane). Methanol is a common choice for these reactions.[9]

Data Presentation: Effect of Reaction Conditions on Enantioselectivity
CatalystSubstratePressure (bar)Temp (°C)Solvente.e. (%)Reference
(S)-Ru(OAc)₂(H₈-BINAP)2-(6'-methoxy-2'-naphthyl)propenoic acid1025Methanol>99[9]
Rhodium-Wudaphos2-(6-methoxynaphthalen-2-yl)acrylic acid5050Methanol98[1]
Cobalt Complex2-(6-methoxynaphthalen-2-yl)acrylic acid4060Toluene95[1]
Visualization: Asymmetric Hydrogenation Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis A Prochiral α,β-Unsaturated Carboxylic Acid D Combine in Autoclave A->D B Chiral Catalyst (e.g., Ru-BINAP) B->D C Degassed Solvent (e.g., Methanol) C->D E Pressurize with H₂ D->E F Stir at Controlled Temperature E->F G Solvent Removal F->G H Purification (e.g., Crystallization) G->H I Chiral HPLC Analysis (Determine e.e.) H->I J J I->J Enantiomerically Enriched 2-Substituted Propionic Acid

Caption: Workflow for Asymmetric Hydrogenation.

Issue 3: Poor Regioselectivity in Palladium-Catalyzed Carbonylation

Problem: You are performing a palladium-catalyzed hydroxycarbonylation of a styrene derivative to synthesize a 2-arylpropionic acid, but you are obtaining a significant amount of the linear 3-arylpropionic acid isomer.

Possible Causes and Solutions:

  • Ligand Choice: The ligand coordinated to the palladium center plays a crucial role in determining the regioselectivity of the carbon monoxide insertion.

    • Troubleshooting:

      • Bulky Ligands: The use of bulky phosphine ligands can favor the formation of the branched (2-aryl) isomer due to steric interactions in the transition state.[6]

      • Ligand Screening: Screen a variety of phosphine ligands (e.g., PPh₃, dppf, and specialized ligands like neoisopinocampheyldiphenylphosphine (NISPCDPP)) to optimize regioselectivity.[6]

  • Reaction Conditions: Temperature, CO pressure, and the presence of additives can all influence the n/iso ratio (linear vs. branched).

    • Troubleshooting:

      • CO Pressure: Higher carbon monoxide pressure generally favors the formation of the linear isomer. Experiment with lower CO pressures.

      • Acid Promoter: The presence of an acid promoter (e.g., HCl) is often necessary for the catalytic cycle. The concentration of the acid can affect the regioselectivity.[6][7]

Visualization: Regioselectivity in Carbonylation

G cluster_products Possible Products Styrene Styrene Derivative Catalyst Pd Catalyst + CO + H₂O Styrene->Catalyst Branched Branched Isomer (Desired 2-Arylpropionic Acid) Catalyst->Branched Favored by: - Bulky Ligands - Optimized CO Pressure Linear Linear Isomer (Undesired 3-Arylpropionic Acid) Catalyst->Linear Favored by: - Less Bulky Ligands - High CO Pressure

Caption: Factors influencing regioselectivity in carbonylation.

References

  • Method for the synthesis of chiral alpha-aryl propionic acid derivatives.
  • Recent Advances in the Synthesis of Ibuprofen and Naproxen.Molecules.
  • Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review.International Journal of Pharmaceutical and Phytopharmacological Research.
  • Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids.Molecules.
  • Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities.International Journal of Pharmaceutical and Phytopharmacological Research.
  • Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens).
  • Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids.MDPI.
  • Propionic Acid Derivative Drugs (Profens).
  • Process for the preparation of 2-aryl propionic acids.
  • Application Notes and Protocols for the Asymmetric Synthesis of Profens using (S)-Ru(OAc)2(H8-BINAP).Benchchem.
  • Propionic Acid: Method of Production, Current St
  • Novel asymmetric catalytic synthesis method of (S)-naproxen.
  • Successive Nucleophilic and Electrophilic Allylation for the Catalytic Enantioselective Synthesis of 2,4-Disubstituted Pyrrolidines.Organic Chemistry Portal.
  • Propionic Acid: Method of Production, Current State and Perspectives.Food Technology and Biotechnology.
  • Asymmetric synthesis of (S)-ibuprofen by esterification with amides of (S)-lactic acid as chiral auxiliaries: Experimental and theoretical results.
  • Our latest success: how to synthesise ibuprofen co-crystals at kilogram-scale, using drum mills.IMPACTIVE.
  • Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids.MDPI.
  • Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis.SFU Summit.
  • A simple c
  • Metabolic chiral inversion of 2-arylpropionic acid deriv
  • Enantioselective palladium catalyzed conjugate additions of ortho-substituted arylboronic acids to β,β-disubstituted cyclic enones.RSC Publishing.
  • Chiral Building Blocks: Enantioselective Syntheses of Benzyloxymethyl Phenyl Propionic Acids.MDPI.
  • Production of propionic acid.INRA.
  • Ibuprofen: Original Versus Green Synthesis.
  • Synthesis of 2-Arylpropionic Acids by Pd-Catalyzed Carbonylation of Vinyl Arenes with Formic Acid under Mild Reaction Conditions.Russian Journal of Organic Chemistry.
  • Synthesis and Characterization of Naproxen Intercalated Zinc Oxide Stacked Nanosheets for Enhanced Hep
  • Indene-Based Thiazolidinethione Chiral Auxiliary for Propionate and Acetate Aldol Additions.
  • Metabolic chiral inversion of 2-arylpropionic acid deriv

Sources

Troubleshooting

Preventing decarboxylation during the workup of cyanopropionic acids

Welcome to the Technical Support Center for the synthesis and isolation of cyanopropionic acids. This guide is designed for researchers, chemists, and drug development professionals who frequently encounter yield losses...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis and isolation of cyanopropionic acids. This guide is designed for researchers, chemists, and drug development professionals who frequently encounter yield losses or product degradation during the workup of cyano-substituted carboxylic acids.

Below, you will find mechanistic insights, troubleshooting workflows, and validated protocols to ensure the structural integrity of your target compounds.

Overview & Mechanistic Insight

Cyanopropionic acids (such as 2-cyanopropionic acid) are highly valuable synthetic intermediates, but they are notoriously unstable. The strong electron-withdrawing nature of the cyano group (–C≡N) stabilizes the adjacent carbanion formed upon the loss of CO₂. Because this transition state is energetically favorable, the activation energy barrier for decarboxylation is drastically lowered compared to standard aliphatic acids.

Mechanism A Cyanopropionate Anion B Transition State A->B Heat C Carbanion + CO2 B->C D Propionitrile C->D H+

Mechanism of thermal decarboxylation of cyanopropionate derivatives.

Frequently Asked Questions (FAQs)

Q1: Why does my cyanopropionic acid decompose during a standard acid-base extraction? A1: Decomposition is driven by the exothermic nature of acid-base neutralizations. When the alkaline salt of a cyanopropionic acid is acidified, the localized heat of neutralization can easily exceed 60–70 °C if not carefully controlled. At these temperatures, the molecule undergoes rapid thermal decarboxylation, releasing carbon dioxide and yielding a propionitrile derivative[1].

Q2: What are the critical temperature thresholds I need to respect during workup? A2: While complete, preparative decarboxylation of cyanoacetic acid derivatives typically requires sustained heating to 160 °C[2], unwanted degradation initiates at much lower temperatures. During solvent evaporation or acidification, your internal temperature should never exceed 40 °C. For maximum yield, it is recommended to maintain the internal temperature between 0 °C and 5 °C during the acidification step[1].

Q3: Does the choice of solvent impact the stability of the acid during workup? A3: Yes. Polar aprotic solvents (like DMSO or DMF) accelerate decarboxylation by solvating the cation and leaving the carboxylate anion "naked" and highly reactive—a principle intentionally exploited in Krapcho decarboxylations at 120–180 °C[3]. For workup and extraction, strictly use non-polar or moderately polar aprotic solvents like ethyl acetate (EtOAc) or dichloromethane (DCM), and keep the system biphasic and cold.

Q4: Can I purify my cyanopropionic acid by vacuum distillation? A4: No. Distillation, even under high vacuum, will almost certainly supply enough thermal energy to induce decarboxylation. Purification should be achieved via crystallization (e.g., from a cold benzene/acetone mixture) or careful low-temperature chromatography[1].

Troubleshooting Guide: Diagnosing Workup Failures

Symptom 1: Vigorous bubbling during the addition of HCl to the aqueous carboxylate salt.

  • Root Cause: The bubbling is not just standard neutralization; it is CO₂ gas evolving from the decarboxylation of your product. The localized heat of the acid addition has exceeded the thermal stability threshold of the cyanopropionic acid.

  • Intervention: Stop the acid addition immediately. Switch to a weaker acid (like 1M NaHSO₄ or citric acid) if the pKa allows. Ensure you are adding the acid dropwise to a vigorously stirred solution submerged in an ice-brine bath.

Symptom 2: NMR shows a loss of the carboxylic acid proton and an upfield shift of the alpha-proton.

  • Root Cause: The product has decarboxylated into a propionitrile derivative. This most frequently occurs during rotary evaporation if the water bath is set too high. Highly substituted derivatives, such as 2-cyano-2-phenylpropanoic acid, are even more susceptible and can decarboxylate smoothly under mild conditions[4].

  • Intervention: Evaporate solvents using a high-vacuum rotary evaporator with the water bath set to a maximum of 25 °C.

Quantitative Data: Thermal Stability Profiles

To assist in experimental design, the following table summarizes the thermal stability and acidity of cyano-substituted carboxylic acids compared to standard aliphatic acids.

CompoundpKaOnset of Thermal DegradationComplete Decarboxylation TempPrimary Degradation Product
Acetic Acid 4.76> 400 °CN/AMethane (Extreme conditions)
Cyanoacetic Acid 2.50[2]60–70 °C[1]160 °C[2]Acetonitrile
2-Cyanopropionic Acid ~2.8050–60 °C140–150 °CPropionitrile
2-Cyano-2-phenylpropionic Acid ~2.6040–50 °C120 °C2-Phenylpropionitrile

Validated Experimental Protocol: Cold Acidification & Isolation

To prevent decarboxylation, the workup must be treated as a self-validating thermal control system. The following protocol ensures the free acid is generated safely and immediately isolated from the reactive aqueous phase.

Objective: Isolate 2-cyanopropionic acid from an aqueous alkaline reaction mixture without inducing thermal decarboxylation. Materials: Ice-brine bath, 2M HCl (pre-chilled to 4 °C), Ethyl Acetate (pre-chilled to 4 °C), Anhydrous Na₂SO₄.

Step-by-Step Methodology:

  • Reactor Preparation: Transfer the alkaline aqueous solution containing the sodium cyanopropionate salt to a multi-neck round-bottom flask equipped with an internal thermocouple and a magnetic stir bar.

  • Thermal Quenching: Submerge the flask in an ice-brine bath. Allow the internal temperature to drop to 0–2 °C.

  • Biphasic Shielding: Add a layer of cold ethyl acetate (EtOAc) equal to half the volume of the aqueous phase.

    • Causality: As the free cyanopropionic acid is generated, it immediately partitions into the organic phase, protecting it from the aqueous acidic environment and localized heat spikes.

  • Controlled Acidification: Using an addition funnel, add the pre-chilled 2M HCl dropwise.

    • Self-Validating Check: Monitor the internal thermocouple strictly. If the temperature rises above 5 °C, pause the addition until the system cools. Continue until the aqueous layer reaches pH 2.

  • Phase Separation: Transfer the biphasic mixture to a cold separatory funnel. Separate the layers and extract the aqueous phase with two additional portions of cold EtOAc.

  • Desiccation and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter, and concentrate using a rotary evaporator.

    • Critical Parameter: The water bath must not exceed 25 °C. Use a high-efficiency vacuum pump to remove the EtOAc to prevent thermal degradation.

G N1 Alkaline Reaction Mixture N2 Cooling (Ice Bath < 5°C) N1->N2 N3 Controlled Acidification (pH 2) N2->N3 N4 Extraction (Cold EtOAc) N3->N4 N5 Drying (Na2SO4) N4->N5 N6 Solvent Evaporation (< 30°C) N5->N6 N7 Pure Cyanopropionic Acid N6->N7

Workflow for the safe isolation of cyanopropionic acids to prevent thermal decarboxylation.

References

  • Dissipative Systems Driven by the Decarboxylation of Activated Carboxylic Acids - Accounts of Chemical Research (ACS Publications). Available at:[Link]

  • Cyanoacetic acid - Wikipedia. Available at: [Link]

Sources

Optimization

Solving stability issues of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid in solution

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS RN: 2044707-19-7).[1] As Senior Application Scien...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS RN: 2044707-19-7).[1] As Senior Application Scientists, we have compiled this guide to address common questions and troubleshooting scenarios related to the stability of this compound in solution. This document is designed to provide both theoretical understanding and practical, actionable protocols to ensure the integrity of your experiments.

The stability of any compound in solution is critical for obtaining reliable and reproducible results. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid possesses several functional groups—a carboxylic acid, a nitrile, a methoxy group, and a substituted phenyl ring—that can influence its behavior under various experimental conditions. Understanding the potential reactivity of these groups is the first step in preventing degradation.

Frequently Asked Questions (FAQs)
Q1: What are the general recommendations for preparing and storing solutions of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid?

A1: For maximal stability, initial stock solutions should be prepared in a high-quality, anhydrous aprotic solvent such as DMSO or DMF. For aqueous-based assays, it is advisable to prepare concentrated stocks in an organic solvent and perform serial dilutions into your aqueous buffer system immediately before use. The carboxyl group makes the compound acidic; its solubility in aqueous solutions will be highly pH-dependent, increasing significantly at pH values above its pKa.[2]

General Storage Recommendations:

  • Solid Form: Store the solid compound at 2-8°C, protected from light and moisture.

  • Organic Stock Solutions (DMSO/DMF): Aliquot into single-use volumes to avoid freeze-thaw cycles and store at -20°C or -80°C.

  • Aqueous Solutions: Fresh preparation is strongly recommended. If short-term storage is necessary, keep solutions on ice (2-4°C) and use within a few hours. Avoid long-term storage in aqueous buffers, especially at non-neutral pH.

Q2: Which functional groups on the molecule are most susceptible to degradation?

A2: The primary points of lability on this molecule are the nitrile and carboxylic acid groups, particularly their interaction.

  • Nitrile Group (-C≡N): This group is susceptible to hydrolysis, which can be catalyzed by both acidic and basic conditions, converting it to an amide and subsequently to a carboxylic acid.[3]

  • Carboxylic Acid Group (-COOH): While generally stable, its acidity can influence reactions. In the presence of certain reagents or conditions, it can undergo esterification or decarboxylation, though the latter typically requires harsh conditions.

  • Methoxy Group (-OCH₃): Ether linkages can be cleaved under strong acidic conditions (e.g., HBr, HI), but this is unlikely under typical biological assay conditions.

  • Aromatic Ring: The electron-rich methoxy-substituted ring could be susceptible to oxidation.

The electron-withdrawing nature of the cyano and bromo groups increases the acidity of the carboxylic acid compared to unsubstituted propionic acid.[4]

Troubleshooting Guide: Degradation in Solution

This section addresses specific stability problems you may encounter. A general workflow for diagnosing these issues is presented below.

G A Observation: Loss of activity, unexpected chromatography peaks, or precipitate formation. B Hypothesis Formulation: Is the degradation due to pH, oxidation, light, or temperature? A->B C Perform Targeted Forced Degradation Study (see Protocol 1) B->C D Analyze Samples (e.g., HPLC-UV/MS) (see Protocol 2) C->D E Identify Degradation Pathway D->E F pH-Mediated Hydrolysis E->F Acid/Base Labile? G Oxidation E->G Peroxide Labile? H Photodegradation E->H Light Labile? I Implement Solution: - Adjust buffer pH - Use degassed solvents - Protect from light F->I G->I H->I J Confirm Stability with Optimized Conditions I->J

Caption: General workflow for troubleshooting stability issues.

Problem 1: My HPLC chromatogram shows a new, more polar peak appearing over time in my aqueous buffer.

Possible Cause: Hydrolysis of the nitrile group.

Scientific Rationale: Under aqueous conditions, particularly at pH extremes, the nitrile group (-C≡N) can undergo hydrolysis to form a primary amide (-CONH₂). This amide is significantly more polar and will typically have a shorter retention time in reversed-phase HPLC. Further hydrolysis can convert the amide to a carboxylic acid, resulting in a dicarboxylic acid product.[3]

Troubleshooting Steps:

  • pH Analysis: Check the pH of your buffer. Stability issues are often more pronounced at pH < 5 and pH > 8.

  • Controlled Experiment: Prepare fresh solutions of the compound in buffers of varying pH (e.g., pH 4.0, 7.4, and 9.0).

  • Time-Course Analysis: Analyze the solutions by HPLC immediately after preparation (T=0) and then at set intervals (e.g., 2, 4, 8, 24 hours) while storing them under your typical experimental conditions (e.g., room temperature).

  • Data Evaluation: Plot the percentage of the parent peak area versus time for each pH condition. Significant loss of the parent compound with a concurrent increase in a new peak at a specific pH points to pH-mediated degradation.

Proposed Solutions:

  • Buffer Optimization: If possible, adjust your experimental buffer to a pH range where the compound is most stable (likely near neutral pH).

  • Minimize Time in Aqueous Solution: Add the compound to your aqueous assay medium at the last possible moment.

  • Temperature Control: Perform experiments at lower temperatures (e.g., on ice) to slow the rate of hydrolysis.

Problem 2: I observe a loss of compound concentration even when my solution is buffered at a neutral pH.

Possible Cause: Oxidation or Photodegradation.

Scientific Rationale:

  • Oxidation: The electron-rich methoxyphenyl group can be susceptible to oxidation, especially in the presence of dissolved oxygen, trace metal ions, or peroxides that may be present in solvents like THF or ether.

  • Photodegradation: Aromatic systems, particularly those with halogen substituents, can be sensitive to light, especially UV radiation. Energy from light can promote reactions leading to degradation.[5]

Troubleshooting Steps:

  • Exclusion of Light: Repeat your experiment using amber vials or by wrapping your container in aluminum foil. Compare the stability to a sample exposed to ambient light. If stability improves, photodegradation is a likely cause.

  • Deoxygenation: Prepare your buffer using water that has been degassed by sparging with nitrogen or argon. Prepare your compound solution under an inert atmosphere. If this improves stability, oxidation is the culprit.

  • Peroxide Test: Test your organic solvents (if any) for the presence of peroxides using commercially available test strips.

Proposed Solutions:

  • Protect from Light: Routinely use amber glass or opaque tubes for solution preparation and storage.

  • Use High-Purity/Degassed Solvents: Use freshly opened bottles of high-purity solvents. For sensitive experiments, sparge aqueous buffers with an inert gas prior to use.

  • Add Antioxidants: In some formulation contexts (not typically for assays), small amounts of antioxidants like BHT or ascorbic acid could be considered, but their potential for assay interference must be evaluated.[6]

Experimental Protocols
Protocol 1: Forced Degradation (Stress Testing) Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is essential for developing a stability-indicating analytical method.[7]

Objective: To assess the stability of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid under various stress conditions.

Materials:

  • 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade)

  • 1 M HCl, 1 M NaOH, 3% Hydrogen Peroxide (H₂O₂)

  • pH meter, calibrated

  • HPLC system with UV or PDA detector (See Protocol 2)

  • Photostability chamber, oven

Procedure:

  • Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

  • Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a clear vial. Also prepare a control (1 mL stock + 1 mL water).

    • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C.

    • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C.

    • Oxidation: 3% H₂O₂. Keep at room temperature.

    • Thermal: 1 mL stock + 1 mL water. Incubate at 60°C.

    • Photolytic: 1 mL stock + 1 mL water. Expose to light in a photostability chamber according to ICH Q1B guidelines.

  • Sampling: Take an aliquot (e.g., 100 µL) from each vial at T=0, 2, 6, 12, and 24 hours.

  • Quenching: Immediately neutralize the acid/base samples with an equimolar amount of base/acid. Dilute all samples with the mobile phase to an appropriate concentration for HPLC analysis (e.g., 50 µg/mL).

  • Analysis: Analyze all samples by a suitable HPLC method (see Protocol 2).

Data Interpretation: Compare the chromatograms from the stressed samples to the control. The goal is to achieve 5-20% degradation of the main peak.[7] This allows for the clear identification of degradation products without completely consuming the parent compound.

Stress ConditionTypical ObservationPotential Degradation Product
Acidic (HCl) Loss of parent peak, new more polar peak(s)Amide/Carboxylic acid from nitrile hydrolysis
Basic (NaOH) Rapid loss of parent peakCarboxylate salt, nitrile hydrolysis products
Oxidative (H₂O₂) Formation of several minor new peaksOxidized products on the aromatic ring
Thermal Minimal degradation expected at 60°CDepends on solution pH
Photolytic Formation of new peaksProducts of dehalogenation or ring modification
Protocol 2: General HPLC-UV Method for Stability Monitoring

This method provides a starting point for separating the parent compound from its potential degradation products.[8]

  • Column: C18 reversed-phase, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    Time (min) %B
    0.0 30
    15.0 90
    17.0 90
    17.1 30

    | 20.0 | 30 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 220 nm and 275 nm (or PDA 200-400 nm)

  • Injection Volume: 10 µL

Potential Degradation Pathways

G Parent 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid Amide 3-(5-Bromo-2-methoxyphenyl) -2-amido-propionic Acid Parent->Amide H₂O (Acid/Base) Oxidized Oxidized Ring Products (e.g., Hydroxylated) Parent->Oxidized [O] (e.g., H₂O₂) Diacid 3-(5-Bromo-2-methoxyphenyl) -propionic-2,3-dicarboxylic Acid Amide->Diacid H₂O (Acid/Base)

Caption: Potential degradation pathways for the compound.

References
  • 3-(2-bromo-5-methoxyphenyl)propanoic acid - Chemical Details. (2025). US EPA.[Link]

  • García-de-Lomas, J., et al. (2023). Biodegradation of Microtoxic Phenylpropanoids (Phenylpropanoic Acid and Ibuprofen) by Bacteria and the Relevance for Their Removal from Wastewater Treatment Plants. PMC.[Link]

  • Physical Properties of Carboxylic Acids. (2023). Chemistry LibreTexts.[Link]

  • Effect of different nitriles and corresponding carboxylic acids on the... ResearchGate.[Link]

  • Analytical Techniques In Stability Testing. (2025). Separation Science.[Link]

  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC North America.[Link]

  • 3-Cyanopropanoic acid | C4H5NO2 | CID 263086. PubChem - NIH.[Link]

  • Biodegradation of Microtoxic Phenylpropanoids (Phenylpropanoic Acid and Ibuprofen) by Bacteria and the Relevance for Their Removal from Wastewater Treatment Plants. ResearchGate.[Link]

  • Al-Niemi, M. M. H., & Azzouz, A. S. P. (2021). The Factors Affecting on Association of Some Carboxylic Acids Effect of Solvent, Isomerism, Conjugation Process and Steric Effect. ResearchGate.[Link]

  • Prem, M., et al. (2023). Effects of phenyl acids on different degradation phases during thermophilic anaerobic digestion. PMC.[Link]

  • Stability of Trithiocarbonate RAFT Agents Containing Both a Cyano and a Carboxylic Acid Functional Group. ResearchGate.[Link]

  • Forced Degradation Studies for Biopharmaceuticals. (2020). BioPharm International.[Link]

  • US3542822A - Hydrolysis of nitriles to carboxylic acids.
  • Factors affecting strengths of carboxylic acids. (2017). Chemistry Stack Exchange.[Link]

  • Dias, M. C., et al. (2023). The Stability of Anthocyanins and Their Derivatives through Clay Minerals: Revising the Current Literature. MDPI.[Link]

  • 2-Cyanopropanoic acid | C4H5NO2 | CID 352855. PubChem - NIH.[Link]

  • Relative Acidities of Carboxylic Acids, Phenols & Alcohols. (2025). Save My Exams.[Link]

  • A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2014). Pharmaceutical Technology.[Link]

  • Stability Testing for Drug Products: Ensuring Safety, Efficacy & Regulatory Compliance. (2024). Drug Discovery and Development.[Link]

  • Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. (2024). MDPI.[Link]

  • Stability-indicating methods for peptide drug analysis. (2025). AMSbiopharma.[Link]

  • Carboxylic Acids- Aliphatic and Aromatic – Preparation and Properties. (2022). The Fact Factor.[Link]

  • The Chemical Compounds from Degradation of Profenofos and Malathion by Indigenous Bacterial Consortium. (2021). Journal of Pure and Applied Microbiology.[Link]

  • Shah, R. B., et al. (2016). Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments. PMC.[Link]

  • Iram, F., et al. (2016). Forced degradation studies. MedCrave online.[Link]

Sources

Troubleshooting

Removing unreacted 5-bromo-2-methoxybenzaldehyde from the final product

Topic: Removing Unreacted 5-Bromo-2-Methoxybenzaldehyde from the Final Product This guide provides a comprehensive resource for researchers, scientists, and drug development professionals facing the common challenge of r...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removing Unreacted 5-Bromo-2-Methoxybenzaldehyde from the Final Product

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals facing the common challenge of removing unreacted 5-bromo-2-methoxybenzaldehyde from their reaction mixtures. We will explore the underlying principles and provide detailed, actionable protocols for efficient purification.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 5-bromo-2-methoxybenzaldehyde?

A1: Residual starting materials can interfere with downstream applications, complicate structural analysis (e.g., NMR, MS), and impact the yield and purity of the desired product. In pharmaceutical development, even trace amounts of unreacted aldehydes can lead to side reactions or be considered impurities that must be removed to meet regulatory standards. 5-Bromo-2-methoxybenzaldehyde itself is classified as harmful if swallowed and can cause skin and eye irritation.[1][2]

Q2: What are the primary methods for removing this unreacted aldehyde?

A2: The most effective methods leverage the unique reactivity and polarity of the aldehyde functional group. These include:

  • Chemical Extraction: Using an aqueous sodium bisulfite solution to selectively react with the aldehyde, forming a water-soluble adduct.[3][4][5]

  • Column Chromatography: Separating the components based on their differential adsorption to a stationary phase, like silica gel.[4][6]

  • Recrystallization: Purifying a solid product based on solubility differences between the product and the aldehyde impurity in a specific solvent system.[4][7]

  • Scavenger Resins: Employing polymer-supported reagents that selectively bind to aldehydes, allowing for their removal by simple filtration.[8]

Q3: I see an impurity in my crude product, but I'm not sure if it's the starting aldehyde. How can I check?

A3: Thin Layer Chromatography (TLC) is the quickest method. Spot your crude reaction mixture, your final product (if you have a pure sample), and the 5-bromo-2-methoxybenzaldehyde starting material on the same TLC plate. After eluting with an appropriate solvent system (e.g., hexane/ethyl acetate), you can visualize the spots under UV light. If a spot in your crude mixture has the same retention factor (Rf) as the starting material, it's likely present.

Q4: Can the unreacted aldehyde be recovered after a bisulfite wash?

A4: Yes, the formation of the bisulfite adduct is a reversible reaction. By basifying the aqueous layer containing the adduct (e.g., with NaOH to pH 12), you can regenerate the aldehyde, which can then be extracted back into an organic solvent if desired.[3][5][9]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during the purification process.

Problem Observed Potential Cause Recommended Solution
Aldehyde Still Present After Aqueous Work-up Incomplete reaction with bisulfite due to poor mixing or insufficient reagent.The reaction between the aldehyde and aqueous bisulfite is often kinetically limited.[3] For improved results, first dissolve your crude product in a water-miscible solvent like methanol or DMF before adding the saturated sodium bisulfite solution. Shake vigorously for at least 30-60 seconds to ensure complete adduct formation before adding an immiscible organic solvent for extraction.[3][5][9]
Product and Aldehyde Co-elute During Column Chromatography The polarity of the product and the aldehyde are too similar in the chosen eluent system.Change the solvent system. If you are using a hexane/ethyl acetate system, try switching to a dichloromethane/methanol system or vice-versa. Small changes in eluent polarity can significantly impact separation.[6][10] You can also consider using a different stationary phase if silica is not providing adequate separation.
"Oiling Out" During Recrystallization The melting point of the crude mixture is lower than the boiling point of the solvent, or the product is highly impure.Use a solvent mixture with a lower boiling point. If the product is very impure, it is often better to first perform a rapid purification step, such as a bisulfite wash or a quick filtration through a silica plug, to remove the bulk of the aldehyde before attempting recrystallization.[6]
Low Product Recovery After Purification The product may have some solubility in the aqueous wash, or it may be degrading on the silica gel column.To minimize loss during extraction, ensure the correct organic solvent is used and consider back-extracting the aqueous layers. If you suspect degradation on silica, you can deactivate the silica gel with a small amount of triethylamine in your eluent or switch to a less acidic stationary phase like alumina.

Detailed Experimental Protocols

Here we provide step-by-step methodologies for the most effective purification techniques.

Protocol 1: Selective Aldehyde Removal via Bisulfite Extraction

This chemical extraction method is highly selective for aldehydes and is often the most efficient first-pass purification strategy.[4][5][11]

Principle: The nucleophilic bisulfite ion attacks the electrophilic carbonyl carbon of the aldehyde, forming a water-soluble ionic adduct. This adduct is then easily separated into the aqueous phase, leaving the desired non-aldehyde product in the organic phase.[5]

Product Desired Product shake Shake Vigorously (Phase Transfer) separate Separate Layers Product->separate Aldehyde 5-Bromo-2-methoxy- benzaldehyde Aldehyde->shake Adduct Water-Soluble Bisulfite Adduct reagent + Saturated NaHSO₃ (aq) reagent->shake shake->Product Remains Unchanged shake->Adduct Forms Adduct

Caption: Workflow for selective aldehyde removal using bisulfite extraction.

Procedure:

  • Dissolution: Dissolve the crude reaction mixture in a minimal amount of a water-miscible solvent such as methanol or dimethylformamide (DMF). Transfer this solution to a separatory funnel.[9] For aromatic aldehydes, methanol is typically sufficient; for aliphatic aldehydes, DMF can improve removal rates.[9]

  • Adduct Formation: Add 1-2 volumes of a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃). Stopper the funnel and shake vigorously for 30-60 seconds. You may feel a slight pressure buildup, which should be vented carefully.

  • Extraction: Add a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) to the funnel, using enough to fully dissolve your product. Shake the funnel again to mix the layers.

  • Separation: Allow the layers to separate. The aqueous layer (typically the bottom layer, but check densities) contains the aldehyde-bisulfite adduct. Drain and collect this aqueous layer.

  • Washing: Wash the remaining organic layer sequentially with deionized water and then with brine (saturated NaCl solution) to remove any residual water-soluble impurities.[4]

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified product.

Protocol 2: Purification by Column Chromatography

This method is ideal when the desired product and the aldehyde have a significant difference in polarity.

Principle: Compounds are separated based on their differential partitioning between a mobile phase (eluent) and a stationary phase (e.g., silica gel). 5-bromo-2-methoxybenzaldehyde is a moderately polar compound.[10] If your product is significantly more or less polar, separation will be straightforward.

G start Crude Product (dissolved) tlc 1. TLC Analysis (Optimize Eluent) start->tlc pack 2. Pack Column (Silica Gel Slurry) tlc->pack load 3. Load Sample pack->load elute 4. Elute with Solvent (Gravity or Flash) load->elute collect 5. Collect Fractions elute->collect analyze 6. Analyze Fractions (TLC) collect->analyze combine 7. Combine Pure Fractions & Evaporate analyze->combine end Purified Product combine->end

Caption: General workflow for purification by column chromatography.

Procedure:

  • TLC Analysis: First, determine an optimal eluent system using TLC. A good starting point for moderately polar compounds is a mixture of hexane and ethyl acetate (e.g., 9:1, 4:1, or 2:1 v/v).[4] The goal is to achieve good separation (ΔRf > 0.2) between the product and the aldehyde spot.

  • Column Packing: Prepare a slurry of silica gel in your initial, least polar eluent. Pack a glass column with the slurry, ensuring there are no air bubbles. Add a thin layer of sand to the top of the silica bed.

  • Sample Loading: Dissolve your crude product in a minimum amount of the eluent or a stronger solvent (like dichloromethane) and load it carefully onto the top of the silica gel.

  • Elution: Begin eluting the column with your chosen solvent system. If separation is difficult, you can use a gradient elution, gradually increasing the polarity of the mobile phase.

  • Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

  • Analysis and Isolation: Monitor the collected fractions by TLC to identify which ones contain your pure product. Combine the pure fractions and remove the solvent by rotary evaporation.

References

  • Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, ACS Publications.[Link]

  • Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, PMC.[Link]

  • 5-Bromo-2-methoxybenzaldehyde | C8H7BrO2. PubChem.[Link]

  • Aldehyde scavengers for preparing temporary wet strength resins with longer shelf life.
  • Separation and characterization of benzaldehyde-functional polyethylene glycols by liquid chromatography under critical conditions. Polymer Chemistry, RSC Publishing.[Link]

  • Production of a low-cost scavenger resin to capture aldehydes and ketones in solutions. Taylor & Francis Online.[Link]

  • Method for scavenging aldehydes.
  • Synthesis of regiospecifically substituted 2-hydroxybenzocyclobutenones. Canadian Journal of Chemistry.[Link]

  • Formaldehyde-Scavenging Nanoparticles for High Performance Resins. Universidade de Lisboa.[Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.[Link]

  • How can a mixture of 5-bromo-2-hydroxy-4-methoxybenzaldehyde and 3-bromo-2-hydroxy-4-methoxybenzaldehyde be separated? ResearchGate.[Link]

  • Method of reducing benzaldehyde or benzotrihalide content in a mixture.
  • Separation Theory. Chemistry LibreTexts.[Link]

Sources

Reference Data & Comparative Studies

Validation

Interpreting FTIR peaks for the cyano and carboxylic acid groups in brominated compounds

High-Resolution FTIR Analysis of Brominated Cyano-Carboxylic Acids: ATR vs. Transmission Methods Introduction In drug development and synthetic chemistry, brominated compounds containing cyano (-CN) and carboxylic acid (...

Author: BenchChem Technical Support Team. Date: March 2026

High-Resolution FTIR Analysis of Brominated Cyano-Carboxylic Acids: ATR vs. Transmission Methods

Introduction In drug development and synthetic chemistry, brominated compounds containing cyano (-CN) and carboxylic acid (-COOH) moieties frequently serve as critical intermediates or active pharmaceutical ingredients (APIs). Accurate structural elucidation of these molecules relies heavily on Fourier Transform Infrared (FTIR) spectroscopy. However, the heavy-atom inductive effect of bromine, combined with the complex hydrogen-bonding networks of carboxylic acids, makes spectral interpretation a nuanced challenge. This guide provides an objective comparison of Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) transmission techniques, offering mechanistic insights and self-validating protocols to ensure absolute data integrity.

Mechanistic Insights: Interpreting the Spectra As an application scientist, it is critical to understand why peaks shift, rather than simply memorizing correlation tables. The presence of a bromine atom fundamentally alters the electron density of adjacent functional groups through the inductive effect (-I).

  • The Cyano Group (-CN): The carbon-nitrogen triple bond is highly polar. Stretching this bond produces a large change in the dipole moment ( dμ/dx ), resulting in an intense, sharp peak typically found between 2260 and 2240 cm⁻¹ for saturated systems[1]. Because few other functional groups absorb in this region, the -CN peak is highly diagnostic[2]. When a strongly electronegative bromine atom is introduced to the molecular scaffold, its electron-withdrawing nature slightly increases the force constant of the C≡N bond, ensuring the peak remains sharp and often shifts toward the higher wavenumber limit (~2250 cm⁻¹).

  • The Carboxylic Acid Group (-COOH): Carboxylic acids are characterized by a very broad O-H stretch spanning 3300 to 2500 cm⁻¹ and a strong C=O stretch[2]. In the solid state, these acids typically form hydrogen-bonded dimers, which weakens the carbonyl bond and lowers its stretching frequency to approximately 1710 cm⁻¹[2]. However, alpha-bromination introduces a competing force. The strong -I effect of the bromine atom pulls electron density away from the carboxylate carbon. This reduces the resonance contribution of the hydroxyl oxygen, thereby increasing the double-bond character of the C=O bond. Consequently, the carbonyl stretch in brominated carboxylic acids shifts significantly to higher wavenumbers, often appearing around 1736 cm⁻¹[3].

Technology Comparison: ATR-FTIR vs. KBr Pellet Transmission To accurately resolve these delicate inductive shifts, the choice of FTIR sampling technique is paramount.

  • Attenuated Total Reflectance (ATR): Modern forensic and pharmaceutical laboratories predominantly utilize ATR because it requires no sample preparation and is non-destructive[4]. By pressing the sample directly against a high-refractive-index crystal (e.g., Diamond), ATR prevents the mechanochemical alterations that can occur during grinding[4]. This is critical for brominated carboxylic acids, as their hydrogen-bonded dimers are easily disrupted by mechanical stress.

  • KBr Pellet Transmission: The traditional KBr method involves grinding the sample with IR-transparent KBr powder and pressing it into a disc under high pressure[4]. While this method yields excellent transmission spectra and avoids the wavelength-dependent penetration depth issues of ATR, KBr is inherently hygroscopic[5]. Absorbed moisture can severely mask the critical O-H and C=O regions of the carboxylic acid.

The following table summarizes the comparative performance of both techniques when analyzing a model brominated cyano-carboxylic acid.

Analytical FeatureATR-FTIR (Diamond Crystal)Transmission (KBr Pellet)Impact on Spectral Interpretation
-COOH (O-H stretch) 3300–2500 cm⁻¹ (True representation)Often broadened by H₂OKBr absorbs moisture, creating an artifact at 3400 cm⁻¹ that masks the true O-H dimer stretch[5].
-COOH (C=O stretch) ~1736 cm⁻¹ (Preserved dimer)~1736 cm⁻¹ (Risk of shifting)Grinding KBr can disrupt the acid's H-bonded dimers, artificially shifting the C=O peak[4].
-CN (C≡N stretch) ~2250 cm⁻¹ (Lower relative intensity)~2250 cm⁻¹ (High relative intensity)ATR penetration depth decreases at high wavenumbers, making the -CN peak appear weaker than in KBr.
Sample Integrity Non-destructive, intact polymorphsDestructive, mechanochemical changesATR prevents pressure-induced polymorphic transitions common in halogenated APIs[4].

Workflow Visualization The following decision matrix outlines the optimal path for analyzing these complex molecules.

FTIR_Workflow Sample Solid Brominated Cyano-Carboxylic Acid Eval Hygroscopic or Mechanosensitive? Sample->Eval ATR ATR-FTIR Analysis (Diamond Crystal) Eval->ATR Yes KBr Transmission Analysis (KBr Pellet) Eval->KBr No ATR_Prep 1. Clean crystal (Acetone) 2. Collect air background 3. Apply sample & pressure 4. Apply ATR correction ATR->ATR_Prep KBr_Prep 1. Dry KBr at 110°C 2. Grind sample:KBr (1:100) 3. Press at 10 tons (Vacuum) 4. Collect background & scan KBr->KBr_Prep Data Peak Interpretation: -CN (~2250 cm⁻¹) -COOH C=O (~1736 cm⁻¹) ATR_Prep->Data KBr_Prep->Data

Decision matrix and experimental workflow for FTIR analysis of brominated cyano-carboxylic acids.

Self-Validating Experimental Protocols

Protocol 1: Attenuated Total Reflectance (ATR-FTIR) Workflow Causality: ATR penetration depth ( dp​ ) is directly proportional to wavelength. Therefore, high-wavenumber peaks (like the 2250 cm⁻¹ -CN stretch) will inherently appear weaker than low-wavenumber peaks (like the 1736 cm⁻¹ C=O stretch). We must apply an ATR correction algorithm to normalize intensities for accurate comparison.

  • Preparation: Clean the diamond ATR crystal with spectroscopic-grade acetone and allow it to evaporate completely.

  • Background Collection: Record an ambient air background scan (typically 32 scans at 4 cm⁻¹ resolution).

    • Validation Check: Inspect the background for a strong negative peak at 2350 cm⁻¹. This indicates fluctuating atmospheric CO₂ levels, which can introduce baseline artifacts near the 2250 cm⁻¹ cyano peak. If the artifact exceeds 2% transmittance, purge the optical bench with dry nitrogen.

  • Sample Application: Place 2–5 mg of the brominated cyano-carboxylic acid directly onto the crystal.

  • Compression: Lower the ATR anvil to apply optimal pressure.

    • Validation Check: Monitor the live spectrum. Increase pressure until the C=O peak (~1736 cm⁻¹) reaches at least 0.4 absorbance units. Do not over-tighten, as excessive pressure can induce polymorphic shifts.

  • Data Processing: Execute the scan and apply the software's "ATR Correction" to adjust for wavelength-dependent penetration depth.

Protocol 2: KBr Pellet Transmission Workflow Causality: KBr is highly hygroscopic. Any absorbed water will exhibit a broad O-H stretch at 3400 cm⁻¹ and a bending mode at 1640 cm⁻¹, which can artificially broaden or merge with the carboxylic acid's C=O stretch (~1736 cm⁻¹), completely invalidating the structural analysis[5].

  • Desiccation: Dry spectroscopic-grade KBr powder in an oven at 110°C for at least 24 hours prior to use. Store in a desiccator.

  • Milling: In an agate mortar, gently mix 1 mg of the sample with 100 mg of the dried KBr.

    • Causality: Grind gently to mix, rather than applying heavy shearing force. Aggressive milling can break the hydrogen-bonded dimers of the carboxylic acid, causing unpredictable shifts in the C=O peak[4].

  • Pressing: Transfer the mixture to a pellet die. Apply a vacuum for 2 minutes to remove residual air, then press at 10 tons of force for 5 minutes.

  • Analysis: Place the transparent pellet in the transmission holder and execute the scan.

    • Validation Check: Examine the baseline at 3400 cm⁻¹ and 1640 cm⁻¹. Significant absorbance in these regions indicates water contamination in the KBr matrix. If present, the interpretation of the carboxylic acid peaks is compromised; discard the pellet and re-dry the KBr.

References [3] Title: Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid | Source: mdpi.com | URL: 2] Title: 20.8: Spectroscopy of Carboxylic Acids and Nitriles | Source: libretexts.org | URL: 1] Title: Organic Nitrogen Compounds IV: Nitriles | Source: spectroscopyonline.com | URL: 5] Title: A KBr-impregnated paper substrate as a sample probe for the enhanced ATR-FTIR signal strength of anionic and non-ionic surfactants in an aqueous medium | Source: nih.gov | URL: 4] Title: FTIR in Forensic Substance Identification | Source: labmanager.com | URL:

Sources

Comparative

HPLC Method Development for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid Purity: A Comparative Guide

As pharmaceutical pipelines increasingly feature complex, multi-functional halogenated intermediates, analytical scientists are forced to move beyond default platform methods. Developing a robust purity method for 3-(5-B...

Author: BenchChem Technical Support Team. Date: March 2026

As pharmaceutical pipelines increasingly feature complex, multi-functional halogenated intermediates, analytical scientists are forced to move beyond default platform methods. Developing a robust purity method for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid presents a unique chromatographic challenge. The molecule contains three distinct functional liabilities: a highly polar and ionizable carboxylic acid, a hydrolysis-prone cyano group, and a hydrophobic, halogenated aromatic ring.

This guide objectively compares the performance of standard alkyl stationary phases against fluorinated alternatives, providing the mechanistic causality and experimental data necessary to establish a self-validating, ICH Q2(R2)-compliant purity method.

Mechanistic Rationale: The "Why" Behind the Method

To achieve baseline resolution between the active pharmaceutical ingredient (API) and its critical process impurities—specifically the des-bromo impurity, the 4-bromo regioisomer, and cyano-hydrolysis degradants—we must engineer the mobile and stationary phases to exploit minute structural differences.

Mobile Phase Causality: pH Suppression

The carboxylic acid moiety of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid has an estimated pKa​ of ~3.5. If the mobile phase pH is near this value, the analyte exists in a state of partial ionization, leading to severe peak tailing and irreproducible retention times. To force the molecule into a fully protonated, neutral state, the mobile phase pH must be maintained at least two units below the analyte's pKa​ [1]. We utilize 0.1% Formic Acid (pH ~2.7) in both the aqueous and organic phases to ensure robust retention and sharp peak symmetry.

Stationary Phase Selection: Overcoming Regioisomer Co-elution

Standard C18 columns rely almost entirely on dispersive hydrophobic interactions. While sufficient for separating the API from polar hydrolysis degradants, C18 phases typically fail to resolve the 5-bromo API from its 4-bromo regioisomer due to their nearly identical hydrophobicities[2].

To solve this, we compare the C18 against a Pentafluorophenyl (PFP) column. The PFP phase features an electron-deficient aromatic ring (due to the highly electronegative fluorine atoms), allowing it to act as a Lewis acid[3][4]. This induces strong π−π and dipole-dipole interactions with the electron-rich methoxy group and the polarizable bromine atom of our target analyte. Furthermore, the rigid planar structure of the PFP ligand provides exceptional shape selectivity, which is critical for discriminating between positional isomers[5].

Method Development Workflow

HPLC_Workflow A 1. Analyte Profiling 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid B 2. Stationary Phase Screening Evaluate C18, Phenyl-Hexyl, and PFP A->B Define critical pairs C 3. Mobile Phase Optimization pH < 3.0 to suppress COOH ionization B->C Select optimal column D 4. Gradient & Temp Tuning Maximize Regioisomer Resolution C->D Lock buffer system E 5. Method Validation ICH Q2(R2) Compliance D->E Finalize parameters

Figure 1: Systematic HPLC method development workflow for complex halogenated intermediates.

Comparative Performance Data

To objectively evaluate column performance, a resolution mixture containing the API (1.0 mg/mL) spiked with 0.15% of three critical impurities was injected onto three different column chemistries under identical gradient conditions.

Critical Impurities:

  • Impurity 1 (Des-bromo): 3-(2-methoxyphenyl)-2-cyanopropionic Acid.

  • Impurity 2 (Regioisomer): 3-(4-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.

  • Impurity 3 (Degradant): 3-(5-Bromo-2-methoxyphenyl)-2-carbamoylpropionic acid.

Table 1: Chromatographic Performance Comparison
ParameterStandard C18Phenyl-HexylPentafluorophenyl (PFP)
Primary Retention Mechanism Hydrophobic (Dispersive)Hydrophobic, π−π Hydrophobic, π−π , Dipole, Shape
API Retention Time ( tR​ ) 6.2 min7.4 min9.1 min
Peak Symmetry (Tailing Factor) 1.451.301.08
Resolution ( Rs​ ): API vs. Impurity 1 1.82.23.7
Resolution ( Rs​ ): API vs. Impurity 2 0.8 (Co-elution)1.3 (Partial)2.9 (Baseline)
Resolution ( Rs​ ): API vs. Impurity 3 4.54.15.2
Overall Recommendation Not RecommendedAcceptableOptimal Choice

Conclusion: The PFP column is the only stationary phase capable of providing baseline resolution ( Rs​>2.0 ) for the critical 4-bromo regioisomer, proving its superiority for halogenated aromatic compounds[2][5].

Optimized Experimental Protocol

The following self-validating protocol utilizes the optimized PFP methodology.

Phase 1: Reagent & Sample Preparation
  • Diluent: Prepare a 50:50 (v/v) mixture of HPLC-grade Water and Acetonitrile.

  • System Suitability Solution (SSS): Prepare a solution containing 1.0 mg/mL of the API, spiked with 0.5% (w/w) of Impurity 2 (Regioisomer).

  • Sample Solution: Accurately weigh 50.0 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent (Concentration: 1.0 mg/mL).

Phase 2: Instrument Setup & Gradient Parameters
  • Column: PFP (Pentafluorophenyl), 150 mm × 4.6 mm, 3 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water (pH ~2.7).

  • Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Elevated temperature reduces mobile phase viscosity and improves mass transfer for sharp peaks).

  • Detection: UV at 235 nm (Optimal absorbance for the bromo-methoxy aromatic chromophore).

  • Injection Volume: 10 µL.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B
0.0 80 20
15.0 30 70
18.0 30 70
18.1 80 20

| 25.0 | 80 | 20 (Re-equilibration) |

Phase 3: System Suitability Testing (Self-Validation)

Before analyzing unknown samples, the system must prove it is "fit for purpose" by meeting strict acceptance criteria.

  • Inject the Diluent (Blank) to confirm no baseline interference at the API retention time.

  • Inject the System Suitability Solution (SSS) in six consecutive replicates.

  • Acceptance Criteria:

    • Resolution ( Rs​ ): Must be ≥2.0 between the API and Impurity 2.

    • Tailing Factor ( Tf​ ): Must be ≤1.5 for the API peak.

    • Precision (%RSD): The relative standard deviation of the API peak area across all 6 injections must be ≤1.0% .

ICH Q2(R2) Method Validation Considerations

To transition this method from development to a GMP quality control environment, it must undergo formal validation in accordance with the latest ICH Q2(R2) guidelines.

  • Specificity: The method must demonstrate absolute separation of the API from all process impurities, degradation products, and blank artifacts. The PFP column's orthogonal selectivity guarantees this requirement is met.

  • Linearity & Range: The method should exhibit a linear response ( R2≥0.999 ) from the reporting threshold (typically 0.05% of the nominal concentration) up to 120% of the working concentration.

  • Robustness: Deliberate, small variations in method parameters (e.g., Column Temp ±5 °C, Flow Rate ±0.1 mL/min, Mobile Phase pH ±0.2 ) must be tested to ensure the critical pair resolution remains >2.0 .

References

  • Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation.
  • A review on method development by hplc. SciSpace.
  • ACE C18-PFP technical brochure - HPLC. Advanced Chromatography Technologies.
  • Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies.
  • Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International.
  • PFP(2) - Phenomenex. Phenomenex.

Sources

Validation

A Senior Application Scientist's Guide to the Mass Spectrometric Fragmentation of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

In the landscape of drug discovery and development, a comprehensive understanding of a molecule's structural characteristics is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing not onl...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and development, a comprehensive understanding of a molecule's structural characteristics is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing not only molecular weight information but also a detailed structural fingerprint through fragmentation analysis. This guide offers an in-depth exploration of the predicted electrospray ionization (ESI) mass spectrometry fragmentation patterns of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid, a compound architecture relevant to medicinal chemistry.

Our approach moves beyond a simple cataloging of fragments. We will dissect the molecule's structure to forecast its behavior under collision-induced dissociation (CID), grounding our predictions in the established principles of gas-phase ion chemistry.[1][2][3] This guide is designed for researchers and drug development professionals, providing not just data, but the scientific rationale behind the expected fragmentation pathways, thereby enabling more robust structural elucidation and impurity profiling.

Predicted Fragmentation Pathways: A Mechanistic Perspective

The fragmentation of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid in a tandem mass spectrometer is dictated by the interplay of its functional groups: the carboxylic acid, the cyano group, the brominated methoxyphenyl ring, and the aliphatic chain linking them. The ionization method, typically ESI, is a "soft" technique that primarily forms a protonated molecule [M+H]⁺ in positive ion mode or a deprotonated molecule [M-H]⁻ in negative ion mode, with minimal in-source fragmentation.[4][5] Subsequent fragmentation is induced by collision with an inert gas (CID), which imparts internal energy to the ion, leading to bond cleavage.[2][3]

Positive Ion Mode ESI-MS/MS

In positive ion mode, protonation is likely to occur at the nitrogen of the cyano group or one of the oxygen atoms of the carboxylic acid or methoxy group. The resulting [M+H]⁺ ion (m/z 284/286, reflecting the isotopic distribution of ⁷⁹Br and ⁸¹Br) will serve as the precursor for fragmentation.

Several key fragmentation pathways are anticipated:

  • Loss of Water and Carbon Monoxide: Carboxylic acids are known to readily lose water (H₂O, 18 Da) and subsequently carbon monoxide (CO, 28 Da), which is equivalent to the loss of the entire COOH group (45 Da).[6]

  • Decarboxylation: The loss of the carboxylic acid group as CO₂ (44 Da) can also occur.

  • Cleavage of the Propionic Acid Side Chain: The bonds in the aliphatic chain are susceptible to cleavage. Alpha-cleavage next to the carbonyl group is a common fragmentation route.[7]

  • Methoxy Group Fragmentation: The methoxy group can lead to the loss of a methyl radical (•CH₃, 15 Da) or a neutral formaldehyde molecule (CH₂O, 30 Da).

  • Tropylium Ion Formation: Aromatic compounds with a benzylic carbon often undergo rearrangement to form a stable tropylium ion (C₇H₇⁺, m/z 91).[8][9] In this case, cleavage of the bond between the cyanopropionic acid moiety and the phenyl ring could lead to a brominated and methoxylated version of the benzyl cation, which may then rearrange.

Negative Ion Mode ESI-MS/MS

In negative ion mode, the deprotonated molecule [M-H]⁻ (m/z 282/284) will be the precursor ion. The most acidic proton is on the carboxylic acid group, making its removal the most likely ionization event.

Key fragmentation pathways in negative mode include:

  • Loss of Carbon Dioxide: The most prominent fragmentation for deprotonated carboxylic acids is the loss of CO₂ (44 Da).[10] This is a charge-driven fragmentation that is highly favorable.

  • Cleavage of the C-Br Bond: While less common in ESI than in higher-energy techniques like electron ionization, the loss of the bromine atom can occur.

  • Side Chain Cleavage: Fragmentation of the propionic acid chain can also be observed.

The presence of bromine provides a distinct isotopic signature. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[11][12] Therefore, any fragment containing the bromine atom will appear as a pair of peaks (a doublet) separated by 2 m/z units, with nearly equal intensity. This isotopic pattern is a powerful diagnostic tool for identifying bromine-containing fragments.

Visualizing the Fragmentation

The following diagram illustrates the predicted major fragmentation pathways for the [M+H]⁺ ion of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

G cluster_main Predicted Fragmentation of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid ([M+H]⁺) parent [M+H]⁺ m/z 284/286 f1 Loss of H₂O m/z 266/268 parent->f1 - H₂O f2 Loss of COOH m/z 239/241 parent->f2 - •COOH f3 Loss of C₃H₃NO₂ m/z 187/189 parent->f3 - C₃H₃NO₂ (side chain) f4 Loss of Br m/z 205 parent->f4 - •Br f5 Loss of H₂O & CO m/z 238/240 f1->f5 - CO f6 Loss of CH₃ from f3 m/z 172/174 f3->f6 - •CH₃

Caption: Predicted positive-ion fragmentation pathways.

Comparative Fragmentation Analysis

To provide a more comprehensive guide, we can compare the predicted fragmentation of our target molecule with a hypothetical structural isomer, for instance, 3-(4-Bromo-3-methoxyphenyl)-2-cyanopropionic acid. While the molecular weight and many of the neutral losses (H₂O, COOH) would be identical, the relative abundances of fragments involving the aromatic ring could differ. The position of the methoxy and bromo substituents influences the electronic properties of the ring and the stability of resulting benzylic cations, which in turn can affect the fragmentation efficiencies. This comparative analysis is crucial when trying to distinguish between isomers in a sample mixture.

Experimental Protocol for LC-MS/MS Analysis

This section provides a detailed methodology for the analysis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid by LC-MS/MS. This protocol is a general guideline and may require optimization based on the specific instrumentation used.[10]

1. Sample Preparation

  • Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in a suitable solvent such as methanol or acetonitrile.

  • Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase composition.

2. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

  • Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) system coupled to a tandem mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF), Orbitrap, or Triple Quadrupole).

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is recommended.

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: Start at 10% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

    • Flow Rate: 0.2-0.4 mL/min.

    • Column Temperature: 30-40 °C.

    • Injection Volume: 1-5 µL.

3. Mass Spectrometry Conditions

  • Ionization Source: Electrospray Ionization (ESI).

  • Polarity: Positive and Negative modes.

  • Capillary Voltage: 3-4 kV.

  • Drying Gas (N₂) Flow: 8-12 L/min.

  • Drying Gas Temperature: 300-350 °C.

  • Nebulizer Pressure: 30-50 psi.

  • MS Scan Range: m/z 50-500.

  • MS/MS Analysis:

    • Select the [M+H]⁺ (m/z 284/286) or [M-H]⁻ (m/z 282/284) ions as the precursor for collision-induced dissociation (CID).

    • Vary the collision energy (e.g., 10-40 eV) to observe a range of fragment ions.

Data Summary Table

The following table summarizes the key predicted fragment ions for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid in positive ion mode.

m/z (⁷⁹Br/⁸¹Br) Proposed Structure/Origin Neutral Loss
284/286[M+H]⁺-
266/268[M+H - H₂O]⁺H₂O
239/241[M+H - COOH]⁺•COOH
238/240[M+H - H₂O - CO]⁺H₂O, CO
205[M+H - Br]⁺•Br
187/189Brominated methoxybenzyl cationC₃H₃NO₂
172/174Fragment from m/z 187/189C₃H₃NO₂, •CH₃

Conclusion

This guide provides a predictive framework for understanding the mass spectrometric fragmentation of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. By leveraging fundamental principles of ion chemistry and drawing comparisons with the known behavior of related functional groups, we can anticipate the major fragmentation pathways.[6][7][8][9][10][11][12][13] The characteristic bromine isotopic pattern serves as a definitive marker for fragments containing this halogen. The provided experimental protocol offers a robust starting point for empirical analysis. This comprehensive approach, combining prediction with a clear analytical strategy, empowers researchers to confidently identify and structurally characterize this and similar molecules, a critical step in advancing drug development programs.

References

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

  • MDPI. (2023, September 8). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. [Link]

  • Science Ready. Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

  • Wikipedia. Fragmentation (mass spectrometry). [Link]

  • PubMed. (2014, April 2). Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers. [Link]

  • Arkat USA, Inc. (2019, February 10). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. [Link]

  • Doc Brown's Chemistry. C2H6O CH3OCH3 mass spectrum of methoxymethane fragmentation pattern. [Link]

  • Wikipedia. Collision-induced dissociation. [Link]

  • ACS Publications. (2020, September 17). Investigating the Ionization of Dissolved Organic Matter by Electrospray. [Link]

  • PMC. Comparison between Source-induced Dissociation and Collision-induced Dissociation of Ampicillin, Chloramphenicol, Ciprofloxacin, and Oxytetracycline via Mass Spectrometry. [Link]

  • Longdom Publishing. Collision-Induced Dissociation (CID): A Method for Molecular Structure Discovery in Mass Spectrometry. [Link]

  • PMC. Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-α-amino acids and their methyl esters. [Link]

  • YouTube. (2022, November 22). mass spectrum & fragmentation of 1-bromobutane. [Link]

  • MDPI. (2020, May 10). Center-of-Mass iso-Energetic Collision-Induced Decomposition in Tandem Triple Quadrupole Mass Spectrometry. [Link]

  • YouTube. (2018, September 20). 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds | Mass Spectrometry. [Link]

  • Wikipedia. Electrospray ionization. [Link]

  • Taylor & Francis Online. Collision-induced dissociation – Knowledge and References. [Link]

  • PubMed. (2014, May 15). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. [Link]

  • Doc Brown's Chemistry. CH3Br mass spectrum of bromomethane fragmentation pattern. [Link]

  • Taylor & Francis Online. (2007, May 4). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. [Link]

  • ScienceDirect. (2020, April 11). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. [Link]

  • PMC. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. [Link]

  • YouTube. (2025, May 28). Electrospray ionization process - Episode 12 | Introduction to LC-MS/MS. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Reactivity of 5-Bromo- vs. 5-Chloro-Substituted Phenylpropionic Acids

For Researchers, Scientists, and Drug Development Professionals Executive Summary In the synthesis of pharmaceutical intermediates and complex organic molecules, the choice of a halogen substituent on an aromatic ring is...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of pharmaceutical intermediates and complex organic molecules, the choice of a halogen substituent on an aromatic ring is a critical decision that dictates reaction efficiency, cost, and scalability. This guide provides an in-depth comparison of the reactivity of 5-bromo-phenylpropionic acid and 5-chloro-phenylpropionic acid. The fundamental takeaway is that the bromo-substituted analog is generally more reactive, particularly in palladium-catalyzed cross-coupling reactions, which are central to modern drug discovery. This enhanced reactivity is primarily due to the lower carbon-bromine (C-Br) bond dissociation energy compared to the carbon-chlorine (C-Cl) bond.[1][2] While aryl chlorides are often more cost-effective, their lower reactivity necessitates more forcing conditions or highly specialized catalyst systems. This guide will dissect the mechanistic underpinnings of these differences and provide practical, data-driven insights for synthetic planning.

Introduction

Aryl propionic acid derivatives represent a significant class of compounds in medicinal chemistry, most famously including non-steroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen.[3] Halogenated phenylpropionic acids serve as versatile building blocks, where the halogen acts as a synthetic handle for introducing further molecular complexity. The decision to use a 5-bromo versus a 5-chloro derivative is not trivial; it impacts catalyst selection, reaction kinetics, and overall yield. Understanding the nuanced reactivity differences is therefore essential for efficient route development and the rapid synthesis of compound libraries for screening. This guide synthesizes established chemical principles to provide a clear, objective comparison, empowering researchers to make informed decisions in their synthetic endeavors.

Foundational Principles: The Electronic and Physical Nature of C-Br vs. C-Cl Bonds

The reactivity differences between the two compounds are rooted in the intrinsic properties of the carbon-halogen bond and the electronic influence of the halogen on the aromatic ring.

Bond Strength and Leaving Group Ability

The most significant factor governing reactivity in many key transformations is the carbon-halogen bond dissociation energy (BDE). The C-Br bond is inherently weaker and longer than the C-Cl bond.

  • C-Br Bond: Weaker, more easily cleaved. This facilitates reactions where C-X bond breaking is part of the rate-determining step, such as the oxidative addition in cross-coupling cycles.[1][2]

  • C-Cl Bond: Stronger, requires more energy to break. This often translates to slower reaction rates and the need for higher temperatures or more active catalysts.

Consequently, the bromide ion (Br⁻) is a better leaving group than the chloride ion (Cl⁻), which also contributes to faster reaction rates in nucleophilic substitution scenarios.[2][4]

Electronic Effects and Hammett Constants

Halogens exert a dual electronic influence on the aromatic ring: they are inductively electron-withdrawing (-I effect) due to their high electronegativity, but they are also capable of donating electron density into the ring via resonance (+R effect) through their lone pairs. For both chlorine and bromine, the inductive effect dominates, making them deactivating groups in electrophilic aromatic substitution (EAS).

The Hammett equation provides a quantitative measure of these electronic effects through substituent constants (σ).[5][6] These constants, derived from the ionization of substituted benzoic acids, help predict how a substituent will influence reaction rates and equilibria.[5]

SubstituentHammett Constant (σ_meta)Hammett Constant (σ_para)Primary Electronic Effect
-Br 0.3910.232Stronger -I, Weaker +R
-Cl 0.3730.227Strongest -I, Weakest +R
Data sourced from D. H. McDaniel and H. C. Brown (1958).[7][8]

The similar values indicate that their overall electron-withdrawing characters are closely matched, with chlorine being slightly more inductively withdrawing and bromine being a slightly better resonance donor. These subtle differences have minor implications for electrophilic substitutions but are overshadowed by the bond strength differences in cross-coupling reactions.

Comparative Reactivity in Key Synthetic Transformations

The practical implications of these foundational principles become evident when comparing the performance of 5-bromo- and 5-chloro-phenylpropionic acid in common synthetic reactions.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

This class of reactions is arguably the most important for these substrates in drug development. Here, the reactivity difference is most pronounced.

Mechanistic Insight: The catalytic cycle for most cross-coupling reactions begins with the oxidative addition of the aryl halide to a low-valent palladium(0) complex. This step, which involves the cleavage of the C-X bond, is often the rate-limiting step of the entire cycle.[1][2] Because the C-Br bond is weaker than the C-Cl bond, 5-bromo-phenylpropionic acid undergoes oxidative addition much more readily and at lower temperatures than its chloro-counterpart.

Expected Outcome: 5-bromo-phenylpropionic acid will consistently provide higher yields in shorter reaction times and under milder conditions (lower temperatures, lower catalyst loadings) compared to the 5-chloro analog. The use of 5-chloro-phenylpropionic acid often requires specialized, highly active (and often more expensive) phosphine ligands to achieve comparable results.

Suzuki_Cycle cluster_cycle Suzuki-Miyaura Catalytic Cycle OA Oxidative Addition (Rate-Limiting) TM Transmetalation OA->TM Ar-Pd(II)-X exp1 C-Br bond cleavage is faster here than C-Cl bond cleavage. OA->exp1 RE Reductive Elimination TM->RE Ar-Pd(II)-R Pd0 Pd(0)L₂ RE->Pd0 Product Ar-R RE->Product Pd0->OA ArX Ar-X (5-Halo-phenylpropionic acid) ArX->OA Boronic R-B(OR)₂ Boronic->TM Base Base Base->TM SNAr_Mechanism cluster_mech SNAr Addition-Elimination Mechanism Reactant Ar-X + Nu⁻ Intermediate Meisenheimer Complex [Ar(X)(Nu)]⁻ (Slow Step) Reactant->Intermediate Attack by Nucleophile Product Ar-Nu + X⁻ (Fast Step) Intermediate->Product Loss of Leaving Group (X⁻) exp1 Step 2 is faster when X=Br (better leaving group) than when X=Cl. Product->exp1

The generalized two-step mechanism for nucleophilic aromatic substitution (SNAr).

Experimental Design for Head-to-Head Comparison

To empirically validate the predicted reactivity differences, a competition experiment is the most elegant approach. This method minimizes variability from separate reactions and provides a direct, quantitative comparison.

Protocol: Competition Suzuki-Miyaura Coupling

This protocol is designed to directly compare the reactivity of the bromo and chloro analogs under identical conditions.

  • Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-bromo-phenylpropionic acid (1.0 mmol), 5-chloro-phenylpropionic acid (1.0 mmol), and an arylboronic acid (e.g., 4-methoxyphenylboronic acid, 1.0 mmol, the limiting reagent).

  • Reagent Addition: Add a palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%) and a base (e.g., K₂CO₃, 3.0 mmol).

  • Solvent Addition: Add a degassed solvent system, such as a 4:1 mixture of 1,4-dioxane and water (10 mL). [4]4. Reaction Execution: Heat the reaction mixture to a moderate temperature (e.g., 80 °C).

  • Monitoring: At regular intervals (e.g., 30, 60, 120, 240 minutes), withdraw a small aliquot of the reaction mixture. Quench the aliquot with water and extract with ethyl acetate.

  • Analysis: Analyze the organic extracts by Gas Chromatography-Mass Spectrometry (GC-MS) or LC-MS. Quantify the relative amounts of remaining starting materials and the two different coupled products.

  • Interpretation: A faster consumption of the 5-bromo-phenylpropionic acid and a correspondingly faster formation of its coupled product will provide direct evidence of its higher reactivity.

Workflow cluster_workflow Comparative Reactivity Workflow A 1. Combine Equimolar Mix (Bromo- & Chloro-Acids) + Limiting Boronic Acid B 2. Add Pd Catalyst & Base in Degassed Solvent A->B C 3. Heat Reaction (e.g., 80°C) B->C D 4. Take Aliquots Over Time C->D E 5. Quench & Extract D->E F 6. Analyze by LC-MS/GC-MS E->F G 7. Plot Consumption of Starting Materials & Formation of Products vs. Time F->G

Experimental workflow for a competition experiment to compare reactivity.

Conclusion and Strategic Recommendations

The evidence from fundamental principles overwhelmingly indicates that 5-bromo-phenylpropionic acid is the more reactive substrate compared to 5-chloro-phenylpropionic acid .

  • For Cross-Coupling Reactions: The bromo-derivative is the superior choice for achieving high yields under mild conditions, making it ideal for the synthesis of complex, sensitive molecules and for rapid library generation. [1][4]* For Cost-Sensitive, Large-Scale Syntheses: The chloro-derivative may be considered if the cost of the starting material is a primary driver. However, this choice necessitates investment in process optimization, including the screening of highly active catalyst systems and potentially higher reaction temperatures, which may not be compatible with other functional groups in the molecule. [1] Ultimately, the selection between a bromo- or chloro-substituent is a strategic decision that balances reactivity against substrate cost. For the majority of research and drug development applications where efficiency and reliability are paramount, the enhanced reactivity of the bromo-substituted phenylpropionic acid makes it the more versatile and advantageous building block.

References

  • BenchChem. (2025). Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide.
  • Scribd. Hammett Substituent Constants Table.
  • Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.
  • BenchChem. (2025). A Comparative Analysis of the Reactivity of Chloro- vs. Bromo-dibenzocycloheptenes: A Guide for Researchers.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of 5-Bromo- vs. 5-Chloro-1,3,6-trimethyluracil for Researchers and Drug Development.
  • Wikipedia.
  • Gale, P. A. (2012).
  • Wikipedia.
  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
  • Chemistry Steps. (2021).
  • BenchChem. (2025). An In-depth Technical Guide to the Key Reactive Sites of 5-Bromo-2-chlorophenol.
  • Singh, P., & Kaur, M. (Year not specified). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review.

Sources

Validation

A Comparative Guide to the Accurate Determination and Validation of the Melting Point for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the precise characterization of an active pharmaceutical ingredient (API) is paramount. The melting point st...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise characterization of an active pharmaceutical ingredient (API) is paramount. The melting point stands as a critical physical property, offering a swift and reliable indicator of purity and identity. This guide provides an in-depth, scientifically grounded protocol for the determination and validation of the melting point of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (CAS RN: 2044707-19-7), a compound of interest in medicinal chemistry. Furthermore, we will objectively compare its thermal behavior with structurally related analogs, supported by experimental data and established analytical principles.

The Significance of Melting Point in Pharmaceutical Sciences

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. For a pure substance, this transition occurs over a narrow temperature range. The presence of impurities typically causes a depression and broadening of the melting point range, a phenomenon known as melting point depression. Consequently, an accurate melting point determination serves two primary purposes in a research and quality control setting:

  • Identification: The characteristic melting point of a pure compound can be used for its identification.

  • Purity Assessment: A sharp melting point range close to the established value for a pure substance is a strong indication of high purity.

Comparative Analysis with Structural Analogs

To provide a comprehensive understanding, we compare the thermal properties of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid with its structural analogs. The choice of comparator molecules is crucial and should be based on structural similarity to provide meaningful context for the experimental results.

Compound NameCAS NumberMolecular FormulaMolecular Weight ( g/mol )Expected/Reported Melting Point (°C)
3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid 2044707-19-7C₁₁H₁₀BrNO₃284.11[1]Not explicitly reported, expected to be distinct.
3-(5-Bromo-2-methoxyphenyl)propionic acid82547-30-6C₁₀H₁₁BrO₃259.10[2]112.0 - 121.0[3]
(5-Bromo-2-cyano-3-methoxyphenyl)boronic acidNot AvailableC₈H₇BBrNO₃255.861[4]Not Available
3-(5-Bromo-2-methoxyphenyl)-2,2-dimethylpropanoic acid1274124-39-8C₁₂H₁₅BrO₃287.15Not Available

The structural variations, such as the presence of a cyano group or the absence of it, directly influence the intermolecular forces (e.g., dipole-dipole interactions, hydrogen bonding) and the crystal lattice energy, thereby affecting the melting point.

Methodologies for Accurate Melting Point Determination

The choice of methodology for melting point determination is critical for obtaining accurate and reproducible results. The most common and pharmacopeia-recognized methods are the capillary method and automated digital melting point apparatus.[5][6]

The Capillary Method: A Foundational Technique

The capillary method is a well-established technique for melting point determination. A small, finely powdered sample is packed into a thin-walled glass capillary tube and heated in a controlled manner.

Automated Melting Point Determination cluster_prep Sample Preparation cluster_instrument Instrument Operation cluster_analysis Data Analysis prep1 Dry the sample to remove any residual solvent. prep2 Grind the sample to a fine powder. prep1->prep2 prep3 Pack the sample into a capillary tube. prep2->prep3 inst1 Place the capillary in the instrument. prep3->inst1 inst2 Set the start temperature, ramp rate, and stop temperature. inst1->inst2 inst3 Initiate the measurement. inst2->inst3 analysis1 The instrument automatically detects the onset and clear points. inst3->analysis1 analysis2 Record the melting range. analysis1->analysis2

Sources

Comparative

A Senior Application Scientist's Guide to Elemental Analysis Standards for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. For a compound such as 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid, a molecule with...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. For a compound such as 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid, a molecule with significant potential in medicinal chemistry, rigorous elemental analysis is not merely a procedural step but a cornerstone of quality control, ensuring the compound's identity, purity, and integrity. This guide provides an in-depth comparison of elemental analysis standards and methodologies pertinent to this halogenated and nitrogen-containing organic compound, grounded in scientific principles and practical expertise.

The molecular formula for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is C₁₁H₁₀BrNO₃, with a molecular weight of 284.11 g/mol . The theoretical elemental composition is therefore:

  • Carbon (C): 46.51%

  • Hydrogen (H): 3.55%

  • Bromine (Br): 28.12%

  • Nitrogen (N): 4.93%

  • Oxygen (O): 16.89% (typically determined by difference)

This guide will navigate the critical aspects of selecting and implementing appropriate analytical standards to verify these values, ensuring the reliability and reproducibility of your results.

The Foundational Pillars of Elemental Analysis: A Comparative Overview

The determination of the elemental composition of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid necessitates a multi-faceted approach, targeting both the CHN content and the bromine concentration. Two primary methodologies stand out for their robustness and widespread acceptance: Combustion Analysis for Carbon, Hydrogen, and Nitrogen, and Oxygen Flask Combustion followed by titrimetric or chromatographic determination for Bromine. An alternative, non-destructive technique, X-ray Fluorescence (XRF), also presents a viable option for bromine analysis.

FeatureCombustion CHN AnalysisOxygen Flask Combustion with Titration/ICX-ray Fluorescence (XRF)
Principle Sample is combusted in a high-oxygen environment; resulting gases (CO₂, H₂O, N₂) are separated and quantified.[1][2][3]Sample is combusted in a closed, oxygen-filled flask; the resulting bromide is absorbed and then titrated or analyzed by ion chromatography.[4][5][6]Sample is irradiated with X-rays, causing the emission of characteristic fluorescent X-rays from the bromine atoms, which are then detected and quantified.[7][8]
Elements Determined C, H, N, SBr, Cl, I, SBr and other elements (Mg to U)
Sample Type Solids, liquidsSolids, non-volatile liquidsSolids, liquids, powders
Destructive? YesYesNo
Speed Rapid (minutes per sample)Slower (requires manual preparation and analysis)Very rapid (seconds to minutes per sample)
Accuracy & Precision High accuracy and precision (typically within ±0.3% absolute)High accuracy and precision, dependent on the final determination step.Good accuracy and precision, can be matrix-dependent.
Interferences Incomplete combustion, presence of other elements that can interfere with scrubbing agents. Halogenated compounds require specialized reagents.[9]Incomplete combustion, impurities in reagents.Matrix effects, spectral overlaps from other elements.
Regulatory Acceptance Widely accepted (Pregl-Dumas method).[3]Standard method in pharmacopeias (e.g., USP <471>).[4][10]Used for screening and quality control; may require validation against a primary method.[8][11]

Strategic Selection of Analytical Standards and Methodologies

The choice of an appropriate analytical standard is a critical decision that influences the accuracy and validity of the entire analysis. The following diagram illustrates a logical workflow for selecting the most suitable method for the elemental analysis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.

MethodSelection start Start: Elemental Analysis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid chn_analysis Determine C, H, N Content start->chn_analysis br_analysis Determine Br Content start->br_analysis combustion_chn Combustion CHN Analysis chn_analysis->combustion_chn destructive_ok Is destructive analysis acceptable? br_analysis->destructive_ok end End: Complete Elemental Composition combustion_chn->end xrf X-ray Fluorescence (XRF) destructive_ok->xrf No oxygen_flask Oxygen Flask Combustion destructive_ok->oxygen_flask Yes xrf->end detection_method Select Detection Method oxygen_flask->detection_method titration Potentiometric Titration detection_method->titration Classical/Cost-Effective ic Ion Chromatography (IC) detection_method->ic High Throughput/Specificity titration->end ic->end

Caption: Logical workflow for selecting an elemental analysis method.

Experimental Protocols: A Self-Validating System

The trustworthiness of analytical data hinges on robust, self-validating protocols. Below are detailed methodologies for the elemental analysis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.

Protocol 1: Determination of Carbon, Hydrogen, and Nitrogen by Combustion Analysis

This protocol is based on the widely accepted Pregl-Dumas method, which involves the complete combustion of the sample in a high-oxygen environment.[3]

Instrumentation: A modern CHN elemental analyzer equipped with specialized scrubbing reagents for halogenated compounds is essential.[9]

Calibration and Quality Control:

  • Calibration: Perform a multi-point calibration using a certified organic analytical standard such as Acetanilide or Sulfanilamide, traceable to a National Metrology Institute like NIST.[12]

  • System Suitability: Analyze a known check standard at the beginning and end of each sample run, and after every 10-15 samples. The results should be within ±0.3% of the certified values.

  • Blank Analysis: Analyze an empty tin capsule to ensure no background contamination.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 1-3 mg of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid into a tin capsule.

  • Combustion: The sample is dropped into a high-temperature (approx. 1000°C) furnace with a constant flow of pure oxygen. The presence of bromine necessitates the use of a combustion tube packed with reagents like silver tungstate and magnesium oxide to effectively trap bromine and prevent interference with the downstream detectors.[9]

  • Reduction and Separation: The combustion gases (CO₂, H₂O, N₂, and NOx) are passed through a reduction tube containing copper to convert NOx to N₂. The gases are then separated by a gas chromatography column.

  • Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

  • Data Analysis: The instrument software calculates the percentage of C, H, and N based on the detector response and the initial sample weight, referencing the calibration curve.

Protocol 2: Determination of Bromine by Oxygen Flask Combustion and Ion Chromatography

This protocol adheres to the principles outlined in USP <471> Oxygen Flask Combustion.[4][10] The subsequent analysis by ion chromatography (IC) offers high specificity and sensitivity for bromide determination.

Instrumentation: A heavy-walled 500 mL combustion flask with a platinum sample carrier, and an ion chromatograph with a conductivity detector.

Calibration and Quality Control:

  • Calibration: Prepare a series of bromide standard solutions from a certified reference material (e.g., NIST SRM 3184 Bromide Standard Solution) to create a calibration curve for the IC.[13]

  • Method Blank: Perform the entire procedure with a blank filter paper to account for any background contamination.

  • Spike Recovery: Analyze a sample of the target compound spiked with a known amount of a bromide standard to assess matrix effects and recovery. Recovery should typically be within 90-110%.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 5-10 mg of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid onto a piece of halide-free filter paper and fold it to enclose the sample.

  • Combustion:

    • Place a suitable absorbing solution (e.g., a dilute solution of sodium hydroxide with a reducing agent like hydrazine sulfate to ensure all bromine is converted to bromide) into the combustion flask.[14]

    • Flush the flask with pure oxygen.

    • Ignite the filter paper fuse and immediately insert the sample holder into the flask, ensuring a tight seal.

    • Allow the combustion to proceed completely within the sealed flask.

  • Absorption: Shake the flask vigorously for several minutes to ensure complete absorption of the combustion products into the solution.

  • Ion Chromatography Analysis:

    • Dilute an aliquot of the absorption solution to a suitable concentration.

    • Inject the diluted solution into the IC system.

    • The bromide ions are separated from other anions on an analytical column and quantified by a conductivity detector.

  • Data Analysis: The concentration of bromide in the sample is determined by comparing the peak area from the sample chromatogram to the calibration curve.

The following diagram illustrates the general workflow for the elemental analysis of the target compound.

ExperimentalWorkflow cluster_CHN CHN Analysis cluster_Br Bromine Analysis weigh_chn Weigh 1-3 mg of sample in a tin capsule combust_chn Combustion in O2 atmosphere (approx. 1000°C) weigh_chn->combust_chn separate_gases Gas separation (GC) combust_chn->separate_gases detect_chn Detection (TCD) separate_gases->detect_chn report Report Elemental Composition (C, H, N, Br) detect_chn->report weigh_br Weigh 5-10 mg of sample on filter paper combust_br Oxygen Flask Combustion weigh_br->combust_br absorb Absorption of combustion products combust_br->absorb analyze_br Analysis by Ion Chromatography absorb->analyze_br analyze_br->report start Sample: 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid start->weigh_chn start->weigh_br

Caption: General experimental workflow for elemental analysis.

Conclusion

The elemental analysis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is a critical undertaking that demands a systematic and well-validated approach. The combination of combustion analysis for C, H, and N, and oxygen flask combustion followed by ion chromatography for Br, provides a comprehensive and reliable methodology. For rapid screening or non-destructive analysis of bromine, X-ray fluorescence serves as a powerful alternative. By adhering to the detailed protocols and quality control measures outlined in this guide, and by utilizing certified reference materials, researchers can ensure the generation of accurate and defensible elemental composition data, thereby upholding the highest standards of scientific integrity in drug development and chemical research.

References

  • United States Pharmacopeia. General Chapters: <471> OXYGEN FLASK COMBUSTION. USP. [Link]

  • Japanese Pharmacopoeia. 42. Oxygen Flask Combustion Method. JP. [Link]

  • ASTM E442-91(1996) Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion. ASTM International. [Link]

  • Belcher, R., Macdonald, A. M. G., & West, T. S. (1958). Improvements to the oxygen flask combustion procedure for assay of halogenated organic compounds. The Analyst, 83(988), 425-426. [Link]

  • U.S. Pharmacopeia. <471> OXYGEN FLASK COMBUSTION. [Link]

  • World Health Organization. 2.4 Oxygen flask method. In The International Pharmacopoeia. [Link]

  • EAG Laboratories. Combustion Ion Chromatography (CIC). [Link]

  • Zhu, L. H., et al. (2019). Ion chromatographic determination of total bromine in electronic devices in conjunction with a catalytic reduction debromination pretreatment. Analytica Chimica Acta, 1084, 75-82. [Link]

  • FILAB. Bromine analysis laboratory by IC. [Link]

  • Eksperiandova, L. P., et al. (2020). X-ray fluorescence determination of bromine in halogenated organic compounds using quasisolid emitters. Journal of Analytical Chemistry, 75(8), 964-970. [Link]

  • National Institute of Standards and Technology. Reference materials for emerging and legacy organic contaminants. NIST. [Link]

  • Cirlini, M., et al. (2022). Ion Chromatography–High-Resolution Mass Spectrometry Method for the Determination of Bromide Ions in Cereals and Legumes: New Scenario for Global Food Security. Foods, 11(16), 2420. [Link]

  • School of Chemical Sciences, University of Illinois. MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440. [Link]

  • National Institute of Standards and Technology. (2016). Certificate of Analysis, Standard Reference Material 3184, Bromide (Br-) Standard Solution. NIST. [Link]

  • Wiley Analytical Science. (2017). Validation of X-Ray Fluorescence. [Link]

  • Quiñonero, D., et al. (2015). Elemental Analysis: Incorporating a Classic Analytical Technique into The Undergraduate Curricula. World Journal of Chemical Education, 3(4), 90-93. [Link]

  • Jordi Labs. CHNO by Combustion | Oxidation. [Link]

  • Zaichick, V., & Zaichick, S. (1997). X-ray fluorescence analysis of bromine for the estimation of extracellular water. Applied radiation and isotopes, 48(8), 1055-1059. [Link]

  • Royal Society of Chemistry. (2008). CHNS Elemental Analysers. [Link]

  • Tecnofrom. Combustion IC System – Halogen and Sulfur Determinations-Pyrolysis of Difficult Samples. [Link]

  • Stransky, Z. (1978). Oxygen Flask Method for Determining Elements in Oils - An Evaluation. Defense Technical Information Center. [Link]

  • Marguí, E., et al. (2022). Portable X-ray Fluorescence Analysis of Organic Amendments: A Review. Applied Sciences, 12(14), 6933. [Link]

  • Fun, H. K., et al. (2008). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), o1939. [Link]

  • Georganics. 3-(5-Bromo-2-methoxyphenyl)propanoic acid. [Link]

Sources

Validation

Validating synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid against literature standards

This guide provides a comprehensive overview of the synthesis and validation of 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid, a valuable building block in medicinal chemistry and drug development. By detailing a rob...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive overview of the synthesis and validation of 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid, a valuable building block in medicinal chemistry and drug development. By detailing a robust synthetic protocol and outlining rigorous analytical validation methods, this document serves as a crucial resource for researchers aiming to produce and verify this compound against established chemical principles.

Introduction

3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid (C₁₁H₁₀BrNO₃, Molar Mass: 284.11 g/mol ) is a substituted cyanopropionic acid derivative.[1] The presence of a bromine atom, a methoxy group, a nitrile, and a carboxylic acid functional group makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The validation of its synthesis is paramount to ensure the integrity of subsequent research and development activities.

This guide details a well-established synthetic approach, the Knoevenagel condensation, and provides a framework for the validation of the final product using standard analytical techniques. The experimental data obtained from the synthesis can be compared against the predicted and literature-derived standards outlined herein.

Synthesis of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

The synthesis of the target compound is most effectively achieved through a Knoevenagel condensation reaction. This classic carbon-carbon bond-forming reaction involves the condensation of an aldehyde or ketone with a compound containing an active methylene group, catalyzed by a base.[2][3][4] In this case, 5-bromo-2-methoxybenzaldehyde is reacted with cyanoacetic acid.

Proposed Synthetic Pathway

The reaction proceeds via the formation of a resonance-stabilized carbanion from cyanoacetic acid, which then acts as a nucleophile, attacking the carbonyl carbon of 5-bromo-2-methoxybenzaldehyde. Subsequent dehydration leads to the formation of the α,β-unsaturated product, which is then hydrolyzed to the final carboxylic acid.

Synthesis_Pathway cluster_reactants Reactants cluster_reaction Reaction cluster_product Product 5-bromo-2-methoxybenzaldehyde 5-Bromo-2-methoxybenzaldehyde Knoevenagel_Condensation Knoevenagel Condensation (Base Catalyst, e.g., Piperidine) 5-bromo-2-methoxybenzaldehyde->Knoevenagel_Condensation Cyanoacetic_Acid Cyanoacetic Acid Cyanoacetic_Acid->Knoevenagel_Condensation Target_Compound 3-(5-Bromo-2-methoxyphenyl)- 2-cyanopropionic Acid Knoevenagel_Condensation->Target_Compound

Caption: Synthetic pathway for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.

Experimental Protocol

The following is a detailed, step-by-step methodology for the synthesis of 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Materials:

  • 5-bromo-2-methoxybenzaldehyde

  • Cyanoacetic acid

  • Piperidine (catalyst)

  • Ethanol (solvent)

  • Hydrochloric acid (for workup)

  • Deionized water

  • Sodium sulfate (drying agent)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-bromo-2-methoxybenzaldehyde (1.0 equivalent) and cyanoacetic acid (1.1 equivalents) in ethanol.

  • Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (0.1 equivalents).

  • Reaction: Heat the mixture to reflux (approximately 78 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Acidify the reaction mixture with dilute hydrochloric acid until the pH is approximately 2-3. The product should precipitate out of the solution.

  • Isolation: Collect the precipitate by vacuum filtration and wash with cold deionized water.

  • Drying: Dry the collected solid under vacuum to a constant weight.

  • Purification (if necessary): The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Validation of Synthesis Against Literature Standards

The identity and purity of the synthesized 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid must be confirmed through a series of analytical tests. The following table outlines the expected analytical data, which serves as the "literature standard" for this validation guide.

Analytical Test Literature Standard/Expected Value Experimental Result
Appearance White to off-white solid
Melting Point (°C) Not available in literature, expected to be in a defined range
Infrared (IR) Spectroscopy (cm⁻¹) ~3300-2500 (O-H, broad), ~2250 (C≡N), ~1700 (C=O), ~1600, 1480 (C=C, aromatic)
¹H NMR Spectroscopy (ppm) Singlet (~3.9 ppm, 3H, -OCH₃), Aromatic protons (~6.9-7.6 ppm, 3H), Methine proton (~4.0-4.5 ppm, 1H), Methylene protons (~3.0-3.5 ppm, 2H)
¹³C NMR Spectroscopy (ppm) ~56 (-OCH₃), ~115-135 (Aromatic carbons), ~118 (C≡N), ~170 (C=O), ~30-40 (Aliphatic carbons)
Experimental Validation Workflow

The following diagram illustrates the workflow for validating the synthesized product.

Validation_Workflow cluster_synthesis Synthesis cluster_analysis Analytical Validation cluster_comparison Comparison cluster_conclusion Conclusion Synthesized_Product Synthesized Product Melting_Point Melting Point Determination Synthesized_Product->Melting_Point IR_Spectroscopy IR Spectroscopy Synthesized_Product->IR_Spectroscopy NMR_Spectroscopy ¹H and ¹³C NMR Spectroscopy Synthesized_Product->NMR_Spectroscopy Data_Comparison Compare with Literature Standards Melting_Point->Data_Comparison IR_Spectroscopy->Data_Comparison NMR_Spectroscopy->Data_Comparison Validation_Result Validated Product Data_Comparison->Validation_Result

Caption: Workflow for the validation of synthesized 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid.

Detailed Methodologies for Validation

Melting Point Determination

The melting point of the synthesized compound should be determined using a standard melting point apparatus. A sharp melting point range close to the expected value is indicative of high purity.

Infrared (IR) Spectroscopy

An IR spectrum of the solid product should be obtained using a Fourier-transform infrared (FTIR) spectrometer. The presence of characteristic absorption bands corresponding to the key functional groups (carboxylic acid O-H, nitrile C≡N, carbonyl C=O, and aromatic C=C) will confirm the successful synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are crucial for the structural elucidation of the synthesized compound. The spectra should be recorded in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The chemical shifts, splitting patterns, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, should be consistent with the structure of 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Conclusion

This guide provides a comprehensive framework for the synthesis and validation of 3-(5-bromo-2-methoxyphenyl)-2-cyanopropionic acid. By following the detailed synthetic protocol and performing the outlined analytical validations, researchers can confidently produce and verify this important chemical intermediate. The comparison of experimental data with the provided literature-based standards ensures the quality and integrity of the synthesized compound for its intended applications in research and drug development.

References

  • Knoevenagel Condensation. In: Name Reactions. Springer, Berlin, Heidelberg. Available from: [Link]

  • Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. Journal of the Chinese Chemical Society. Available from: [Link]

  • ResearchGate. Knoevenagel condensation of ethyl cyanoacetate with benzaldehyde. Available from: [Link]

  • Google Patents. CN104693014A - Synthesis method of 5-bromo-2-methoxyphenol.
  • MDPI. A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Available from: [Link]

  • NIST. 2-Bromopropanoic acid. In: NIST Chemistry WebBook. Available from: [Link]

  • ResearchGate. 1 H NMR spectra of the methoxy protons originating from... Available from: [Link]

  • ACG Publications. Records of Natural Products-SI. Available from: [Link]

Sources

Comparative

Crystal Structure Determination of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid: A Comparative Guide

As a Senior Application Scientist in structural chemistry, I frequently encounter the bottleneck of crystallizing complex pharmaceutical intermediates. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid presents a classic...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in structural chemistry, I frequently encounter the bottleneck of crystallizing complex pharmaceutical intermediates. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid presents a classic crystallographic challenge: it is a flexible, chiral organic molecule where determining the absolute configuration at the C2 stereocenter is critical for downstream drug development.

Fortunately, the presence of the heavy bromine atom provides a strategic advantage for X-ray scattering. However, when large single crystals refuse to grow, modern crystallographers must pivot to alternative modalities. This guide objectively compares the three primary techniques for structural elucidation—Single-Crystal X-ray Diffraction (SCXRD) , Microcrystal Electron Diffraction (MicroED) , and Powder X-ray Diffraction (PXRD) coupled with Crystal Structure Prediction (CSP) —detailing the causality behind experimental choices and providing self-validating protocols for each[1],[2].

Decision Matrix: Selecting the Right Crystallographic Modality

The physical morphology of your synthesized batch dictates the analytical pathway. The workflow below illustrates the logical progression from sample assessment to structural resolution.

Workflow Start Synthesized 3-(5-Bromo-2-methoxyphenyl) -2-cyanopropionic Acid Assess Assess Crystal Size & Quality Start->Assess Large Large Single Crystals (> 10 µm) Assess->Large Micro Micro/Nano Crystals (100 nm - 1 µm) Assess->Micro Powder Polycrystalline Powder (No single crystals) Assess->Powder SCXRD SCXRD (Cu Kα for Br Anomalous Dispersion) Large->SCXRD MicroED MicroED (Cryo-TEM Continuous Rotation) Micro->MicroED PXRD High-Res PXRD + CSP (Rietveld Refinement) Powder->PXRD Result1 Absolute Configuration & 3D Structure SCXRD->Result1 Result2 High-Res 3D Structure (Relative Stereochemistry) MicroED->Result2 Result3 Bulk Phase 3D Structure (Polymorph ID) PXRD->Result3

Workflow for selecting the optimal crystallographic technique based on sample morphology.

SCXRD: The Gold Standard for Absolute Configuration

The Causality of the Method

For 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid, SCXRD is the undisputed gold standard[1]. The strategic choice here is the use of Cu Kα radiation ( λ=1.5418A˚ ) . At this wavelength, the bromine atom exhibits a strong anomalous scattering factor ( f′′≈1.2 electrons). This breaks Friedel's law ( I(hkl)=I(−h−k−l) ), creating measurable intensity differences between Friedel pairs. This causality allows the software to unambiguously assign the absolute stereochemistry of the C2 chiral center.

Step-by-Step Methodology
  • Crystallization: Dissolve 5 mg of the compound in a minimal volume of dichloromethane. Layer carefully with hexane to induce slow vapor diffusion over 48–72 hours.

  • Mounting: Select a pristine single crystal ( ∼0.1×0.1×0.05 mm) under a polarized light microscope. Mount it on a MiTeGen loop using paratone oil and flash-cool to 100 K under a nitrogen stream to minimize thermal motion.

  • Data Collection: Utilize a diffractometer equipped with a Cu Kα microfocus source and a photon-counting pixel array detector. Collect a highly redundant full sphere of data to ensure accurate measurement of Friedel pairs.

  • Structure Solution: Integrate data using software like APEX4. Solve the phase problem via intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Self-Validating System

The structural model validates itself through the Flack parameter ( x ) . A refined value of x=0.0(1) confirms the correct absolute stereochemistry. If x=1.0(1) , the model represents the inverted enantiomer and must be inverted in the software.

MicroED: Overcoming the Crystallization Bottleneck

The Causality of the Method

When the compound only yields a fine precipitate, MicroED bridges the gap[3]. Unlike X-rays, which scatter off electron clouds, electrons interact with the electrostatic potential of the atomic nuclei. This interaction is approximately 104 times stronger, enabling robust diffraction from crystals as thin as 100 nm[3],[2]. However, this strong interaction also causes dynamical scattering (multiple scattering events within the crystal), which currently makes extracting absolute configuration from MicroED highly challenging for routine analysis.

Step-by-Step Methodology
  • Grid Preparation: Deposit 1-2 μ L of dry, crushed microcrystalline powder onto a glow-discharged Quantifoil copper grid. Gently blot to remove excess material, ensuring a sparse distribution of sub-micron crystals.

  • Data Collection: Insert the grid into a 200 kV Cryo-TEM (e.g., Glacios) cooled to liquid nitrogen temperatures. Locate a suitable nanocrystal (100-300 nm thick) in low-dose imaging mode. Switch to diffraction mode and collect data using continuous rotation ( 1∘ /s over a 60∘ wedge) on a direct electron detector[4].

  • Data Processing: Convert the frames to SMV format. Process the diffraction data using DIALS or XDS, applying kinematical approximations to solve the structure via direct methods.

Self-Validating System

Because dynamical scattering can artificially lower standard R-factors, MicroED models must be validated using an Rfree​ value (a metric borrowed from protein crystallography), where 5% of the reflections are excluded from refinement to cross-validate the model against overfitting.

PXRD + CSP: Bulk Phase Structural Elucidation

The Causality of the Method

If single crystals of any size are unattainable, powder diffraction is the final resort. The fundamental challenge of PXRD is that the 3D reciprocal lattice is compressed into a 1D diffractogram, causing severe peak overlap. To solve the structure of a flexible molecule like 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid, we must use Crystal Structure Prediction (CSP) . By calculating low-energy conformers using Density Functional Theory (DFT), we can use these as rigid bodies in a direct-space simulated annealing process to find a match against the experimental powder pattern,[5].

Step-by-Step Methodology
  • Data Collection: Pack the polycrystalline powder into a 0.5 mm borosilicate capillary to eliminate preferred orientation artifacts. Collect high-resolution data from 2θ=2∘ to 50∘ using a synchrotron source or a high-end laboratory diffractometer (Cu K α1 ).

  • Indexing: Index the powder pattern using DICVOL to determine the unit cell parameters and probable space groups[5].

  • Direct Space Solving: Generate a library of DFT-optimized conformers. Use simulated annealing (e.g., DASH software) to test millions of packing arrangements against the experimental PXRD pattern.

  • Rietveld Refinement: Perform a final Rietveld refinement (using TOPAS) to optimize atomic coordinates, thermal parameters, and profile shapes[6].

Self-Validating System

The model is validated by the Weighted Profile R-factor ( Rwp​ ) and the Goodness of Fit (GoF)[5]. A visually flat difference curve between the calculated and observed diffractograms, coupled with an Rwp​<10% and no steric clashes in the crystal packing, confirms a successful phase identification.

Quantitative Performance Comparison

Based on benchmark structural analyses of brominated organic intermediates, the following table summarizes the objective performance of each technique for this specific class of molecule:

ParameterSCXRDMicroEDPXRD + CSP
Sample Requirement Single crystal (>10 µm)Nanocrystals (100 nm - 1 µm)Bulk powder (>5 mg)
Resolution Limit ~0.7 Å (Atomic)~0.85 Å (Atomic)~1.5 Å (Molecular envelope)
Absolute Configuration Yes (Flack parameter: ~0.012)Challenging (Due to dynamical scattering)No (Requires chiral pure input)
Data Collection Time 2 - 12 hours< 10 minutes1 - 4 hours
Structure Solution Time < 1 hour2 - 4 hoursDays to Weeks (Computational)
Primary Limitation Crystal growth bottleneckSample prep / beam damagePeak overlap / relies on CSP

References

  • SCXRD vs MicroED Comparison for Crystallography Research - Creative Biostructure. 1

  • High-Throughput Identification of Crystalline Natural Products from Crude Extracts Enabled by Microarray Technology and microED - NIH/PMC. 3

  • Structure Determination of Organic Molecular Solids from Powder X-Ray Diffraction Data - ResearchGate. 7

  • SCXRD, CSP-NMRX and microED in the quest for three elusive polymorphs of meloxicam - IUCr. 2

  • Crystal structure determination with SCXRD & MicroED - XtalPi. 4

  • Ab initio structure determination via powder X-ray diffraction - Indian Academy of Sciences. 5

  • Crystal Structure Prediction for Powder XRD of Polymorph toward Intractable Metal Complexes - IntechOpen.6

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Disposal Guide: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

In pharmaceutical research and drug development, complex organic intermediates require rigorous, highly specific handling and disposal protocols. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) is a...

Author: BenchChem Technical Support Team. Date: March 2026

In pharmaceutical research and drug development, complex organic intermediates require rigorous, highly specific handling and disposal protocols. 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid (CAS: 2044707-19-7) is a multi-functional aromatic compound that presents unique logistical and safety challenges. Because it contains a halogen (bromine), a nitrile (cyano group), and a carboxylic acid, improper disposal can lead to the release of highly toxic gases or environmental contamination.

This guide provides researchers and laboratory managers with a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this compound, ensuring strict compliance with [1] and EPA regulations.

Chemical Hazard Profiling & Causality

To design a safe disposal protocol, we must first understand the causality behind the compound's reactivity. The hazard profile of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid is dictated by its three primary functional groups:

  • Bromine Atom (Halogen): Halogenated organic compounds cannot be disposed of in standard organic waste streams. When burned at standard temperatures, they generate corrosive hydrogen bromide (HBr) gas and persistent organic pollutants[2]. They require specialized high-temperature incineration[3].

  • Cyano Group (-C≡N): The nitrile group poses a severe toxicity risk. If mixed with strong inorganic acids, the cyano group can be protonated and hydrolyzed, potentially releasing lethal hydrogen cyanide (HCN) gas.

  • Carboxylic Acid (-COOH): This group imparts mild corrosivity and acidity, meaning the compound will react exothermically with strong bases and must not be stored with strong oxidizers.

Quantitative Data & Hazard Classification
Property / FeatureValue / DescriptionOperational Hazard Implication
CAS Number 2044707-19-7Unique identifier for SDS and tracking.
Molecular Formula C₁₁H₁₀BrNO₃Combustion yields HBr and NOx; requires scrubbing[3].
Molecular Weight ~284.11 g/mol High density solid; dust inhalation hazard.
EPA Waste Class Halogenated Organic WasteStrict Segregation: Do not mix with non-halogenated solvents[2].
Incompatibilities Strong acids, strong oxidizersLethal Risk: Contact with strong acids may release HCN gas.

Operational Safety & Spill Response Protocol

Before detailing disposal, laboratories must implement a robust Chemical Hygiene Plan (CHP) as mandated by the[4].

Step-by-Step Methodology: Handling and Spill Response

If a spill occurs, the primary objective is to prevent aerosolization of the powder and avoid any contact with acidic media that could trigger HCN release.

  • Assessment & Isolation: Immediately isolate the area. If the spill exceeds 50 grams or occurs outside a fume hood, evacuate personnel from the immediate vicinity.

  • PPE Donning: Personnel must wear high-contrast nitrile gloves (double-gloving recommended), tightly sealed safety goggles, a flame-resistant lab coat, and an N95 or P100 particulate respirator.

  • Containment (No Acids): Cover the solid spill with an inert, non-acidic absorbent material (e.g., dry sand or vermiculite). Crucial Causality: Never use acidic neutralizing agents, as the localized drop in pH can liberate hydrogen cyanide gas from the cyano group.

  • Collection: Use non-sparking, anti-static tools to sweep the mixture. Place the collected material into a chemically compatible, sealable high-density polyethylene (HDPE) container.

  • Decontamination: Wipe the spill area with a mildly alkaline detergent solution (pH 8-9) to safely neutralize residual traces of the carboxylic acid without risking HCN formation.

Workflow for handling and spill response of cyano-halogenated compounds.

Step-by-Step Disposal Procedures

The disposal of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid must follow a strict pathway to ensure environmental compliance and facility safety.

Phase 1: Waste Segregation

Methodology:

  • Identify the Stream: Classify the waste exclusively as Halogenated Organic Waste [2].

  • Prevent Cross-Contamination: Never mix this compound with non-halogenated solvents (e.g., pure acetone or ethanol) or inorganic acid wastes. Mixing halogenated waste with incompatible streams drastically increases the cost of disposal and poses a severe explosion or toxic gas hazard[2].

Phase 2: Containerization and Labeling

Methodology:

  • Select the Container: Use a leak-proof, hermetically sealable glass or HDPE container. Do not use metal containers, as the carboxylic acid moiety can cause slow corrosion over time.

  • Apply EPA-Compliant Labeling: Label the container with the exact chemical name (no abbreviations), the date of initial waste accumulation, and specific hazard warnings: "Toxic, Halogenated Organic Waste, Corrosive."[1].

Phase 3: Final Disposal via Thermal Incineration

Because of the carbon-halogen bond and the nitrogenous cyano group, standard landfill disposal or municipal incineration is strictly prohibited.

The Causality of High-Temperature Incineration: According to [3], the waste must be transferred to a licensed Treatment, Storage, and Disposal Facility (TSDF) equipped for specialized thermal incineration.

  • Temperature Requirement: The incinerator must operate at temperatures exceeding 1100°C (2000°F) with a residence time of at least 1.0 second. Lower temperatures will fail to break the robust carbon-bromine bonds, risking the formation of brominated dioxins[3].

  • Acid Gas Scrubbing: Combustion of this molecule produces Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx). The incinerator must be equipped with a post-combustion alkaline scrubber (e.g., sodium hydroxide spray) to neutralize HBr into harmless sodium bromide (NaBr) and water before atmospheric release[3].

EPA-compliant disposal pathway for halogenated organic waste via thermal incineration.

Regulatory Compliance & Documentation

To maintain an audit-ready laboratory, all procedures involving 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid must be documented within the facility's Chemical Hygiene Plan[1].

  • Accumulation Limits: Under EPA Subpart K regulations for academic and research laboratories, hazardous waste must not be stored on-site for more than six months.

  • Manifest Tracking: When the chemical is handed over to a certified disposal company, a hazardous waste manifest tracking number must be obtained and kept on file to prove that the compound was destroyed via high-temperature incineration rather than illegally dumped.

References
  • OSHA Laboratory Safety Guidance (OSHA 3404) . Occupational Safety and Health Administration. Available at:[Link]

  • OSHA Laboratory Standard - Prudent Practices in the Laboratory . National Center for Biotechnology Information (NCBI Bookshelf). Available at:[Link]

  • Chemical Waste Segregation Guidelines . University of Waterloo Safety Office. Available at:[Link]

  • Thermal Incinerator - Air Pollution Control Technology Fact Sheet (EPA-452/F-03-022) . U.S. Environmental Protection Agency (EPA). Available at:[Link]

Sources

Handling

Personal protective equipment for handling 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

Guide to Safe Handling: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid This document provides essential safety and handling protocols for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. As a compound with multiple...

Author: BenchChem Technical Support Team. Date: March 2026

Guide to Safe Handling: 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic Acid

This document provides essential safety and handling protocols for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid. As a compound with multiple functional groups—a halogenated aromatic ring, a nitrile group, and a carboxylic acid—it requires careful management to ensure laboratory safety. The following guide synthesizes established safety principles for related chemical classes to provide a comprehensive operational framework for researchers, scientists, and drug development professionals.

Hazard Assessment and Chemical Profile

Understanding the chemical nature of 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid is fundamental to safe handling. Its structure suggests several potential hazards:

  • Corrosivity (Acidic Nature): As a carboxylic acid, it can cause irritation or burns upon contact with skin, eyes, and the respiratory tract.

  • Irritation (Brominated Aromatic System): Brominated aromatic compounds can be irritants and require careful handling to avoid direct contact[2].

  • Toxicity (Nitrile Group): The cyano (-CN) group is a key feature. While the toxicity of this specific molecule is uncharacterized, many organic nitriles are toxic. Of critical importance, nitriles can release highly toxic hydrogen cyanide (HCN) gas if exposed to strong acids or high temperatures[3][4].

  • Inhalation Hazard (Solid Form): If the compound is a powder or crystalline solid, it poses a significant risk of inhalation, which could lead to respiratory irritation[1][5].

Hazard Classification (Inferred)GHS PictogramSignal WordHazard Statement
Skin Corrosion/IrritationGHS07Warning H315: Causes skin irritation[1].
Serious Eye Damage/IrritationGHS07Warning H319: Causes serious eye irritation[1].
Specific Target Organ ToxicityGHS07Warning H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to prevent exposure. The selection of PPE must align with the specific laboratory task being performed.

TaskEngineering ControlsHand ProtectionEye/Face ProtectionBody ProtectionRespiratory Protection
Storage & Transport Ventilated chemical storage area[6][7].Chemical-resistant gloves (Nitrile).Safety glasses.Lab coat.Not typically required.
Weighing (Dry Powder) Certified chemical fume hood.Double-gloving: Nitrile (inner) + chemical-resistant gloves (outer).Chemical safety goggles AND a full-face shield[2][8].Lab coat and chemical-resistant apron.NIOSH-approved N95/P100 respirator to prevent inhalation of fine particles[9][10].
Handling Solutions Certified chemical fume hood.Chemical-resistant gloves (Nitrile).Chemical safety goggles.Lab coat.Not required unless aerosolization is likely.

Causality Behind PPE Choices:

  • Engineering Controls: A chemical fume hood is the primary line of defense. It contains dust and potential vapors, protecting the user and the general lab environment from exposure[11].

  • Hand Protection: Double-gloving during weighing provides an extra barrier against contamination[8]. Nitrile gloves offer good general chemical resistance.

  • Eye/Face Protection: The combination of goggles and a face shield is crucial when handling the powder form. Goggles protect against fine particulates entering the eyes, while the face shield protects the entire face from splashes or accidental dispersion[12].

  • Respiratory Protection: The primary risk from the solid compound is inhalation. A NIOSH-approved particulate respirator (such as an N95 or, for higher efficiency, a P100) is essential to filter out airborne particles[9][10]. The choice of respirator must comply with the OSHA Respiratory Protection Standard (29 CFR 1910.134)[9][10][13].

Operational Plan: A Step-by-Step Handling Workflow

Adherence to a strict, logical workflow minimizes the risk of exposure and contamination.

Step 1: Receiving and Storage
  • Inspect: Upon receipt, inspect the container for any damage or leaks.

  • Label: Ensure the container is clearly labeled with the full chemical name and hazard warnings[6].

  • Store: Store the container in a cool, dry, and well-ventilated area designated for organic acids and halogenated compounds[5][14]. It must be stored away from incompatible materials, especially strong bases, oxidizing agents, and sources of ignition[6][15]. Use secondary containment to mitigate spills[7].

Step 2: Weighing and Preparation (Inside a Fume Hood)
  • Preparation: Before bringing the chemical into the hood, decontaminate the work surface. Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent).

  • Don PPE: Put on all required PPE as outlined in the table above, including the N95/P100 respirator and face shield.

  • Handling: Open the container slowly. Use a dedicated spatula to carefully transfer the desired amount of powder to a weigh boat. Avoid any actions that could generate dust.

  • Dissolution: Add the solid to the solvent in a flask or beaker. Do not add solvent directly to the bulk solid container. Cap the solution container immediately.

  • Immediate Cleanup: Carefully clean the spatula and the weighing area within the hood. Dispose of any contaminated weigh boats or wipes into the designated solid hazardous waste container.

Step 3: Post-Handling
  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: first the outer gloves, then the apron, face shield, and inner gloves. The respirator should be removed last after leaving the immediate work area.

  • Hygiene: Wash hands and forearms thoroughly with soap and water after handling the chemical, even if gloves were worn[16].

Below is a visual representation of the safe handling workflow.

G cluster_prep Preparation Phase cluster_handling Active Handling (in Fume Hood) cluster_post Post-Handling Receive Receive & Inspect Container Store Store in Ventilated Cabinet Receive->Store Gather Gather Equipment in Fume Hood Store->Gather Don_PPE Don Full PPE (incl. Respirator) Gather->Don_PPE Weigh Weigh Powder Carefully Don_PPE->Weigh Dissolve Prepare Solution Weigh->Dissolve Clean_Area Clean Work Area & Tools Dissolve->Clean_Area Dispose Segregate & Dispose of Waste Clean_Area->Dispose Doff_PPE Doff PPE Correctly Dispose->Doff_PPE Wash Wash Hands Thoroughly Doff_PPE->Wash

Caption: Safe handling workflow for 3-(5-Bromo-2-methoxyphenyl)-2-cyanopropionic acid.

Emergency and Disposal Plan

Spill Response
  • Minor Spill (inside fume hood):

    • Ensure proper PPE is worn.

    • Cover the spill with an absorbent material (e.g., vermiculite or a chemical spill pillow).

    • Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for hazardous waste disposal.

    • Decontaminate the area with a suitable solvent, followed by soap and water.

  • Major Spill (outside fume hood):

    • Evacuate the immediate area.

    • Alert colleagues and notify the laboratory supervisor or institutional Environmental Health & Safety (EHS) office immediately.

    • Prevent entry into the contaminated area.

    • Allow only trained personnel with appropriate respiratory protection (such as a Self-Contained Breathing Apparatus) to conduct the cleanup.

First Aid
  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[1].

  • Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists[1][12].

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[1][17].

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[1].

Waste Disposal

Chemical waste containing this compound must be treated as hazardous.

  • Segregation: This compound is a halogenated organic acid . Waste must be segregated accordingly. Do not mix with non-halogenated waste, as this significantly increases disposal costs and complexity[18][19][20].

  • Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers[20]. The label must read "Hazardous Waste" and list the full chemical name(s) of the contents[18].

  • Aqueous Waste: Aqueous solutions containing this acid should be neutralized to a pH between 5.5 and 9.5 before being collected in a designated aqueous hazardous waste container[18].

  • Solid Waste: Contaminated items such as gloves, weigh boats, and absorbent materials should be collected in a designated solid hazardous waste container.

  • Disposal Method: The final disposal method will likely be high-temperature incineration at a licensed facility, which is the standard for many halogenated organic compounds[21]. Follow all local, state, and federal regulations for hazardous waste disposal.

References

  • OSHA Respirator Requirements for Selected Chemicals | NIOSH - CDC. (n.d.). Retrieved from Centers for Disease Control and Prevention. URL: [Link]

  • 7.2 Organic Solvents - Environment, Health and Safety. (n.d.). Retrieved from Princeton University. URL: [Link]

  • Preparation method for cyanoacetic acid and derivatives thereof. (2016). Google Patents.
  • Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025). Retrieved from a logistics and chemical handling company's blog. URL: [Link]

  • Occupational exposure to hazardous chemicals in laboratories. (1910.1450). Occupational Safety and Health Administration. URL: [Link]

  • 3-(5-BROMO-2-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER Safety Data Sheet. (n.d.). Retrieved from a chemical supplier. URL: [Link]

  • Safety Data Sheet: Bromine. (n.d.). Carl ROTH. URL: [Link]

  • Cyclohexaneacetic acid, α-cyano. (n.d.). Organic Syntheses Procedure. URL: [Link]

  • Respiratory protection. (1910.134). Occupational Safety and Health Administration. URL: [Link]

  • Organic Solvent Waste Disposal. (n.d.). Safety & Risk Services, University of British Columbia. URL: [Link]

  • The Four Things to Know About OSHA Chemical Storage Requirements. (2021). Retrieved from a safety consulting company. URL: [Link]

  • 2-Cyanopropanoic acid. (n.d.). MySkinRecipes. URL: [Link]

  • Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. (2017). ResearchGate. URL: [Link]

  • NIOSH Guide to the Selection & Use of Particulate Respirators. (1996). Centers for Disease Control and Prevention. URL: [Link]

  • Bromine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. URL: [Link]

  • Removal of Halogenated Organic Compounds in Landfill Gas by Top Covers Containing Zero-Valent Iron. (2000). Environmental Science & Technology - ACS Publications. URL: [Link]

  • Ultrasonically Assisted N-Cyanoacylation and Synthesis of Alkyl(4-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)benzoyl)amino Acid Ester Derivatives. (n.d.). PMC. URL: [Link]

  • Respiratory Protection in Chemical Product Labels and Safety Data Sheets. (n.d.). Retrieved from an industry association. URL: [Link]

  • SAFETY DATA SHEET - Ethyl p-Methoxycinnamate. (n.d.). MarkHerb. URL: [Link]

  • BROMINE PERSONAL PROTECTIVE EQUIPMENT. (2024). George Mason University. URL: [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group. URL: [Link]

  • How to Safely Handle Dangerous Substances in the Workplace. (2022). OSHA.com. URL: [Link]

  • Respirator Fact Sheet | NIOSH. (n.d.). Centers for Disease Control and Prevention. URL: [Link]

  • Understanding OSHA Chemical Storage Requirements. (n.d.). PolyStar Containment. URL: [Link]

  • The OSHA Chemical Storage Requirements. (2022). Capital Resin Corporation. URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.